2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole

• CAS: 154660-96-5

Core Science & Biosynthesis

An In-depth Technical Guide on 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole

For the attention of: Researchers, scientists, and drug development professionals.

Abstract

2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole is a heterocyclic organic compound belonging to the benzimidazole class of molecules. The benzimidazole scaffold is a prominent feature in a variety of pharmacologically active agents. This technical guide aims to provide a comprehensive overview of the available scientific information regarding 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole, including its chemical properties, synthesis, and potential biological activities. While this compound is noted as a versatile intermediate in the synthesis of more complex molecules, detailed public domain data on its specific biological mechanisms and quantitative activity are limited. This document compiles the existing information and outlines potential areas for future research.

Introduction

Benzimidazole derivatives are a class of heterocyclic compounds that have garnered significant attention in medicinal chemistry due to their diverse range of biological activities, including antimicrobial, antiviral, anthelmintic, and anticancer properties. The structural similarity of the benzimidazole nucleus to naturally occurring purines allows for interaction with various biological targets. The compound 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole, with the CAS number 154660-96-5, incorporates a dichlorinated benzyl group at the 2-position of the benzimidazole core. This substitution is anticipated to modulate its biological profile. This guide provides a detailed summary of its chemical characteristics, synthesis protocols, and an overview of its potential, yet largely unexplored, biological significance.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole is presented in Table 1.

Property	Value	Reference
Molecular Formula	C₁₄H₁₀Cl₂N₂	[1]
Molar Weight	277.15 g/mol	[1]
CAS Number	154660-96-5	[1]
Appearance	White to off-white crystalline powder
Melting Point	195-200 °C
Purity (HPLC)	≥99%

Synthesis

The synthesis of 2-substituted benzimidazole derivatives typically involves the condensation of an o-phenylenediamine with a carboxylic acid or its derivative, or with an aldehyde followed by oxidation.

General Experimental Protocol for Synthesis

A common method for the synthesis of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole involves the reaction of o-phenylenediamine with 2,4-dichlorophenylacetic acid under acidic conditions, or with 2,4-dichlorobenzaldehyde in the presence of an oxidizing agent.

Materials:

• o-Phenylenediamine

• 2,4-Dichlorophenylacetic acid or 2,4-Dichlorobenzaldehyde

• Hydrochloric acid (4N) or a suitable oxidizing agent (e.g., sodium metabisulfite)

• Ethanol or another suitable solvent

• Sodium bicarbonate or other base for neutralization

Procedure (Acid-catalyzed condensation):

• A mixture of o-phenylenediamine and a slight molar excess of 2,4-dichlorophenylacetic acid is prepared in a round-bottom flask.

• 4N Hydrochloric acid is added to the mixture.

• The reaction mixture is refluxed for several hours, with reaction progress monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature.

• The pH of the mixture is adjusted to neutral or slightly basic using a solution of sodium bicarbonate, leading to the precipitation of the crude product.

• The precipitate is collected by filtration, washed with water, and dried.

• The crude product is purified by recrystallization from a suitable solvent such as ethanol to yield pure 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole.

A generalized workflow for the synthesis is depicted in the following diagram:

Caption: General synthesis workflow for 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole.

Biological Activity and Potential Applications

Antimicrobial and Antifungal Activity

Benzimidazole derivatives are known to exhibit broad-spectrum antimicrobial and antifungal activities. Their mechanism of action often involves the inhibition of microbial growth by interfering with essential cellular processes. For instance, some benzimidazoles are known to inhibit tubulin polymerization in fungi. The presence of the dichlorobenzyl group may enhance the lipophilicity of the molecule, potentially improving its penetration through microbial cell membranes.

Anticancer Activity

Numerous benzimidazole derivatives have been investigated as potential anticancer agents. Their proposed mechanisms of action are diverse and can include:

• Inhibition of topoisomerases

• Induction of apoptosis

• Disruption of microtubule dynamics

• Inhibition of specific kinases involved in cancer signaling pathways

Further research is required to determine if 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole possesses cytotoxic activity against cancer cell lines and to elucidate its potential mechanism of action.

Antiparasitic Activity

The benzimidazole class includes several widely used anthelmintic drugs. These compounds typically act by binding to the β-tubulin of parasitic worms, leading to their paralysis and death. It is plausible that 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole could serve as a scaffold for the development of new antiparasitic agents.

The potential biological activities are summarized in the following logical relationship diagram:

Caption: Potential biological activities of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole.

Future Directions

The available information on 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole highlights its potential as a building block in drug discovery and agrochemical development. However, to fully understand its therapeutic or practical value, further in-depth studies are necessary. Key areas for future research include:

• Quantitative Biological Evaluation: Systematic screening of the compound against a panel of bacteria, fungi, cancer cell lines, and parasites to determine its potency (e.g., MIC, IC50 values).

• Mechanism of Action Studies: Elucidation of the specific molecular targets and signaling pathways affected by the compound.

• Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of analogues with modifications to the dichlorobenzyl and benzimidazole moieties to optimize activity and selectivity.

• Toxicology and Pharmacokinetic Profiling: Assessment of the compound's safety profile and its absorption, distribution, metabolism, and excretion (ADME) properties.

Conclusion

2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole is a benzimidazole derivative with potential for a range of biological activities, reflecting the broader pharmacological profile of this chemical class. While it is primarily recognized as a synthetic intermediate, its own therapeutic potential remains underexplored. This technical guide consolidates the current knowledge and underscores the need for further research to unlock the full potential of this and related compounds for the benefit of researchers, scientists, and drug development professionals.

References

• 1. pubs.acs.org [pubs.acs.org]

In-Depth Technical Guide to the Structure Elucidation of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural elucidation of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole. It includes a summary of its physicochemical properties, detailed spectroscopic data, a general synthesis protocol, and a discussion on its structural features.

Compound Identity and Physicochemical Properties

2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole is a heterocyclic organic compound belonging to the benzimidazole class. The core structure consists of a benzene ring fused to an imidazole ring, with a 2,4-dichlorobenzyl group attached at the 2-position of the benzimidazole moiety.

Table 1: Physicochemical Properties of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole

Property	Value	Source
Molecular Formula	C₁₄H₁₀Cl₂N₂	[1]
Molecular Weight	277.15 g/mol	[1]
CAS Number	154660-96-5	[1]
Appearance	White crystals	[1]
Predicted Boiling Point	503.1 ± 40.0 °C	[1]
Storage Temperature	Room Temperature, Sealed in dry	[1]

Spectroscopic Data for Structure Elucidation

The structural confirmation of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole is achieved through a combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule.

Table 2: ¹H NMR Spectroscopic Data for 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole

Solvent: CDCl₃, 400 MHz

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
7.63-7.61	m	2H	Aromatic Protons
8.31-8.28	m	2H	Aromatic Protons
7.44-7.43	d	1H	Aromatic Proton
7.34-7.30	d	1H	Aromatic Proton
7.28-7.19	d	1H	Aromatic Proton
5.28	br s	1H	NH Proton

Source:[2]

Table 3: ¹³C NMR Spectroscopic Data for 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole

Solvent: CDCl₃, 300 MHz

Chemical Shift (δ) ppm	Assignment
152.90	C=N
139.33	Aromatic C
136.43	Aromatic C
135.05	Aromatic C
134.51	Aromatic C
130.95	Aromatic C
130.09	Aromatic C
123.57	Aromatic C
115.69	Aromatic C

Source:[2]

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the compound.

Table 4: Mass Spectrometry Data for 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole

m/z	Interpretation
265.07	[M+]

Source:[2]

Infrared (IR) Spectroscopy

Table 5: Expected Characteristic IR Absorption Bands

Wavenumber (cm⁻¹)	Functional Group
~3400-3200	N-H stretch
~1625	C=N stretch
~1600, 1485, 1450	C=C aromatic stretch

Experimental Protocols

General Synthesis of 2-Substituted Benzimidazoles

A common and efficient method for the synthesis of 2-substituted benzimidazoles involves the condensation of an o-phenylenediamine with an appropriate aldehyde.[2]

Workflow for the Synthesis of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole

Caption: General workflow for the synthesis of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole.

Detailed Protocol:

• In a 50 mL round-bottom flask, a mixture of o-phenylenediamine (1 mmol) and 2,4-dichlorobenzaldehyde (1 mmol) in water (5 mL) is prepared.[2]

• L-proline (10 mol %) and a buffer tablet of pH 4.2 (0.1 g) are added to the mixture.[2]

• The reaction mixture is refluxed on a water bath for the appropriate time, with the progress of the reaction monitored by Thin Layer Chromatography (TLC) (Petroleum ether: Ethyl acetate, 8:2).[2]

• After completion, the reaction mixture is cooled and filtered.[2]

• The residue is washed with distilled water (5 x 5 mL) to recover the catalyst and then dried under vacuum.[2]

• The crude product is purified by recrystallization from ethanol or by silica gel column chromatography using ethyl acetate: petroleum ether (2:8) as an eluent to yield the pure product.[2]

Crystallographic Data

As of the latest literature search, the specific crystal structure of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole has not been reported. However, the crystal structure of its isomer, 2-(3,4-dichlorobenzyl)-1H-benzimidazole, has been determined, providing a valuable reference for the expected molecular geometry and packing.[3] The determination of the crystal structure for the 2,4-dichloro isomer would be a valuable contribution to the field.

Biological Activity and Signaling Pathways

Currently, there is no specific information available in the scientific literature regarding the biological activity or the modulation of any signaling pathways by 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole. The broader class of benzimidazole derivatives is known to exhibit a wide range of pharmacological activities, including antimicrobial, anticancer, and anthelmintic properties. Further research and biological screening are required to elucidate the potential therapeutic applications of this specific compound.

Logical Relationship for Future Biological Investigation

Caption: Proposed workflow for the investigation of the biological activity of the title compound.

Conclusion

This technical guide has summarized the available data for the structure elucidation of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole. The spectroscopic data from NMR and mass spectrometry confirm the chemical structure. While a detailed experimental protocol for its synthesis is provided based on general methods, specific IR and crystallographic data are yet to be reported. Furthermore, its biological activity remains unexplored, presenting an opportunity for future research in drug discovery and development.

References

• 1. WO2015083094A1 - Use of benzimidazole-proline derivatives - Google Patents [patents.google.com]
• 2. chemuniverse.com [chemuniverse.com]
• 3. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Physical and Chemical Properties of Pyrazole Carboxamide Derivatives

Disclaimer: The specific compound "1-(2-fluorophenyl)-N-(1-methylpiperidin-4-yl)-5-(trifluoromethyl)pyrazole-4-carboxamide" with CAS number 154660-96-5 could not be definitively identified in public chemical databases. The provided CAS number corresponds to a different chemical entity, 2-(2,4-Dichlorobenzyl)-1H-benzimidazole. Therefore, this technical guide focuses on the general physical and chemical properties, synthesis, and biological activities of the broader class of trifluoromethyl-pyrazole-carboxamide derivatives, to which the requested compound belongs.

This guide is intended for researchers, scientists, and drug development professionals, providing a comprehensive overview of this important class of chemical compounds.

Core Physical and Chemical Properties

Derivatives of pyrazole carboxamide exhibit a wide range of biological activities, which are significantly influenced by their physicochemical properties. While specific values for the requested compound are unavailable, the following tables summarize typical properties for structurally related pyrazole carboxamide derivatives based on available literature.

Table 1: General Physical and Chemical Properties of Related Pyrazole Carboxamide Derivatives

Property	Value	Source
Molecular Weight	250 - 500 g/mol	[1][2][3]
Physical Form	White to off-white crystalline powder or solid	[4]
Melting Point	100 - 250 °C	[5]
Solubility	Generally soluble in organic solvents like DMSO, DMF, and alcohols. Limited solubility in water.	[4]
LogP (calculated)	2.0 - 5.0	[3]
Hydrogen Bond Donors	1 - 2	[3]
Hydrogen Bond Acceptors	4 - 7	[3]

Table 2: Spectroscopic Data for a Representative Pyrazole Carboxamide Derivative

(Data for a structurally similar compound)

Spectroscopic Technique	Key Data Points	Source
¹H NMR (DMSO-d₆)	δ (ppm): 10.5-11.5 (s, 1H, NH), 8.0-8.5 (s, 1H, pyrazole-H), 7.0-8.0 (m, aromatic-H), 3.5-4.0 (m, piperidine-H), 2.0-2.5 (s, 3H, N-CH₃)	[4][5]
¹³C NMR (DMSO-d₆)	δ (ppm): 160-165 (C=O, amide), 110-150 (aromatic and pyrazole C), 115-125 (q, J ≈ 270 Hz, CF₃), 50-60 (piperidine C), 30-40 (N-CH₃)	[4][5]
Mass Spectrometry (ESI-MS)	m/z: [M+H]⁺ corresponding to the calculated molecular weight.	[4][5]
Infrared (IR, KBr)	ν (cm⁻¹): 3200-3400 (N-H stretch), 1640-1680 (C=O stretch, amide I), 1520-1560 (N-H bend, amide II), 1100-1350 (C-F stretch)	[6]

Experimental Protocols

The synthesis and characterization of trifluoromethyl-pyrazole-carboxamide derivatives involve standard organic chemistry techniques. Below are detailed methodologies for key experiments.

2.1. General Synthesis of Pyrazole Carboxamides

The most common synthetic route involves the amidation of a pyrazole carboxylic acid with a corresponding amine.[4][7]

Experimental Workflow for Synthesis

Caption: General synthetic workflow for pyrazole carboxamide derivatives.

Protocol:

• Synthesis of 5-(Trifluoromethyl)-1-(2-fluorophenyl)-1H-pyrazole-4-carboxylic Acid (Precursor): This key intermediate is commercially available but can be synthesized. A common method involves the cyclocondensation of a β-ketoester (e.g., ethyl 2-(2-fluorophenylhydrazono)-4,4,4-trifluoro-3-oxobutanoate) with a suitable reagent.

• Amide Coupling:

  • To a solution of 5-(trifluoromethyl)-1-(2-fluorophenyl)-1H-pyrazole-4-carboxylic acid (1.0 eq) in an anhydrous aprotic solvent (e.g., dichloromethane or DMF), a coupling agent such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq) and an activator like Hydroxybenzotriazole (HOBt) (1.2 eq) are added.

  • The mixture is stirred at room temperature for 30 minutes.

  • The desired amine, in this case, 4-amino-1-methylpiperidine (1.1 eq), is then added to the reaction mixture.

  • The reaction is stirred at room temperature for 12-24 hours until completion, monitored by Thin Layer Chromatography (TLC).

  • Upon completion, the reaction mixture is diluted with an organic solvent and washed sequentially with an acidic solution (e.g., 1N HCl), a basic solution (e.g., saturated NaHCO₃), and brine.

  • The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

  • The crude product is purified by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane).

2.2. Characterization Techniques

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are recorded on a 400 or 500 MHz spectrometer using a deuterated solvent such as DMSO-d₆ or CDCl₃. Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard.

• Mass Spectrometry (MS): High-resolution mass spectra (HRMS) are typically obtained using an electrospray ionization (ESI) source coupled to a time-of-flight (TOF) or Orbitrap mass analyzer to confirm the elemental composition.

• Infrared (IR) Spectroscopy: IR spectra are recorded on an FT-IR spectrometer, usually with the sample prepared as a KBr pellet, to identify characteristic functional groups.

• X-ray Crystallography: Single crystals suitable for X-ray diffraction can be grown by slow evaporation of a solvent to determine the three-dimensional molecular structure.

Biological Activity and Signaling Pathways

Pyrazole carboxamide derivatives are known to interact with a variety of biological targets, leading to a broad spectrum of activities.

3.1. Known Biological Activities

• Enzyme Inhibition: Many pyrazole carboxamides are potent inhibitors of enzymes such as cyclooxygenases (COX), succinate dehydrogenase (SDH), and various kinases.[4][8]

• Insecticidal and Fungicidal Activity: This class of compounds is widely used in agriculture due to their effectiveness against various pests and fungi.[5][7]

• Anticancer Activity: Some derivatives have shown promising anticancer properties by targeting signaling pathways involved in cell proliferation and survival.[9][10]

3.2. Hypothetical Signaling Pathway

The diagram below illustrates a hypothetical signaling pathway that could be modulated by a pyrazole carboxamide derivative acting as a kinase inhibitor, a common mechanism of action for this class of compounds.

Hypothetical Kinase Inhibition Pathway

Caption: Hypothetical signaling pathway inhibited by a pyrazole carboxamide derivative.

This guide provides a foundational understanding of the physical and chemical properties of trifluoromethyl-pyrazole-carboxamide derivatives. For the specific compound "1-(2-fluorophenyl)-N-(1-methylpiperidin-4-yl)-5-(trifluoromethyl)pyrazole-4-carboxamide," further empirical studies are necessary to determine its precise characteristics and biological activity.

References

• 1. jocpr.com [jocpr.com]
• 2. 1-Methyl-3-(trifluoromethyl)pyrazole-4-carboxamide | C6H6F3N3O | CID 22374064 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. N-[(4-fluorophenyl)methyl]-3-propyl-1H-pyrazole-5-carboxamide | C14H16FN3O | CID 132344957 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Trifluoromethyl–pyrazole–carboxamides as COX inhibitors: synthesis, microed structural analysis, computational profiling, and biological evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis, molecular docking and molecular dynamics simulations, drug-likeness studies, ADMET prediction and biological evaluation of novel pyrazole-carboxamides bearing sulfonamide moiety as potent carbonic anhydrase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. html.rhhz.net [html.rhhz.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. jstage.jst.go.jp [jstage.jst.go.jp]
• 10. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole

IUPAC Name: 2-[(2,4-dichlorophenyl)methyl]-1H-benzimidazole

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and potential biological activities of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole, a molecule of interest within the broader class of benzimidazole derivatives. This document is intended for researchers, scientists, and professionals in the field of drug development.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole is presented in the table below.

Property	Value
CAS Number	154660-96-5
Molecular Formula	C₁₄H₁₀Cl₂N₂
Molecular Weight	277.15 g/mol
Appearance	White to off-white powder
Melting Point	190 - 195 °C
Solubility	Poorly soluble in water; Soluble in organic solvents such as DMSO and DMF.

Synthesis

A plausible synthetic route for 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole would involve the reaction of o-phenylenediamine with 2,4-dichlorophenylacetic acid. This reaction is commonly facilitated by a dehydrating agent or under acidic conditions with heat.

A generalized experimental workflow for this type of synthesis is outlined below.

General workflow for the synthesis of 2-substituted benzimidazoles.

Potential Biological Activities and Signaling Pathways

Direct experimental data on the biological activities and mechanism of action for 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole are not extensively documented. However, the benzimidazole scaffold is a well-established pharmacophore, and numerous derivatives have been shown to exhibit a wide range of biological activities. It is therefore plausible that 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole may share some of these properties.

Potential Anticancer Activity

Many benzimidazole derivatives have demonstrated potent anticancer effects through various mechanisms. One common mechanism involves the inhibition of topoisomerase I, an enzyme crucial for DNA replication and repair in cancer cells. Inhibition of this enzyme leads to DNA damage and apoptosis.

Potential mechanism of anticancer activity via Topoisomerase I inhibition.

Potential Antimicrobial Activity

The benzimidazole core is also a key feature in many antimicrobial agents. The mechanism of action can vary, but it often involves the disruption of essential cellular processes in microorganisms. For instance, some benzimidazole compounds are known to interfere with microtubule synthesis, which is vital for cell division and structure.

Potential Anti-inflammatory Activity

Certain benzimidazole derivatives have been investigated for their anti-inflammatory properties. One of the key signaling pathways implicated in inflammation is the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) pathway. Some compounds can inhibit the activation of NF-κB, thereby reducing the production of pro-inflammatory cytokines like TNF-α.

Potential inhibition of the NF-κB signaling pathway.

Conclusion

2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole is a compound with a chemical structure that suggests potential for various biological activities, given the well-documented pharmacological importance of the benzimidazole scaffold. However, there is a notable lack of specific experimental data in the public domain for this particular molecule. Further research, including detailed synthesis optimization, in vitro and in vivo biological activity screening, and mechanistic studies, is required to fully elucidate its therapeutic potential. The information provided in this guide serves as a foundational overview based on the known properties of the broader class of benzimidazole derivatives and is intended to stimulate and guide future research endeavors.

Elemental Composition and Atomic Weights

The molecular weight of C14H10Cl2N2 is 277.154 g/mol .

To determine the molecular weight of the chemical compound C14H10Cl2N2, the atomic masses of its constituent elements are summed. The compound consists of 14 carbon atoms, 10 hydrogen atoms, 2 chlorine atoms, and 2 nitrogen atoms.

Element	Symbol	Quantity	Atomic Mass (amu)	Total Mass (amu)
Carbon	C	14	12.011[1][2]	168.154
Hydrogen	H	10	1.008[3][4]	10.080
Chlorine	Cl	2	35.453[5]	70.906
Nitrogen	N	2	14.007[2][6][7]	28.014
Total	277.154

The calculation for the molecular weight is as follows:

(14 × 12.011) + (10 × 1.008) + (2 × 35.453) + (2 × 14.007) = 277.154 amu

Therefore, the molecular weight of C14H10Cl2N2 is 277.154 g/mol .

References

• 1. #6 - Carbon - C [hobart.k12.in.us]
• 2. Atomic Mass | Periodic Table of Elements - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. quora.com [quora.com]
• 4. #1 - Hydrogen - H [hobart.k12.in.us]
• 5. quora.com [quora.com]
• 6. #7 - Nitrogen - N [hobart.k12.in.us]
• 7. Nitrogen - Element information, properties and uses | Periodic Table [periodic-table.rsc.org]

A Legacy of Discovery: The Benzimidazole Core in Modern Medicine

An In-depth Technical Guide on the Discovery and History of Benzimidazole Derivatives for Researchers, Scientists, and Drug Development Professionals.

From its initial identification within the complex structure of vitamin B12 to its central role in a wide array of blockbuster drugs, the benzimidazole scaffold has proven to be a "privileged structure" in medicinal chemistry. Its versatile nature has given rise to a multitude of derivatives with potent biological activities, spanning from anthelmintics and proton pump inhibitors to anticancer and antifungal agents. This technical guide provides a comprehensive overview of the discovery and historical development of benzimidazole derivatives, detailing key experiments, quantitative biological data, and the intricate signaling pathways through which they exert their therapeutic effects.

The Genesis of a Pharmacophore: Early Discoveries and Synthesis

The history of benzimidazole chemistry dates back to 1872, when Hoebrecker first reported the synthesis of a derivative, 2,5-dimethyl-1H-benzo[d]imidazole. However, it was the structural elucidation of vitamin B12 in the 1950s that truly ignited the interest of the scientific community. The discovery that a 5,6-dimethyl-l-(alpha-D-ribofuranosyl)benzimidazole moiety serves as a crucial component of this essential vitamin spurred a wave of research into the biological potential of this heterocyclic ring system.

The foundational synthesis of the parent benzimidazole ring involves the condensation of o-phenylenediamine with formic acid or its equivalents. The substitution of formic acid with various aldehydes allows for the straightforward introduction of a wide range of functional groups at the 2-position, a key site for modulating biological activity. The first formal investigation into the biological properties of the benzimidazole nucleus was conducted by Woolley in 1944, who hypothesized that it might function as a purine antagonist due to its structural similarity. This early insight foreshadowed the diverse mechanisms of action that would later be discovered for its many derivatives.

Key Therapeutic Classes and Their Development

The versatility of the benzimidazole core has led to the development of several major classes of therapeutic agents.

Anthelmintic Benzimidazoles: A Revolution in Parasite Control

The discovery of thiabendazole in 1961 marked a paradigm shift in the treatment of parasitic worm infections. This breakthrough triggered extensive research efforts, leading to the synthesis and evaluation of thousands of benzimidazole analogues for anthelmintic properties. This research culminated in the development of highly effective drugs such as mebendazole and albendazole, which remain mainstays in both human and veterinary medicine.

Proton Pump Inhibitors (PPIs): Taming Gastric Acid

Benzimidazole derivatives are at the heart of the most effective treatments for acid-related gastrointestinal disorders. The development of omeprazole, the first proton pump inhibitor, revolutionized the management of peptic ulcers and gastroesophageal reflux disease (GERD). This class of drugs, which also includes lansoprazole and pantoprazole, acts by irreversibly inhibiting the H+/K+ ATPase (proton pump) in the parietal cells of the stomach.

The Emergence of Benzimidazoles in Oncology

Initially developed as anthelmintics, drugs like mebendazole and albendazole have been repurposed for their potent anticancer activities. These compounds have been shown to inhibit the proliferation of various cancer cell lines, and dacarbazine, another benzimidazole derivative, is used in the treatment of melanoma and Hodgkin's lymphoma.

Antifungal and Antiviral Applications

The broad biological activity of benzimidazoles extends to the treatment of microbial infections. Several derivatives have been developed as antifungal agents, combating a range of pathogenic fungi. In the antiviral arena, compounds such as enviradine and maribavir have demonstrated the potential of the benzimidazole scaffold in combating viral diseases.

Quantitative Biological Data

The following tables summarize key quantitative data for various classes of benzimidazole derivatives, providing a comparative overview of their biological activity.

Table 1: Anthelmintic Activity of Benzimidazole Derivatives

Compound	Parasite Species	Assay	IC50 (µM)	Reference
AO14	Trichuris muris	L1 Motility	3.30
BZ6	Trichuris muris	L1 Motility	8.89
BZ12	Trichuris muris	L1 Motility	4.17
BZ12	Trichuris muris (adult)	Motility	8.1
BZ6	Heligmosomoides polygyrus (adult)	Motility	5.3

Table 2: Anticancer Activity of Benzimidazole Derivatives (IC50 in µM)

Compound	MCF-7 (Breast)	DU-145 (Prostate)	AsPC-1 (Pancreatic)	BxPC-3 (Pancreatic)	Reference
Benzimidazole Derivative (Compound 5)	17.8 ± 0.24	10.2 ± 1.4	-	-
Flubendazole	-	-	0.01 ± 0.00	0.02 ± 0.00
Parbendazole	-	-	0.23 ± 0.02	0.13 ± 0.01
Mebendazole	-	-	0.16 ± 0.02	0.08 ± 0.01
Albendazole	-	-	0.23 ± 0.02	0.15 ± 0.01
Fenbendazole	-	-	0.13 ± 0.01	0.09 ± 0.01
Doxorubicin (Reference)	0.5 - 2.0	0.1 - 0.5	-	-

Table 3: Antifungal Activity of Benzimidazole Derivatives (MIC in µg/mL)

Compound	Candida albicans	Candida glabrata	Candida krusei	Candida parapsilopsis	Reference
Compound 6b	-	0.97	-	-
Compound 6i	-	0.97	-	-
Compound 6j	-	0.97	-	-
Voriconazole (Reference)	-	>62.5	-	-
Fluconazole (Reference)	-	3.9	-	-
Compound 11	3	1.5	-	-
Fluconazole (Reference)	0.75	3	-	-

Table 4: Physicochemical Properties of Benzimidazole Proton Pump Inhibitors

Compound	pKa1 (Pyridine)	pKa2 (Benzimidazole)	Half-life (h)	Reference
Omeprazole	4.06	0.79	1.1
Esomeprazole	4.06	0.79	-
Lansoprazole	3.83	0.62	2.1
Pantoprazole	3.83	0.11	6.8
Rabeprazole	4.53	0.6	0.072

Signaling Pathways and Mechanisms of Action

The diverse therapeutic effects of benzimidazole derivatives stem from their ability to interact with a variety of biological targets and modulate key signaling pathways.

Anthelmintic Mechanism of Action

The primary mechanism of action for anthelmintic benzimidazoles is the inhibition of tubulin polymerization. By binding to the β-tubulin subunit of parasitic microtubules, these drugs disrupt the formation and function of the cytoskeleton. This interference with essential cellular processes, such as cell division, motility, and nutrient uptake, ultimately leads to the death of the parasite.

Caption: Mechanism of action of anthelmintic benzimidazoles.

Proton Pump Inhibitor Mechanism of Action

Proton pump inhibitors are prodrugs that are activated in the acidic environment of the stomach's parietal cells. The activated form, a sulfenamide, then forms a covalent disulfide bond with cysteine residues on the H+/K+ ATPase, irreversibly inactivating the pump and thereby inhibiting gastric acid secretion.

Caption: Mechanism of action of proton pump inhibitors.

Anticancer Mechanism of Action

The anticancer effects of benzimidazole derivatives are multifactorial. Similar to their anthelmintic action, many exhibit anticancer properties by disrupting microtubule dynamics in cancer cells, leading to cell cycle arrest and apoptosis. Additionally, some derivatives have been shown to induce apoptosis through other pathways, such as the inhibition of anti-apoptotic proteins like BCL-2 and the activation of caspases.

Caption: Anticancer mechanisms of benzimidazole derivatives.

Experimental Protocols

This section provides detailed methodologies for the synthesis of key benzimidazole derivatives, compiled from the scientific literature and patent filings.

Synthesis of Thiabendazole

This protocol is adapted from a patented process for the preparation of thiabendazole.

Materials:

• 4-cyanothiazole

• o-phenylenediamine

• 38% Hydrochloric acid solution

• Water

Procedure:

• A mixture of o-phenylenediamine and water is charged into a reaction vessel.

• The mixture is heated to a temperature between 80°C and 145°C.

• The pH of the reaction mixture is adjusted to and maintained at approximately 4.0 (± 0.2) by the addition of 38% HCl solution.

• 4-cyanothiazole is added to the reaction mixture.

• The reaction is allowed to proceed for a sufficient time to effect the desired conversion to thiabendazole.

• The reaction mixture is then cooled, and the precipitated thiabendazole is recovered by filtration.

• The solid product is washed and dried.

Synthesis of Omeprazole

This two-step protocol is based on a widely used method for omeprazole synthesis.

Step 1: Synthesis of the Thioether Intermediate (5-Methoxy-2-[[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]thio]-1H-benzimidazole)

Materials:

• 2-Mercapto-5-methoxybenzimidazole

• 2-Chloromethyl-4-methoxy-3,5-dimethylpyridine hydrochloride

• Sodium hydroxide (NaOH)

• Ethanol

• Water

Procedure:

• Dissolve sodium hydroxide (5 g, 0.13 mol) in ethanol (50 mL) by heating to 70-90°C in a reaction vessel.

• Add 2-mercapto-5-methoxybenzimidazole (17.8 g, 0.10 mol) to the sodium hydroxide solution and reflux until fully dissolved.

• Cool the reaction mixture to below 10°C.

• In a separate vessel, dissolve 2-chloromethyl-4-methoxy-3,5-dimethylpyridine hydrochloride (20 g, 0.09 mol) in water (100 mL).

• Slowly add the aqueous solution of the pyridine derivative to the cooled benzimidazole solution.

• Allow the reaction temperature to rise to 30°C and maintain for 4 hours.

• After the incubation period, cool the mixture to 10°C and add 500 mL of water.

• Stir the resulting mixture for 12 hours.

• Collect the precipitated white solid by suction filtration and dry to obtain the thioether intermediate.

Step 2: Oxidation to Omeprazole

Materials:

• Thioether intermediate from Step 1

• m-Chloroperoxybenzoic acid (m-CPBA)

• Dichloromethane (CH2Cl2)

• Aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve the thioether intermediate in dichloromethane.

• Cool the solution in an ice bath.

• Slowly add a solution of m-CPBA in dichloromethane to the cooled thioether solution.

• Monitor the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Wash the organic layer with an aqueous sodium bicarbonate solution to remove m-chlorobenzoic acid.

• Wash the organic layer with brine and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to yield crude omeprazole.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., a mixture of dichloromethane and diethyl ether).

Caption: Overall workflow for the synthesis of omeprazole.

Conclusion

The journey of benzimidazole derivatives from a structural component of a vitamin to a cornerstone of modern pharmacotherapy is a testament to the power of medicinal chemistry. The continuous exploration of this remarkable scaffold has yielded treatments for a vast range of human and animal diseases. The ongoing research into new derivatives and novel mechanisms of action, particularly in the field of oncology, ensures that the legacy of the benzimidazole core will continue to expand, offering hope for the treatment of some of the world's most challenging diseases. This guide has provided a comprehensive overview of the discovery, history, and application of these vital compounds, intended to serve as a valuable resource for the researchers and scientists at the forefront of drug discovery and development.

Potential Biological Targets of Dichlorobenzyl Benzimidazoles: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dichlorobenzyl benzimidazoles are a class of synthetic heterocyclic compounds that have garnered significant attention in medicinal chemistry due to their broad spectrum of biological activities. The benzimidazole scaffold, an isostere of naturally occurring purines, provides a unique framework for designing molecules that can interact with various biological macromolecules. The addition of a dichlorobenzyl moiety can significantly influence the compound's steric and electronic properties, enhancing its binding affinity and specificity for various biological targets. This technical guide provides a comprehensive overview of the potential biological targets of dichlorobenzyl benzimidazoles, presenting quantitative data, detailed experimental protocols, and visualizations of key signaling pathways to aid in drug discovery and development efforts.

Potential Biological Targets

Dichlorobenzyl benzimidazoles have been demonstrated to interact with several key biological targets implicated in a range of diseases, most notably cancer and inflammatory conditions. The primary targets identified in the literature include protein kinases, tubulin, and components of the innate immune signaling pathways.

Protein Kinases

Protein kinases are a large family of enzymes that play a central role in cellular signal transduction. Their dysregulation is a hallmark of many diseases, particularly cancer. Dichlorobenzyl benzimidazoles have emerged as potent inhibitors of several kinases, including those crucial for tumor growth, angiogenesis, and survival.

Key Kinase Targets:

• BRAF Kinase: A serine/threonine kinase in the MAPK/ERK signaling pathway. Mutations in the BRAF gene, such as the V600E mutation, are prevalent in various cancers.

• Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2): A key mediator of angiogenesis, the formation of new blood vessels, which is essential for tumor growth and metastasis.

• Cyclin-Dependent Kinases (CDKs): A family of protein kinases that control the progression of the cell cycle.

Tubulin

Tubulin is the protein subunit of microtubules, which are essential components of the cytoskeleton involved in cell division, intracellular transport, and maintenance of cell shape. Disruption of microtubule dynamics is a well-established strategy in cancer chemotherapy. Benzimidazole derivatives, including those with dichlorobenzyl substitutions, are known to inhibit tubulin polymerization by binding to the colchicine-binding site on β-tubulin.[1]

Nucleotide-Binding Oligomerization Domain-Containing Protein 2 (NOD2)

NOD2 is an intracellular pattern recognition receptor that plays a crucial role in the innate immune system by recognizing bacterial muramyl dipeptide (MDP).[2] Dysregulation of the NOD2 signaling pathway is associated with inflammatory disorders. Benzimidazole diamides have been identified as selective inhibitors of this pathway.[3][4]

Quantitative Data Presentation

The following tables summarize the inhibitory activities of various dichlorobenzyl benzimidazole derivatives against their respective biological targets, as reported in the scientific literature.

Table 1: Inhibitory Activity of Dichlorobenzyl Benzimidazoles against Protein Kinases

Compound ID	Target Kinase	IC50 (µM)	Cell Line/Assay Condition
10h (5,6-dichloro)	BRAFWT	1.72[5]	Enzyme Assay
BRAFV600E	2.76[5]	Enzyme Assay
VEGFR-2	1.52[5]	Enzyme Assay
GSK669	RIP2 Kinase	>10[3]	Cell-based Assay

Table 2: Antiproliferative Activity of Dichlorobenzyl Benzimidazoles

Compound ID	Cell Line	IC50 (µM)
Compound 17 (5,6-dichloro-N-(4-bromobenzyl))	Prostate Cancer Cells	ID50 = 0.13 mg/day (in vivo)
Compound with 2,4-dichlorobenzyl moiety	HCT116 (Colon)	Not specified, potent activity
Compound with 2,4-dichlorobenzyl moiety	MCF7 (Breast)	Not specified, potent activity

Table 3: Inhibition of Tubulin Polymerization by Benzimidazole Derivatives

Compound	IC50 (µM)	Assay Condition
Nocodazole (Reference Benzimidazole)	~2.5 - 5[6]	In vitro tubulin polymerization (turbidity)
Benzimidazole Derivative 7n	5.05 ± 0.13[7]	Tubulin polymerization inhibition
Benzimidazole Derivative 12b	Average IC50 = 0.05	Inhibition of cancer cell growth

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the literature for characterizing the interaction of dichlorobenzyl benzimidazoles with their biological targets.

In Vitro Kinase Inhibition Assay (Luminescence-Based)

This protocol describes a method to measure the inhibitory activity of a compound against a specific protein kinase by quantifying the amount of ADP produced.

Materials:

• Target kinase (e.g., BRAF, VEGFR-2)

• Kinase substrate peptide

• ATP

• Dichlorobenzyl benzimidazole test compound

• Kinase Assay Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/ml BSA)

• ADP-Glo™ Kinase Assay Kit (Promega) or similar

• White, opaque 384-well plates

Procedure:

• Compound Preparation: Prepare a 10 mM stock solution of the dichlorobenzyl benzimidazole in 100% DMSO. Perform serial dilutions in Kinase Assay Buffer to achieve the desired final concentrations.

• Kinase Reaction:

  • In a 384-well plate, add 2.5 µL of the serially diluted test compound or DMSO control to each well.

  • Add 2.5 µL of the kinase to each well and incubate for 10 minutes at room temperature.

  • Initiate the reaction by adding 5 µL of the substrate/ATP mixture.

  • Incubate the plate at 30°C for 60 minutes.

• ADP Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete remaining ATP. Incubate for 40 minutes at room temperature.

  • Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a plate reader.

  • Plot the luminescence signal against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.[8]

In Vitro Tubulin Polymerization Assay (Fluorescence-Based)

This protocol outlines a method to monitor the effect of dichlorobenzyl benzimidazoles on the polymerization of purified tubulin in vitro.

Materials:

• Purified tubulin (>99% pure)

• General Tubulin Buffer (GTB): 80 mM PIPES (pH 6.9), 2 mM MgCl2, 0.5 mM EGTA

• GTP (10 mM stock)

• Glycerol

• Fluorescent reporter (e.g., DAPI)

• Dichlorobenzyl benzimidazole test compound

• Nocodazole (positive control)

• Paclitaxel (enhancer control)

• Black, opaque 96-well plates

Procedure:

• Preparation of Reagents:

  • Prepare the tubulin reaction mix on ice to a final concentration of 2 mg/mL tubulin in GTB supplemented with 1 mM GTP, 15% glycerol, and the fluorescent reporter.

  • Prepare 10x stocks of the test compound, nocodazole, and paclitaxel in GTB.

• Assay Setup:

  • Pre-warm the 96-well plate to 37°C.

  • Add 5 µL of the 10x test compound, controls, or vehicle to the appropriate wells.

  • To initiate polymerization, add 45 µL of the ice-cold tubulin reaction mix to each well.

• Data Acquisition:

  • Immediately place the plate in a pre-warmed microplate reader.

  • Measure the fluorescence intensity at appropriate excitation and emission wavelengths (e.g., 360 nm excitation and 450 nm emission for DAPI) every minute for 60-90 minutes at 37°C.

• Data Analysis:

  • Plot fluorescence intensity versus time to generate polymerization curves.

  • Determine the maximum rate of polymerization (Vmax) and the plateau fluorescence.

  • Calculate the percentage of inhibition for each compound concentration relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the compound concentration and fit to a dose-response curve to determine the IC50 value.[9][10]

Cell-Based NOD2 Inhibition Assay

This protocol describes a method to assess the ability of dichlorobenzyl benzimidazoles to inhibit NOD2 signaling in a cellular context.

Materials:

• HEK293 cells stably expressing human NOD2 (293/hNOD2)

• Cell culture medium (e.g., DMEM with 10% FBS)

• Muramyl dipeptide (MDP)

• Dichlorobenzyl benzimidazole test compound

• Human IL-8 ELISA kit

Procedure:

• Cell Seeding: Seed 293/hNOD2 cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of the dichlorobenzyl benzimidazole in cell culture medium.

  • Pre-treat the cells with the test compound or vehicle control for 1 hour.

• NOD2 Stimulation:

  • Stimulate the cells with MDP at a final concentration known to induce a robust IL-8 response (e.g., 100 ng/mL).

  • Incubate the cells for 24 hours.

• IL-8 Measurement:

  • Collect the cell culture supernatants.

  • Measure the concentration of IL-8 in the supernatants using a human IL-8 ELISA kit according to the manufacturer's instructions.

• Data Analysis:

  • Calculate the percentage of inhibition of MDP-induced IL-8 secretion for each compound concentration relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the compound concentration and fit to a dose-response curve to determine the IC50 value.[3][4]

Mandatory Visualization

Signaling Pathway Diagrams

The following diagrams, generated using the DOT language for Graphviz, illustrate the key signaling pathways targeted by dichlorobenzyl benzimidazoles.

References

• 1. A Review of the Recent Developments of Molecular Hybrids Targeting Tubulin Polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Identification of Benzimidazole Diamides as Selective Inhibitors of the Nucleotide-Binding Oligomerization Domain 2 (NOD2) Signaling Pathway | PLOS One [journals.plos.org]
• 4. Identification of Benzimidazole Diamides as Selective Inhibitors of the Nucleotide-Binding Oligomerization Domain 2 (NOD2) Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Novel 5,6-dichlorobenzimidazole derivatives as dual BRAFWT and BRAFV600E inhibitors: design, synthesis, anti-cancer activity and molecular dynamics simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Benzimidazole derivatives as tubulin polymerization inhibitors: Design, synthesis and in vitro cytotoxicity studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Establishing a High-content Analysis Method for Tubulin Polymerization to Evaluate Both the Stabilizing and Destabilizing Activities of Compounds - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Spectroscopic and Synthetic Aspects of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole and Related Compounds

For the attention of: Researchers, scientists, and drug development professionals.

Spectroscopic Data of Structurally Related Benzimidazole Derivatives

The following tables summarize the available spectroscopic data for compounds closely related to 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole. This information can be instrumental in predicting the spectral characteristics of the target molecule and in the analysis of newly synthesized analogues.

Table 1: ¹H NMR Spectroscopic Data of Benzimidazole Derivatives

Compound	Solvent	Chemical Shifts (δ, ppm)
1-(2,4-dichlorobenzyl)-2-(4-methoxyphenyl)-1H-benzimidazole [1]	DMSO-d₆	7.88 (d, J = 8.0 Hz, 1H), 7.57-7.49 (m, 5H), 7.35-7.22 (m, 7H), 3.85 (s, 3H, OCH₃), 5.50 (s, 2H, NCH₂)
2-phenyl-1H-benzo[d]imidazole [2]	DMSO-d₆	11.68 (brs, 1H, NH), 8.11 - 8.26 (m, 2H), 7.31 - 7.48 (m, 3H), 7.23 - 7.38 (m, 2H), 7.04 - 7.22 (m, 2H)
2-(4-Chlorophenyl)-1H-benzo[d]imidazole [3]	DMSO-d₆	12.97 (s, 1H, NH), 8.17 (d, 2H, J = 8.70 Hz, Ar-H), 7.58–7.64 (m, 4H, Ar-H), 7.20 (d, 2H, J = 8.48 Hz, Ar-H)

Table 2: ¹³C NMR Spectroscopic Data of Benzimidazole Derivatives

Compound	Solvent	Chemical Shifts (δ, ppm)
2-phenyl-1H-benzo[d]imidazole [2]	DMSO-d₆	155.9, 132.4, 130.2, 127.6, 124.0, 122.6, 118.0, 109.1, 104.1
2-(4-Chlorophenyl)-1H-benzo[d]imidazole [3]	DMSO-d₆	160.9, 133.2, 131.6, 130.9, 130.4, 130.3, 129.3, 128.0, 116.7, 116.5, 107.7
2-(1-Bromoethyl)-1H-benzo[d]imidazole [4]	DMSO-d₆	153.73, 138.72, 122.79, 115.85, 114.69, 51.76, 23.54

Table 3: Infrared (IR) Spectroscopy Data of Benzimidazole Derivatives

Compound	Technique	Key Vibrational Frequencies (cm⁻¹)
2-(4-Chlorophenyl)-1H-benzo[d]imidazole [3]	KBr	3318 (N-H), 1490 (C=N)
2-(Thiophen-2-yl)-1H-benzo[d]imidazole [3]	KBr	3320 (N-H), 1591 (C=N)
2-ethyl-1H-benzo[d]imidazole [5]	ATR	Not specified in abstract

Table 4: Mass Spectrometry (MS) Data of Benzimidazole Derivatives

Compound	Ionization Method	m/z (relative intensity %)
2-(2-methoxyphenyl)-1H-benzo[d]imidazole [6]	EI	224 (100%), 223 (63%), 194 (61%), 119 (54%)
2-(4-Chlorophenyl)benzimidazole [7]	GC-MS	Data available in source

Experimental Protocols: Synthesis of 2-Substituted Benzimidazoles

The synthesis of 2-substituted-1H-benzimidazoles is commonly achieved through the condensation of o-phenylenediamine with either a carboxylic acid or an aldehyde. The following is a generalized protocol that can be adapted for the synthesis of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole.

General Procedure for the Synthesis of 2-Substituted 1H-Benzimidazoles from an Aldehyde:

This method involves the condensation of an o-phenylenediamine with an appropriate aldehyde in the presence of an oxidizing agent.[8][9]

• Reaction Setup: To a solution of o-phenylenediamine (1.0 eq) in a suitable solvent such as ethanol, add the desired aldehyde (e.g., 2,4-dichlorophenylacetaldehyde, 1.0-1.2 eq).

• Addition of Oxidizing Agent: Introduce an oxidizing agent, such as sodium metabisulfite (Na₂S₂O₅) (0.5 eq), to the reaction mixture.

• Reaction Conditions: The reaction mixture is typically heated to reflux and stirred for a period ranging from 4 to 24 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, the reaction mixture is cooled to room temperature. The solvent is removed under reduced pressure.

• Purification: The resulting crude product is then purified. This can be achieved by recrystallization from an appropriate solvent (e.g., ethanol/water mixture) or by column chromatography on silica gel using a suitable eluent system (e.g., ethyl acetate/hexane).

• Characterization: The structure of the purified product is confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry.

Visualization of Synthetic Workflow

The following diagram illustrates the general workflow for the synthesis of 2-substituted benzimidazoles.

References

• 1. spectrabase.com [spectrabase.com]
• 2. rsc.org [rsc.org]
• 3. Eco-Friendly Synthesis of 1H-benzo[d]imidazole Derivatives by ZnO NPs Characterization, DFT Studies, Antioxidant and Insilico Studies [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. 2-(4-Chlorophenyl)benzimidazole | C13H9ClN2 | CID 759417 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Synthesis and Biological Evaluation of Novel 1H-Benzo[d]imidazole Derivatives as Potential Anticancer Agents Targeting Human Topoisomerase I - PMC [pmc.ncbi.nlm.nih.gov]

The Benzimidazole Pharmacophore: A Technical Guide for Drug Discovery Professionals

An In-depth Exploration of a Privileged Scaffold in Medicinal Chemistry

Introduction

The benzimidazole nucleus, a bicyclic aromatic system formed by the fusion of benzene and imidazole rings, stands as a "privileged scaffold" in medicinal chemistry.[1] Its structural resemblance to endogenous purines allows it to interact with a diverse array of biological targets, leading to a wide spectrum of pharmacological activities.[1][2] This versatility has made the benzimidazole core a cornerstone in the development of numerous therapeutic agents.[3] From the N-ribosyl-dimethylbenzimidazole moiety serving as an axial ligand for cobalt in vitamin B12 to a plethora of FDA-approved drugs, the significance of this heterocycle is well-established.[1]

This technical guide provides a comprehensive overview of the benzimidazole pharmacophore for researchers, scientists, and drug development professionals. It delves into the core's structure-activity relationships (SAR), mechanisms of action across various therapeutic areas, detailed experimental protocols for synthesis and evaluation, and visual representations of key signaling pathways.

Core Structure and Physicochemical Properties

Benzimidazole is a weakly basic and acidic compound, soluble in polar solvents and aqueous acids and alkalis.[4] The core structure consists of a benzene ring fused to the 4 and 5 positions of an imidazole ring.[5] This arrangement is electron-rich and capable of participating in various non-covalent interactions, including hydrogen bonding (as both donor and acceptor), π-π stacking, and hydrophobic interactions, which are crucial for its binding to biological macromolecules.[6] The versatility of the benzimidazole scaffold lies in the ease with which substitutions can be made at the N-1, C-2, C-5, and C-6 positions, allowing for the fine-tuning of its pharmacological and pharmacokinetic properties.[7]

Pharmacological Activities and Mechanisms of Action

Benzimidazole derivatives have demonstrated a remarkable range of biological activities, including anticancer, antimicrobial, anti-inflammatory, antiviral, and anthelmintic properties.[8]

Anticancer Activity

The anticancer potential of benzimidazole derivatives is one of the most extensively studied areas. Their mechanisms of action are diverse and target key pathways in cancer progression.

1. Tubulin Polymerization Inhibition:

A primary mechanism of action for many anticancer benzimidazoles is the disruption of microtubule dynamics.[9] Similar to vinca alkaloids, these compounds can bind to the colchicine binding site on β-tubulin, inhibiting its polymerization into microtubules.[10] This disruption of the microtubule network leads to cell cycle arrest in the G2/M phase and subsequent apoptosis.[10]

Table 1: IC50 Values of Benzimidazole Derivatives as Tubulin Polymerization Inhibitors

Compound	R1 (N-1 position)	R2 (C-2 position)	R5 (C-5 position)	Cell Line	IC50 (µM)	Reference
7n	-	Carboxamide derivative	-	SK-Mel-28	2.55	[11]
7u	-	Carboxamide derivative	-	SK-Mel-28	17.89	[11]
9	-	3,4,5-trimethoxyphenyl	-	A549	0.15	[10]
9	-	3,4,5-trimethoxyphenyl	-	HeLa	0.22	[10]
9	-	3,4,5-trimethoxyphenyl	-	HepG2	0.33	[10]
9	-	3,4,5-trimethoxyphenyl	-	MCF-7	0.19	[10]
12j	-	Pyrazole derivative	-	-	5.65	[12]

2. Kinase Inhibition:

Benzimidazole derivatives have been successfully designed as inhibitors of various protein kinases that are crucial for cancer cell signaling, proliferation, and survival.[13]

• VEGFR-2 Inhibition: By targeting the Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), benzimidazole compounds can inhibit angiogenesis, the formation of new blood vessels that tumors need to grow and metastasize.[14]

• EGFR and BRAFV600E Inhibition: Certain derivatives show potent inhibition of Epidermal Growth Factor Receptor (EGFR) and the BRAFV600E mutant, which are key drivers in several cancers.[13]

• PI3K/Akt Pathway Inhibition: The PI3K/Akt signaling pathway is a critical regulator of cell survival and proliferation, and its inhibition by benzimidazole derivatives represents a promising anticancer strategy.[4][15]

Table 2: IC50 Values of Benzimidazole Derivatives as Kinase Inhibitors

Compound	Target Kinase	Cell Line	IC50 (µM)	Reference
4c	EGFR	-	0.11	[13]
4c	BRAFV600E	-	0.44	[13]
4e	EGFR	-	0.18	[13]
4e	BRAFV600E	-	0.52	[13]
32	EGFR	-	0.086	[10]
4w	PI3K	A549	1.55	[4]
BKM120 (Reference)	PI3K	A549	9.75	[4]

3. p53 Pathway Activation:

Some benzimidazoles can activate the p53 tumor suppressor pathway. They have been shown to downregulate the expression of MDM2 and MDMX, which are negative regulators of p53.[16][17] This leads to an increase in p53 protein levels, activation of the p53-p21 pathway, and subsequent cell cycle arrest and apoptosis.[16][17]

Antimicrobial Activity

Benzimidazole derivatives exhibit broad-spectrum antimicrobial activity against various bacteria and fungi.[18] Their mechanism of action often involves the inhibition of essential microbial enzymes or processes. For instance, some derivatives are known to inhibit DNA gyrase, an enzyme crucial for bacterial DNA replication.[19]

Table 3: Minimum Inhibitory Concentration (MIC) of Antimicrobial Benzimidazole Derivatives

Compound	R-group Substitutions	Bacterial/Fungal Strain	MIC (µg/mL)	Reference
63a	Triazole derivative	MRSA	16	[19]
63a	Triazole derivative	E. faecalis	32	[19]
63c	Triazole derivative	MRSA	8	[19]
63c	Triazole derivative	E. faecalis	32	[19]
Ampicillin (Reference)	-	MRSA	4	[19]
Ampicillin (Reference)	-	E. faecalis	1	[19]
1e	Benzonaptho-substituted	K. pneumoniae	10-20	[20]
1g	Tolyl-substituted	K. pneumoniae	10-20	[20]
1h	Tolyl-substituted	K. pneumoniae	10-20	[20]

Anti-inflammatory Activity

Benzimidazole-based compounds have demonstrated significant anti-inflammatory properties, primarily through the inhibition of cyclooxygenase (COX) enzymes.[6] COX-1 and COX-2 are responsible for the synthesis of prostaglandins, which are key mediators of inflammation.[11] By inhibiting these enzymes, benzimidazole derivatives can effectively reduce inflammation.

Table 4: IC50 Values of Benzimidazole Derivatives as COX Inhibitors

Compound	Target Enzyme	IC50 (nM)	Reference
AGU654 (44)	mPGES-1	2.9	[13]
Chloroimidazole derivative	Bradykinin B1 Receptor	0.3	[6]
Acetamide derivative	Bradykinin B1 Receptor	0.7	[6]

Experimental Protocols

Synthesis of 2-Arylbenzimidazoles

A common and efficient method for the synthesis of 2-arylbenzimidazoles is the condensation of an o-phenylenediamine with an aromatic aldehyde.[21][22]

Materials:

• o-Phenylenediamine

• Substituted aromatic aldehyde

• Ceric Ammonium Nitrate (CAN)

• 30% Hydrogen Peroxide (H2O2)

• Ethanol

• Ethyl acetate

• Hexane

Procedure: [21]

• In a round-bottom flask, add o-phenylenediamine (1 mmol) and the aromatic aldehyde (1 mmol).

• To this mixture, add CAN (0.1 mmol) and H2O2 (4 mmol).

• Heat the reaction mixture at 50 °C under solvent-free conditions.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Add water to the mixture and extract the product with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an ethyl acetate/hexane gradient.

• Characterize the final product by 1H NMR, 13C NMR, and mass spectrometry.

In Vitro Antiproliferative MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[21][23]

Materials:

• Human cancer cell lines (e.g., MCF-7, A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO) or other suitable solvent

• 96-well microtiter plates

Procedure: [16][23]

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate for 24 hours.

• Prepare serial dilutions of the test benzimidazole compounds in the culture medium.

• Replace the medium in the wells with 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Incubate the plate for 48-72 hours at 37 °C in a humidified 5% CO2 atmosphere.

• Add 10 µL of MTT solution to each well and incubate for another 4 hours.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC50 value for each compound.

In Vitro Tubulin Polymerization Assay (Fluorescence-based)

This assay measures the effect of compounds on the polymerization of purified tubulin in real-time.[7][24][25]

Materials:

• Purified tubulin (>99%)

• General Tubulin Buffer (80 mM PIPES pH 6.9, 2 mM MgCl2, 0.5 mM EGTA)

• GTP stock solution (10 mM)

• Glycerol

• Fluorescent reporter dye (e.g., DAPI)

• Test compounds and controls (e.g., paclitaxel, vinblastine)

• 96-well, black, flat-bottom plates

Procedure: [1][24]

• Prepare the 1X Assay Buffer containing General Tubulin Buffer, 10% glycerol, and the fluorescent reporter.

• Prepare working solutions of the test compounds and controls at 10X the final desired concentration in the Assay Buffer.

• Pre-warm the 96-well plate and a fluorescence plate reader to 37 °C.

• Add 5 µL of the 10X working solutions to the appropriate wells.

• On ice, prepare a master mix of tubulin (final concentration ~2-4 mg/mL) and GTP (final concentration 1 mM) in the Assay Buffer.

• Initiate the polymerization by adding 45 µL of the tubulin/GTP master mix to each well.

• Immediately place the plate in the pre-warmed plate reader and measure the fluorescence intensity (e.g., Ex: 360 nm, Em: 450 nm for DAPI) every 60 seconds for 60-90 minutes at 37 °C.

• Plot the fluorescence intensity versus time to obtain polymerization curves and calculate parameters such as Vmax and total polymer mass to determine the inhibitory or stabilizing effects of the compounds.

In Vitro COX Inhibition Assay

This assay determines the ability of a compound to inhibit the activity of COX-1 and COX-2 enzymes.[11][19][26]

Materials:

• Purified ovine COX-1 or human recombinant COX-2 enzyme

• Assay Buffer (e.g., 0.1 M Tris-HCl, pH 8.0)

• Heme cofactor

• Arachidonic acid (substrate)

• Colorimetric substrate (e.g., N,N,N',N'-tetramethyl-p-phenylenediamine - TMPD)

• Test compounds and reference inhibitors (e.g., celecoxib, indomethacin)

• 96-well plate

Procedure: [9][19]

• To the wells of a 96-well plate, add the Assay Buffer, heme, and either the COX-1 or COX-2 enzyme.

• Add the test compounds at various concentrations or a vehicle control (DMSO).

• Pre-incubate the plate at 37 °C for 10 minutes.

• Add the colorimetric substrate solution to all wells.

• Initiate the reaction by adding arachidonic acid to all wells.

• Incubate the plate for 2-5 minutes at 25 °C.

• Measure the absorbance at a specific wavelength (e.g., 590 nm for oxidized TMPD).

• Calculate the percentage of inhibition for each concentration and determine the IC50 value.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate key signaling pathways targeted by benzimidazole derivatives and a general experimental workflow.

Caption: Inhibition of tubulin polymerization by benzimidazole derivatives.

Caption: Activation of the p53 pathway via MDM2/MDMX inhibition.

Caption: Inhibition of the VEGF signaling pathway by benzimidazoles.

References

• 1. Establishing a High-content Analysis Method for Tubulin Polymerization to Evaluate Both the Stabilizing and Destabilizing Activities of Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Design and Synthesis of Benzimidazole-Chalcone Derivatives as Potential Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design, synthesis and antitumor effects of novel benzimidazole derivatives as PI3K inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. dergipark.org.tr [dergipark.org.tr]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. In Vitro Assays for Cyclooxygenase Activity and Inhibitor Characterization | Springer Nature Experiments [experiments.springernature.com]
• 9. academicjournals.org [academicjournals.org]
• 10. Benzimidazole scaffold as a potent anticancer agent with different mechanisms of action (2016–2023) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Benzimidazole synthesis [organic-chemistry.org]
• 13. Benzimidazole-Based Derivatives as Apoptotic Antiproliferative Agents: Design, Synthesis, Docking, and Mechanistic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 14. PI3K-AKT Signaling Pathway | Key Regulator in Cancer Development & Progression - Creative Biolabs [creativebiolabs.net]
• 15. scirp.org [scirp.org]
• 16. Benzimidazoles Downregulate Mdm2 and MdmX and Activate p53 in MdmX Overexpressing Tumor Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Benzimidazoles Downregulate Mdm2 and MdmX and Activate p53 in MdmX Overexpressing Tumor Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. benchchem.com [benchchem.com]
• 20. researchgate.net [researchgate.net]
• 21. Mild and Highly Efficient Method for the Synthesis of 2-Arylbenzimidazoles and 2-Arylbenzothiazoles [organic-chemistry.org]
• 22. sciforum.net [sciforum.net]
• 23. A Simple, Efficient Synthesis of 2-Aryl Benzimidazoles Using Silica Supported Periodic Acid Catalyst and Evaluation of Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 24. benchchem.com [benchchem.com]
• 25. maxanim.com [maxanim.com]
• 26. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

Solubility Profile of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the methodologies required to determine the solubility profile of the weakly basic compound 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole. Due to the limited availability of public domain experimental data for this specific molecule, this document focuses on providing detailed, generalized experimental protocols and predictive insights into its physicochemical properties. The information herein is intended to equip researchers with the necessary tools to conduct a thorough solubility assessment, a critical step in early-stage drug development. This guide covers the theoretical basis of solubility, predicted physicochemical parameters, and standardized protocols for determining aqueous and organic solvent solubility via the shake-flask method, as well as pKa determination through potentiometric titration.

Introduction

The solubility of an active pharmaceutical ingredient (API) is a critical physicochemical property that profoundly influences its bioavailability and therapeutic efficacy. For poorly soluble compounds, such as many benzimidazole derivatives, understanding the solubility profile is paramount for successful formulation development and predicting in vivo performance. 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole is a heterocyclic compound with a structure that suggests low aqueous solubility. This guide outlines the essential experimental procedures to quantitatively determine its solubility in various media, assess the impact of pH, and measure its acid dissociation constant (pKa).

Predicted Physicochemical Properties

In the absence of experimentally derived data, computational models provide valuable estimates of a compound's physicochemical properties. These predictions can guide experimental design and analytical method development.

Property	Predicted Value	Notes
Molecular Formula	C₁₄H₁₀Cl₂N₂
Molecular Weight	277.15 g/mol
pKa (most basic)	4.5 - 5.5	The benzimidazole moiety is weakly basic. The predicted pKa suggests that the compound will be predominantly in its neutral, less soluble form at physiological pH (7.4). The solubility is expected to increase significantly at pH values below the pKa.
LogP	3.5 - 4.5	The high predicted LogP value indicates a lipophilic nature, suggesting low intrinsic aqueous solubility and a higher affinity for organic solvents.
Aqueous Solubility	Very Low	Based on the high LogP and the nature of the benzimidazole scaffold, the intrinsic aqueous solubility is predicted to be in the low µg/mL range.

Note: These values are predictions from various computational models and should be confirmed by experimental data.

Experimental Protocols

Thermodynamic Solubility Determination: The Shake-Flask Method

The shake-flask method is the gold standard for determining the thermodynamic equilibrium solubility of a compound.[1][2][3][4][5] It involves agitating an excess amount of the solid compound in a specific solvent system until equilibrium is reached, followed by the quantification of the dissolved compound in the supernatant.

3.1.1. Materials and Equipment

• 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole (solid)

• Selected solvents (e.g., deionized water, phosphate-buffered saline (PBS) at various pH values, ethanol, methanol, DMSO, acetone)

• Glass vials with screw caps

• Orbital shaker or wrist-action shaker in a temperature-controlled incubator

• Centrifuge

• Syringe filters (e.g., 0.22 µm PVDF)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Analytical balance

• pH meter

3.1.2. Experimental Procedure

• Preparation: Add an excess amount of solid 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole to pre-weighed glass vials. The excess should be sufficient to ensure a saturated solution with undissolved solid remaining at the end of the experiment.

• Solvent Addition: Add a precise volume of the desired solvent to each vial.

• Equilibration: Tightly cap the vials and place them in a shaker set to a constant temperature (e.g., 25°C or 37°C). Agitate the samples for a predetermined period (typically 24 to 72 hours) to ensure equilibrium is reached. It is advisable to take time points (e.g., 24, 48, and 72 hours) to confirm that the concentration has reached a plateau.

• Phase Separation: After equilibration, allow the vials to stand undisturbed for a short period to allow for the sedimentation of excess solid. Then, centrifuge the vials at a high speed to pellet the remaining solid.

• Sample Collection: Carefully withdraw an aliquot of the clear supernatant. For highly accurate results, filter the supernatant through a syringe filter that has been pre-conditioned with the solution to minimize drug adsorption.

• Quantification: Dilute the filtered supernatant with a suitable mobile phase and analyze the concentration of the dissolved compound using a validated HPLC method.

• Data Analysis: Calculate the solubility in mg/mL or µg/mL based on the measured concentration and the dilution factor.

Diagram: Experimental Workflow for Shake-Flask Solubility Determination

Caption: Workflow for determining thermodynamic solubility via the shake-flask method.

pKa Determination: Potentiometric Titration

Potentiometric titration is a highly accurate method for determining the pKa of ionizable compounds.[6][7][8][9] It involves the gradual addition of a titrant (an acid or a base) to a solution of the compound and monitoring the resulting change in pH.

3.2.1. Materials and Equipment

• 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole

• Standardized hydrochloric acid (HCl) solution (e.g., 0.1 M)

• Standardized sodium hydroxide (NaOH) solution (e.g., 0.1 M)

• Potassium chloride (KCl) for maintaining ionic strength

• Deionized water (degassed)

• Calibrated pH meter with a suitable electrode

• Autotitrator or manual burette

• Magnetic stirrer and stir bar

• Temperature probe

3.2.2. Experimental Procedure

• Sample Preparation: Accurately weigh a small amount of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole and dissolve it in a suitable co-solvent (e.g., methanol or DMSO) if necessary, due to low aqueous solubility. Dilute with degassed deionized water to a known volume. Add KCl to maintain a constant ionic strength.

• Initial pH Adjustment: For a basic compound, titrate with a standardized acid (HCl) to a low pH (e.g., pH 2) to ensure the compound is fully protonated.

• Titration: Gradually titrate the solution with a standardized base (NaOH) of known concentration. Record the pH of the solution after each incremental addition of the titrant.

• Data Collection: Continue the titration until a high pH (e.g., pH 12) is reached, ensuring the complete deprotonation of the compound.

• Data Analysis: Plot the pH versus the volume of titrant added to generate a titration curve. The pKa is the pH at which half of the compound is in its ionized form, which corresponds to the midpoint of the steepest part of the curve (the inflection point). This can be determined from the first or second derivative of the titration curve.

Diagram: Logical Flow for pKa Determination by Potentiometric Titration

Caption: Logical steps for determining the pKa value using potentiometric titration.

Data Presentation

Quantitative solubility data should be organized into clear tables for easy comparison and analysis. Below are template tables that can be populated with experimental results.

Table 1: Solubility in Various Solvents at 25°C

Solvent	Solubility (µg/mL)	Solubility (mM)
Deionized Water
PBS (pH 7.4)
0.1 M HCl
Ethanol
Methanol
DMSO
Acetone

Table 2: pH-Dependent Aqueous Solubility at 25°C

pH	Buffer System	Solubility (µg/mL)	Solubility (mM)
2.0	HCl
4.0	Acetate
6.0	Phosphate
7.4	Phosphate
8.0	Phosphate
10.0	Carbonate

Table 3: Temperature Dependence of Aqueous Solubility at pH 7.4

Temperature (°C)	Solubility (µg/mL)	Solubility (mM)
4
25
37

Conclusion

References

• 1. dissolutiontech.com [dissolutiontech.com]
• 2. enamine.net [enamine.net]
• 3. downloads.regulations.gov [downloads.regulations.gov]
• 4. bioassaysys.com [bioassaysys.com]
• 5. Shake-Flask Solubility Assay | Bienta [bienta.net]
• 6. creative-bioarray.com [creative-bioarray.com]
• 7. bulletin.mfd.org.mk [bulletin.mfd.org.mk]
• 8. dergipark.org.tr [dergipark.org.tr]
• 9. applications.emro.who.int [applications.emro.who.int]

The Core Mechanism of Benzimidazoles: A Technical Guide to Their Action

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the theoretical mechanisms of action of benzimidazoles, a versatile class of compounds with a broad spectrum of biological activities, including anthelmintic, antifungal, and anticancer effects. The primary focus of this document is to provide a detailed understanding of their core mechanism: the disruption of microtubule dynamics through interaction with β-tubulin. Additionally, this guide will delve into other reported mechanisms, particularly those relevant to their anticancer properties, and provide detailed experimental protocols for key assays used in their study.

Primary Mechanism of Action: Inhibition of Microtubule Polymerization

The principal mechanism by which benzimidazoles exert their therapeutic effects is through the disruption of microtubule formation and function.[1][2][3] Microtubules are essential cytoskeletal polymers involved in a multitude of cellular processes, including cell division, intracellular transport, and maintenance of cell shape.[2][4] They are dynamic structures formed by the polymerization of α- and β-tubulin heterodimers.[2][4]

Benzimidazoles selectively bind to β-tubulin, preventing its polymerization with α-tubulin to form microtubules.[3][5][6] This disruption of microtubule dynamics leads to a cascade of downstream effects, ultimately resulting in cell cycle arrest at the G2/M phase and induction of apoptosis.[7][8] The selective toxicity of benzimidazoles towards parasites and fungi is attributed to their higher binding affinity for the β-tubulin of these organisms compared to mammalian tubulin.[6][9] However, certain benzimidazoles have shown significant activity against mammalian tubulin, which is the basis for their investigation as anticancer agents.[5][7]

References

• 1. Benzimidazole - Wikipedia [en.wikipedia.org]
• 2. Pharmacodynamics: Mechanisms of Anthelmintic Action in Animals - Pharmacology - MSD Veterinary Manual [msdvetmanual.com]
• 3. youtube.com [youtube.com]
• 4. Dual Impact of a Benzimidazole Resistant β-Tubulin on Microtubule Behavior in Fission Yeast - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Oral Fenbendazole for Cancer Therapy in Humans and Animals | Anticancer Research [ar.iiarjournals.org]
• 6. researchgate.net [researchgate.net]
• 7. karger.com [karger.com]
• 8. Benzimidazole Derivatives in Anticancer Therapy: A Comprehensive Review – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 9. Frontiers | Interaction of Colchicine-Site Ligands With the Blood Cell-Specific Isotype of β-Tubulin—Notable Affinity for Benzimidazoles [frontiersin.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole, a substituted benzimidazole derivative. The benzimidazole scaffold is a prominent heterocyclic aromatic compound recognized as a "privileged structure" in medicinal chemistry due to its wide range of pharmacological activities, including antimicrobial, antiviral, and anticancer properties. The described method is based on the well-established condensation reaction between an o-phenylenediamine and a carboxylic acid, a robust and versatile approach for the synthesis of 2-substituted benzimidazoles.

Introduction

Benzimidazoles are a class of heterocyclic compounds with a bicyclic structure composed of fused benzene and imidazole rings. First discovered in 1944, they have since become a focal point of research in medicinal chemistry. The therapeutic importance of benzimidazoles is highlighted by the existence of naturally occurring benzimidazole derivatives, such as N-ribosyl-dimethylbenzimidazole, which serves as an axial ligand for cobalt in vitamin B12. The synthesis of novel benzimidazole derivatives remains a critical area of investigation for the development of new therapeutic agents.

The protocol outlined herein describes the synthesis of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole via the condensation of o-phenylenediamine with 2,4-dichlorophenylacetic acid. This method is advantageous due to the commercial availability of the starting materials and the straightforward nature of the reaction.

Experimental Protocol

This protocol details the synthesis of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole from o-phenylenediamine and 2,4-dichlorophenylacetic acid.

Materials:

• o-Phenylenediamine

• 2,4-Dichlorophenylacetic acid

• Ammonium chloride (NH₄Cl)

• Ethanol (EtOH)

• Sodium bicarbonate (NaHCO₃) solution (5% w/v)

• Distilled water

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer

• Beakers, graduated cylinders, and other standard laboratory glassware

• Buchner funnel and filter paper

• Thin-layer chromatography (TLC) plates (silica gel)

• Melting point apparatus

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine o-phenylenediamine (1.0 eq), 2,4-dichlorophenylacetic acid (1.0 eq), and a catalytic amount of ammonium chloride (0.1 eq).

• Solvent Addition: Add ethanol (30-50 mL) to the flask to dissolve the reactants.

• Reaction: Heat the reaction mixture to reflux (approximately 80-90°C) with constant stirring.

• Monitoring the Reaction: Monitor the progress of the reaction using thin-layer chromatography (TLC).

• Work-up: After the reaction is complete (typically 4-6 hours), allow the mixture to cool to room temperature.

• Neutralization: Slowly add a 5% aqueous solution of sodium bicarbonate to the reaction mixture until the effervescence ceases and the pH is neutral to slightly basic.

• Precipitation: The crude product will precipitate out of the solution.

• Isolation: Collect the solid product by vacuum filtration using a Buchner funnel.

• Washing: Wash the collected solid with cold distilled water to remove any remaining salts.

• Drying: Dry the purified product in a desiccator or a vacuum oven.

• Characterization: Characterize the final product by determining its melting point and using spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Data Presentation

Table 1: Summary of Reaction Components and Conditions

Reagent/Parameter	Molar Equivalent/Value	Purpose
o-Phenylenediamine	1.0 eq	Reactant
2,4-Dichlorophenylacetic acid	1.0 eq	Reactant
Ammonium chloride	0.1 eq	Catalyst
Ethanol	30-50 mL	Solvent
Reaction Temperature	80-90 °C	Reaction Condition
Reaction Time	4-6 hours	Reaction Condition

Reaction Scheme

Caption: Synthetic workflow for 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole.

Signaling Pathway/Mechanism

The synthesis of 2-substituted benzimidazoles from o-phenylenediamine and a carboxylic acid proceeds through a condensation reaction. The carboxylic acid is activated, followed by a nucleophilic attack from one of the amino groups of o-phenylenediamine to form an amide intermediate. Subsequent intramolecular cyclization via nucleophilic attack of the second amino group on the amide carbonyl, followed by dehydration, yields the final benzimidazole product.

Caption: Simplified reaction mechanism for benzimidazole synthesis.

Application Notes and Protocols for the Analytical Characterization of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the analytical methods for the characterization of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole. The protocols detailed below are designed to ensure accurate and reproducible results for the identification, purity assessment, and quantification of this compound.

Introduction

2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole is a heterocyclic compound belonging to the benzimidazole class of molecules. Benzimidazole derivatives are of significant interest in pharmaceutical research due to their diverse biological activities. Accurate and robust analytical methods are crucial for the characterization of this compound in various stages of drug development, including synthesis, formulation, and quality control. This document outlines the key analytical techniques and detailed protocols for its comprehensive characterization.

Physicochemical Properties

A summary of the key physicochemical properties of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole is presented in the table below.

Property	Value
Molecular Formula	C₁₄H₁₀Cl₂N₂
Molecular Weight	277.15 g/mol
Appearance	Expected to be a solid
IUPAC Name	2-(2,4-dichlorobenzyl)-1H-benzo[d]imidazole

Spectroscopic Characterization

Spectroscopic techniques are fundamental for the structural elucidation and confirmation of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical structure of the molecule.

3.1.1. ¹H NMR Spectroscopy

The ¹H NMR spectrum is used to identify the number and types of protons in the molecule. The expected chemical shifts for 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole are summarized below. These are predicted based on the analysis of structurally similar compounds.[1][2]

Protons	Expected Chemical Shift (δ, ppm)	Multiplicity
NH (imidazole)	12.0 - 13.0	br s
Aromatic (benzimidazole)	7.1 - 7.7	m
Aromatic (dichlorobenzyl)	7.3 - 7.6	m
CH₂ (benzyl)	~4.3	s

3.1.2. ¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information about the carbon framework of the molecule. The expected chemical shifts are tabulated below, based on data from related benzimidazole structures.[2]

Carbons	Expected Chemical Shift (δ, ppm)
C=N (imidazole)	150 - 155
Aromatic (benzimidazole)	110 - 145
Aromatic (dichlorobenzyl)	127 - 135
CH₂ (benzyl)	30 - 35

3.1.3. Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the sample in 0.5-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

• Instrumentation: Use a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition:

  • Acquire the spectrum with a sufficient number of scans to obtain a good signal-to-noise ratio.

  • Use tetramethylsilane (TMS) as an internal standard (0 ppm).

• ¹³C NMR Acquisition:

  • Acquire the spectrum using a proton-decoupled pulse sequence.

  • A larger number of scans will be required compared to ¹H NMR.

• Data Processing: Process the raw data using appropriate software to perform Fourier transformation, phase correction, and baseline correction.

Mass Spectrometry (MS)

Mass spectrometry is a powerful technique for determining the molecular weight and elemental composition of a compound, as well as providing structural information through fragmentation analysis.

3.2.1. Expected Mass Spectrum

For 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole, the expected molecular ion peak [M]⁺ in the mass spectrum would be at m/z 276, with isotopic peaks at m/z 278 and 280 due to the presence of two chlorine atoms. The [M+H]⁺ ion would be observed at m/z 277 in techniques like Electrospray Ionization (ESI). Key fragmentation patterns for benzimidazole derivatives often involve the cleavage of the substituent at the C2 position.[3][4][5]

3.2.2. Experimental Protocol: Mass Spectrometry

• Sample Preparation: Prepare a dilute solution of the sample (approximately 1 µg/mL) in a suitable volatile solvent like methanol or acetonitrile.

• Instrumentation: A mass spectrometer equipped with an appropriate ionization source (e.g., Electron Impact (EI) for GC-MS or ESI for LC-MS) is required.

• Analysis:

  • Direct Infusion: Infuse the sample solution directly into the ion source.

  • Chromatographic Separation: Couple the mass spectrometer with a gas chromatograph (GC) or liquid chromatograph (HPLC) for separation prior to detection (see sections 4 and 5).

• Data Acquisition: Acquire the mass spectrum over a suitable mass range (e.g., m/z 50-500).

Chromatographic Analysis

Chromatographic techniques are essential for the separation, identification, and quantification of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole, as well as for assessing its purity.

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile technique for the analysis of non-volatile and thermally labile compounds like benzimidazoles.[6][7][8][9]

4.1.1. Experimental Protocol: HPLC

• Instrumentation: A standard HPLC system with a UV detector is suitable.

• Chromatographic Conditions (starting point for method development):

  • Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm).

  • Mobile Phase: A gradient or isocratic mixture of acetonitrile and water (or a suitable buffer like phosphate buffer, pH adjusted). A starting point could be a 70:30 (v/v) mixture of acetonitrile and water.[9]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: UV detection at a wavelength determined by the UV spectrum of the compound (a scan from 200-400 nm is recommended to find the λmax).

• Sample Preparation:

  • Dissolve the sample in the mobile phase or a compatible solvent (e.g., methanol or acetonitrile) to a known concentration (e.g., 100 µg/mL).[10]

  • Filter the sample solution through a 0.45 µm syringe filter before injection.[6][10]

• Analysis: Inject a fixed volume (e.g., 10 µL) of the sample solution into the HPLC system and record the chromatogram.

• Quantification: For quantitative analysis, a calibration curve should be prepared using standard solutions of known concentrations.

4.1.2. Data Presentation: HPLC

Parameter	Value
Retention Time (t R )	To be determined
Tailing Factor (T)	To be determined
Theoretical Plates (N)	To be determined
Limit of Detection (LOD)	To be determined
Limit of Quantification (LOQ)	To be determined

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive and selective technique for the analysis of volatile and thermally stable compounds. Derivatization may be necessary for some benzimidazole compounds to improve their volatility.[11]

4.2.1. Experimental Protocol: GC-MS

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Chromatographic Conditions (starting point for method development):

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Injector Temperature: 250 °C.

  • Oven Temperature Program: Start at a lower temperature (e.g., 100 °C), hold for 1-2 minutes, then ramp up to a higher temperature (e.g., 280 °C) at a rate of 10-20 °C/min, and hold for several minutes.

  • MS Interface Temperature: 280 °C.

  • Ion Source Temperature: 230 °C.

  • Mass Range: Scan from m/z 50 to 500.

• Sample Preparation:

  • Dissolve the sample in a volatile organic solvent (e.g., dichloromethane, ethyl acetate).[12][13]

  • Ensure the sample is free of non-volatile materials.

  • Derivatization (if necessary): If the compound shows poor chromatographic performance, derivatization (e.g., silylation) can be employed to increase volatility.[10]

• Analysis: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC-MS system.

4.2.2. Data Presentation: GC-MS

Parameter	Value
Retention Time (t R )	To be determined
Major Mass Fragments (m/z)	To be determined

Workflow and Diagrams

General Synthesis and Characterization Workflow

The following diagram illustrates a typical workflow for the synthesis and characterization of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole.

Caption: General workflow for synthesis and characterization.

Analytical Characterization Workflow

This diagram outlines the logical flow for the analytical characterization of a synthesized batch of the target compound.

Caption: Analytical characterization workflow.

References

• 1. Design, synthesis, bio-evaluation, and in silico studies of some N-substituted 6-(chloro/nitro)-1H-benzimidazole derivatives as antimicrobial and anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. scispace.com [scispace.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. journalijdr.com [journalijdr.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. ptfarm.pl [ptfarm.pl]
• 9. Development of RP-HPLC Method for the Simultaneous Quantitation of Levamisole and Albendazole: Application to Assay Validation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Common Sample Preparation Techniques for GC-MS Analysis [hplcvials.com]
• 11. iehpc.gdut.edu.cn [iehpc.gdut.edu.cn]
• 12. uoguelph.ca [uoguelph.ca]
• 13. scioninstruments.com [scioninstruments.com]

Application Note: 1H and 13C NMR Analysis of 2-Arylbenzimidazoles

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Arylbenzimidazoles are a prominent class of heterocyclic compounds possessing a wide range of biological activities, making them privileged scaffolds in drug discovery and development. Their therapeutic potential spans antiviral, antimicrobial, and antitumoral applications. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 1H and 13C NMR, is an indispensable tool for the unambiguous structural elucidation and characterization of these molecules. This application note provides detailed protocols and data for the 1H and 13C NMR analysis of 2-arylbenzimidazoles, facilitating their synthesis and characterization in a research setting.

Experimental Protocols

General Synthesis of 2-Arylbenzimidazoles

A common and efficient method for the synthesis of 2-arylbenzimidazoles involves the condensation of an o-phenylenediamine with an aromatic aldehyde. Several catalytic systems and reaction conditions have been reported to promote this transformation. Below is a representative protocol adapted from literature procedures.[1][2][3][4]

Materials:

• o-phenylenediamine

• Substituted aromatic aldehyde

• Ceric Ammonium Nitrate (CAN)

• Hydrogen Peroxide (H₂O₂) (30% aqueous solution)

• Ethanol

• Water

Procedure:

• In a round-bottom flask, combine o-phenylenediamine (1.0 mmol) and the desired aromatic aldehyde (1.0 mmol).

• To this mixture, add ceric ammonium nitrate (0.1 mmol) and hydrogen peroxide (4.0 mmol).

• The reaction is stirred at 50 °C under solvent-free conditions. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature.

• The solid product is then washed with water and recrystallized from an appropriate solvent (e.g., ethanol/water mixture) to afford the pure 2-arylbenzimidazole.

NMR Sample Preparation and Analysis

Materials:

• 2-Arylbenzimidazole derivative (5-10 mg)

• Deuterated solvent (e.g., DMSO-d₆, CDCl₃)

• 5 mm NMR tube

• Pipette

Procedure:

• Accurately weigh 5-10 mg of the purified 2-arylbenzimidazole derivative into a clean, dry vial.

• Add approximately 0.6-0.7 mL of a suitable deuterated solvent (DMSO-d₆ is often preferred for its ability to dissolve a wide range of benzimidazoles and for the clear observation of the N-H proton).

• Ensure the sample is fully dissolved. Gentle warming or vortexing can be applied if necessary.

• Transfer the solution into a 5 mm NMR tube.

• Acquire 1H and 13C NMR spectra on a spectrometer (e.g., 300 MHz or higher for 1H). For 13C NMR, a proton-decoupled spectrum is typically acquired.

Data Presentation

The following tables summarize typical 1H and 13C NMR chemical shift ranges for 2-arylbenzimidazoles. Note that the exact chemical shifts can vary depending on the substituent on the aryl ring and the solvent used.

Table 1: Representative 1H NMR Data for 2-Arylbenzimidazoles in DMSO-d₆

Proton Assignment	Multiplicity	Chemical Shift (δ, ppm)
N-H	br s	12.0 - 13.5
Benzimidazole H-4/H-7	m	7.5 - 7.7
Benzimidazole H-5/H-6	m	7.1 - 7.3
Aryl Protons (ortho)	m	8.0 - 8.3
Aryl Protons (meta, para)	m	7.2 - 7.6

br s = broad singlet, m = multiplet

Table 2: Representative 13C NMR Data for 2-Arylbenzimidazoles in DMSO-d₆

Carbon Assignment	Chemical Shift (δ, ppm)
C-2 (imidazole)	150 - 155
C-3a/C-7a (benzimidazole)	135 - 144
C-4/C-7 (benzimidazole)	111 - 120
C-5/C-6 (benzimidazole)	121 - 125
C-ipso (aryl)	128 - 132
C-ortho (aryl)	126 - 130
C-meta (aryl)	128 - 131
C-para (aryl)	129 - 133

Table 3: Specific 1H and 13C NMR Data for Selected 2-Arylbenzimidazoles in DMSO-d₆

Compound	1H NMR (δ, ppm)	13C NMR (δ, ppm)	Reference
2-Phenyl-1H-benzo[d]imidazole	11.68 (brs, 1H), 8.11-8.26 (m, 2H), 7.31-7.48 (m, 3H), 7.23-7.38 (m, 2H), 7.04-7.22 (m, 2H)	155.9, 132.4, 130.2, 127.6, 124.0, 122.6, 118.0, 109.1, 104.1	[5]
2-(4-Nitrophenyl)-1H-benzo[d]imidazole	13.39 (brs, 1H), 8.38–8.27 (m, 4H), 7.61 (s, 2H), 7.22–7.20 (m, 2H)	148.8, 147.5, 142.7, 135.9, 127.2, 124.1, 124.0, 122.8	[2]
2-(4-Chlorophenyl)-1H-benzimidazole	13.10 (brs, 1H), 8.17 (d, J = 8.0 Hz, 2H), 7.60-7.50 (m, 5H), 7.26-7.21 (m, 1H)	153.10, 137.90, 130.31, 130.30, 129.70, 129.65, 129.18, 129.01, 126.20, 126.00, 122.52, 118.00, 112.5	[5]
2-(4-Methoxyphenyl)-1H-benzimidazole	12.76 (s, 1H), 8.13 (d, J = 3.0 Hz, 2H), 7.56 (s, 2H), 7.18 (dd, J1=5.4 Hz, J2 = 3.0 Hz, 2H), 7.13 (d, J = 2.4 Hz, 2H), 3.85 (s, 3H)	161.07, 151.82, 128.48, 123.18, 122.21, 114.83, 55.79	[6]
2-(p-Tolyl)-1H-benzimidazole	12.81 (s, 1H), 8.07 (d, J = 8.4 Hz, 2H), 7.56 (s, 2H), 7.36 (d, J = 7.8 Hz, 2H), 7.18 (dd, J1 = 6.0 Hz, J2 = 3.0 Hz, 2H), 2.40 (s, 3H)	151.84, 140.04, 129.98, 127.90, 126.87, 122.43, 21.44	[6]

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and subsequent NMR analysis of 2-arylbenzimidazoles.

Caption: General workflow for the synthesis and NMR analysis of 2-arylbenzimidazoles.

Conclusion

1H and 13C NMR spectroscopy are powerful and essential techniques for the structural characterization of 2-arylbenzimidazoles. The protocols and data presented in this application note serve as a valuable resource for researchers in the fields of medicinal chemistry and drug development, enabling the efficient and accurate analysis of this important class of compounds. The characteristic chemical shifts of the benzimidazole and aryl protons and carbons provide a clear fingerprint for structural confirmation and purity assessment.

References

• 1. Mild and Highly Efficient Method for the Synthesis of 2-Arylbenzimidazoles and 2-Arylbenzothiazoles [organic-chemistry.org]
• 2. A Simple, Efficient Synthesis of 2-Aryl Benzimidazoles Using Silica Supported Periodic Acid Catalyst and Evaluation of Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Benzimidazole synthesis [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. rsc.org [rsc.org]
• 6. rsc.org [rsc.org]

Application Notes and Protocols for Anticancer Assays of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole

Disclaimer: Extensive literature searches did not yield specific experimental data on the anticancer activity of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole. The following application notes and protocols are generalized based on methodologies commonly used for evaluating the anticancer potential of novel benzimidazole derivatives. These should serve as a comprehensive template for researchers, scientists, and drug development professionals to design and conduct their own investigations into this specific compound.

The benzimidazole scaffold is a prominent heterocyclic pharmacophore in medicinal chemistry, known for its diverse biological activities, including anticancer effects.[1][2][3][4][5] Benzimidazole derivatives have been shown to exert their anticancer action through various mechanisms such as inducing apoptosis (programmed cell death), causing cell cycle arrest, and inhibiting key enzymes involved in cancer progression like topoisomerases and kinases.[3][5][6] Given the established potential of this chemical class, the following protocols provide a framework for the systematic evaluation of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole as a potential anticancer agent.

Data Presentation

Quantitative data from anticancer assays should be summarized for clear interpretation and comparison. The following tables are templates for presenting typical results.

Table 1: In Vitro Cytotoxicity of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole against a Panel of Human Cancer Cell Lines

Cell Line	Cancer Type	IC₅₀ (µM) ± SD
MCF-7	Breast Adenocarcinoma	Data to be determined
MDA-MB-231	Breast Adenocarcinoma	Data to be determined
A549	Lung Carcinoma	Data to be determined
HCT-116	Colon Carcinoma	Data to be determined
HeLa	Cervical Carcinoma	Data to be determined
HEK-293	Normal Kidney (Control)	Data to be determined

IC₅₀ (half-maximal inhibitory concentration) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function. SD: Standard Deviation.

Table 2: Cell Cycle Analysis of Cancer Cells Treated with 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole

Treatment	Concentration (µM)	% Cells in G0/G1 Phase	% Cells in S Phase	% Cells in G2/M Phase
Control (Vehicle)	0	Data	Data	Data
Compound X	IC₅₀/2	Data	Data	Data
Compound X	IC₅₀	Data	Data	Data
Compound X	2 x IC₅₀	Data	Data	Data

Table 3: Apoptosis Induction in Cancer Cells by 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole

Treatment	Concentration (µM)	% Early Apoptotic Cells	% Late Apoptotic Cells	% Necrotic Cells	% Live Cells
Control (Vehicle)	0	Data	Data	Data	Data
Compound X	IC₅₀	Data	Data	Data	Data
Doxorubicin (Positive Control)	Conc.	Data	Data	Data	Data

Experimental Protocols

The following are detailed protocols for fundamental in vitro anticancer assays.

Cell Viability (MTT) Assay

This colorimetric assay is used to assess the cytotoxic effect of a compound on cancer cells by measuring metabolic activity.

Materials:

• Cancer cell lines (e.g., MCF-7, A549, HCT-116)

• Complete growth medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% Penicillin-Streptomycin)

• 96-well plates

• 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole (stock solution in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of the test compound in the growth medium. After 24 hours, replace the old medium with 100 µL of fresh medium containing the desired concentrations of the compound. Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value using non-linear regression analysis.

Apoptosis Assay by Annexin V-FITC and Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• 6-well plates

• Cancer cells

• Test compound

• Annexin V-FITC Apoptosis Detection Kit

• Binding Buffer

• Flow cytometer

Procedure:

• Cell Culture and Treatment: Seed cells in 6-well plates and allow them to attach overnight. Treat the cells with the test compound at its IC₅₀ concentration for 24-48 hours.

• Cell Harvesting: Harvest the cells (both adherent and floating) by trypsinization and centrifugation.

• Washing: Wash the cells twice with cold PBS.

• Staining: Resuspend the cells in 100 µL of binding buffer. Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Analysis: Add 400 µL of binding buffer to each sample and analyze immediately using a flow cytometer.

Cell Cycle Analysis by Propidium Iodide (PI) Staining

This assay determines the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

Materials:

• 6-well plates

• Cancer cells

• Test compound

• Cold 70% ethanol

• PBS

• RNase A

• Propidium Iodide (PI) staining solution

• Flow cytometer

Procedure:

• Cell Treatment: Seed and treat cells with the test compound as described for the apoptosis assay.

• Cell Harvesting and Fixation: Harvest the cells and wash with PBS. Fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing gently. Store at -20°C overnight.

• Staining: Centrifuge the fixed cells and wash with PBS. Resuspend the cell pellet in a staining solution containing PI and RNase A.

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer. The data is used to generate a histogram to quantify the percentage of cells in each phase of the cell cycle.

Mandatory Visualization

The following diagrams illustrate the general workflow and a potential mechanism of action for benzimidazole derivatives.

Caption: Experimental workflow for anticancer evaluation.

Caption: Simplified intrinsic apoptosis signaling pathway.

References

• 1. Benzimidazole and its derivatives as cancer therapeutics: The potential role from traditional to precision medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Benzimidazole Derivatives in Anticancer Therapy: A Comprehensive Review – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 4. Benzimidazole scaffold as a potent anticancer agent with different mechanisms of action (2016–2023) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent advances of benzimidazole as anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Benzimidazole hybrids as anticancer drugs: An updated review on anticancer properties, structure-activity relationship, and mechanisms of action (2019-2021) - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Antifungal Activity Testing of Benzimidazole Derivatives

Audience: Researchers, scientists, and drug development professionals.

Introduction

Benzimidazole and its derivatives are a prominent class of heterocyclic compounds recognized for their broad spectrum of biological activities, including potent antifungal properties.[1][2] These compounds have garnered significant interest in the field of medicinal chemistry due to their efficacy against a variety of fungal pathogens, including species of Candida and Aspergillus.[2][3] The mechanism of antifungal action for many benzimidazoles involves the disruption of microtubule assembly by binding to β-tubulin, which in turn inhibits nuclear division and fungal growth.[4] Some derivatives have also been found to inhibit ergosterol biosynthesis, a critical component of the fungal cell membrane.[5][6]

These application notes provide detailed protocols for the in vitro evaluation of the antifungal activity of benzimidazole derivatives. The methodologies are based on established guidelines from the Clinical and Laboratory Standards Institute (CLSI) to ensure reproducibility and accuracy.[7][8]

Data Presentation: Minimum Inhibitory Concentration (MIC) of Benzimidazole Derivatives

The antifungal activity of benzimidazole derivatives is typically quantified by determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the compound that prevents visible growth of a microorganism after a specific incubation period.[1] The following tables summarize reported MIC values for various benzimidazole derivatives against selected fungal strains, offering a comparative reference for researchers.

Table 1: Antifungal Activity of Benzimidazole Derivatives against Candida Species (MIC in µg/mL)

Compound ID/Derivative Type	C. albicans	C. glabrata	C. krusei	C. parapsilosis	C. tropicalis	Reference
Bisbenzimidazole (Alkyl Chain Dependent)	1.95 - 15.6	0.975 - 15.6	1.95 - 15.6	0.975 - 15.6	-	[2]
1-nonyl-1H-benzo[d]imidazole	0.5 - 256	-	-	-	-	[9]
1-decyl-1H-benzo[d]imidazole	2 - 256	-	-	-	-	[9]
Benzimidazole-triazole derivative (6b)	>15.6	0.97	>15.6	7.81	-	[10]
Benzimidazole-triazole derivative (6i)	7.81	0.97	3.9	3.9	-	[10]
Benzimidazole-triazole derivative (6j)	7.81	0.97	7.81	3.9	-	[10]
2-Methyl-1-(3-methylbenzyl)-1H-benzo[d]imidazole (5a)	-	-	-	-	Effective	[11]
5,6-Dimethyl-1-(3-methyl benzyl)-1H-benzo[d]imidazole (5b)	-	-	-	-	Effective	[11]
Various Derivatives	50 - 400	-	-	-	6.25 - 400	[3]

Table 2: Antifungal Activity of Benzimidazole Derivatives against Aspergillus Species and other Fungi (MIC in µg/mL)

Compound ID/Derivative Type	A. flavus	A. nidulans	A. terreus	A. fumigatus	Other Fungi	Reference
Bisbenzimidazole (Alkyl Chain Dependent)	1.95 - >31.2	1.95 - >31.2	1.95 - >31.2	-	-	[2]
1-nonyl-1H-benzo[d]imidazole	16 - 256	-	-	-	Dermatophytes: 0.5 - 256	[9]
1-decyl-1H-benzo[d]imidazole	16 - 256	-	-	-	Dermatophytes: 0.5 - 256	[9]
2-methyl benzimidazole	-	-	-	Effective	-
Albendazole	-	-	-	-	F. pedrosoi, F. monophora (Fungicidal)	[12]
Mebendazole	-	-	-	-	C. carrionii, P. verrucosa, F. pedrosoi (Fungicidal)	[12]
Thiabendazole	-	-	-	-	C. carrionii, F. pedrosoi, F. monophora, F. nubica (Fungicidal)	[12]

Experimental Protocols

Preparation of Benzimidazole Derivative Stock Solutions

Due to the characteristic low aqueous solubility of many benzimidazole derivatives, a stock solution is typically prepared in 100% dimethyl sulfoxide (DMSO).[1] It is crucial to ensure that the final concentration of DMSO in the experimental wells does not exceed 1% to prevent any potential toxicity to the fungal cells.[1]

Protocol:

• Weigh the benzimidazole derivative accurately.

• Dissolve the compound in 100% DMSO to create a high-concentration stock solution (e.g., 10 mg/mL).

• Vortex the solution thoroughly to ensure complete dissolution.

• Store the stock solution at -20°C.

Broth Microdilution Method for MIC Determination

This method is a widely used technique for determining the MIC of antifungal agents and is based on CLSI guidelines.[9][13]

Materials:

• Sterile 96-well flat-bottom microtiter plates

• RPMI-1640 medium with L-glutamine, without bicarbonate, buffered with MOPS

• Fungal inoculum

• Benzimidazole derivative stock solution

• Positive control antifungal (e.g., Fluconazole, Amphotericin B)

• Sterile saline or phosphate-buffered saline (PBS)

• Spectrophotometer or microplate reader

Protocol:

• Preparation of Microtiter Plates: Add 100 µL of sterile RPMI-1640 broth to all wells of a 96-well microtiter plate.[1]

• Compound Dilution: Add 100 µL of the benzimidazole stock solution (at 2 times the highest desired final concentration) to the first column of wells. Perform a two-fold serial dilution by transferring 100 µL from the first column to the second, mixing well, and repeating this process across the plate to the tenth column. Discard 100 µL from the tenth column.[1]

• Controls: Designate column 11 as the growth control (containing medium and inoculum but no compound) and column 12 as the sterility control (containing medium only).[1]

• Inoculum Preparation: From a fresh fungal culture (24-48 hours old), select several colonies and suspend them in sterile saline. Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-5 x 10^6 cells/mL). Further dilute this suspension in RPMI-1640 medium to achieve a final inoculum concentration of 0.5-2.5 x 10^3 cells/mL.

• Inoculation: Add 100 µL of the final fungal inoculum to each well, except for the sterility control wells.

• Incubation: Cover the plates and incubate at 35°C for 24-48 hours.

• Reading and Interpretation: The MIC is determined as the lowest concentration of the compound at which there is a significant inhibition of growth (e.g., approximately 80% inhibition for azoles or 100% inhibition for other agents) compared to the growth control.[14] Growth can be assessed visually or by using a microplate reader to measure the optical density at a specific wavelength (e.g., 530 nm).

Disk Diffusion Method for Antifungal Susceptibility Testing

The disk diffusion method is a simpler, qualitative or semi-quantitative alternative to broth microdilution.[15]

Materials:

• Mueller-Hinton agar or other suitable agar plates

• Sterile paper disks (6 mm diameter)

• Fungal inoculum

• Benzimidazole derivative solution

• Sterile forceps

Protocol:

• Inoculum Preparation: Prepare a fungal inoculum as described for the broth microdilution method (0.5 McFarland standard).

• Inoculation of Agar Plate: Dip a sterile cotton swab into the inoculum suspension and rotate it against the side of the tube to remove excess fluid. Swab the entire surface of the agar plate evenly in three directions.

• Preparation and Application of Disks: Impregnate sterile paper disks with a known concentration of the benzimidazole derivative solution. Allow the solvent to evaporate completely. Using sterile forceps, place the impregnated disks onto the inoculated agar surface.[1][16] Gently press the disks to ensure full contact with the agar.[1]

• Incubation: Invert the plates and incubate at 35°C for 24-48 hours.

• Reading and Interpretation: Measure the diameter of the zone of inhibition (the area of no growth) around each disk in millimeters. The size of the zone of inhibition is inversely proportional to the MIC.[1]

Determination of Minimum Fungicidal Concentration (MFC)

The MFC is the lowest concentration of an antifungal agent that kills a particular fungus.[12]

Protocol:

• Following the determination of the MIC by the broth microdilution method, take a 20 µL aliquot from each well that shows no visible growth (i.e., at and above the MIC).[17]

• Spot-inoculate the aliquots onto a fresh, drug-free agar plate (e.g., Sabouraud Dextrose Agar).

• Incubate the agar plate at 35°C for 24-48 hours, or until growth is visible in the subculture from the growth control well.[17]

• The MFC is defined as the lowest concentration of the compound from which fewer than three colonies grow, which corresponds to approximately 99-99.5% killing activity.[17][18]

Mandatory Visualizations

Caption: Experimental workflow for determining MIC and MFC of benzimidazole derivatives.

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis and investigation of novel benzimidazole derivatives as antifungal agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of some benzimidazole derivatives and their antibacterial and antifungal activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. annualreviews.org [annualreviews.org]
• 5. Synthesis and Antifungal Potential of Some Novel Benzimidazole-1,3,4-Oxadiazole Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. An Antifungal Benzimidazole Derivative Inhibits Ergosterol Biosynthesis and Reveals Novel Sterols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Trends in antifungal susceptibility testing using CLSI reference and commercial methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis and antifungal activity of benzimidazole, benzotriazole and aminothiazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis of Benzimidazole-1,2,4-triazole Derivatives as Potential Antifungal Agents Targeting 14α-Demethylase - PMC [pmc.ncbi.nlm.nih.gov]
• 11. EVALUATION OF ANTIFUNGAL AND ANTIBACTERIAL ACTIVITY OF SOME NEW BENZIMIDAZOLE DERIVATIVES | Latin American Applied Research - An international journal [laar.plapiqui.edu.ar]
• 12. researchgate.net [researchgate.net]
• 13. Broth Microdilution In Vitro Screening: An Easy and Fast Method to Detect New Antifungal Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Evaluation of Broth Microdilution Antifungal Susceptibility Testing Conditions for Trichophyton rubrum - PMC [pmc.ncbi.nlm.nih.gov]
• 15. A Practical Guide to Antifungal Susceptibility Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 16. commerce.bio-rad.com [commerce.bio-rad.com]
• 17. Optimal Testing Conditions for Determining MICs and Minimum Fungicidal Concentrations of New and Established Antifungal Agents for Uncommon Molds: NCCLS Collaborative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Testing Conditions for Determination of Minimum Fungicidal Concentrations of New and Established Antifungal Agents for Aspergillus spp.: NCCLS Collaborative Study - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Developing an In Vitro Assay for 17β-HSD10 Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction

17β-hydroxysteroid dehydrogenase type 10 (17β-HSD10), also known as amyloid-beta binding alcohol dehydrogenase (ABAD), is a multifunctional mitochondrial enzyme.[1][2] It plays a crucial role in various metabolic pathways, including the metabolism of neurosteroids, fatty acids, and isoleucine.[3][4] Overexpression and altered activity of 17β-HSD10 have been implicated in the pathogenesis of several diseases, most notably Alzheimer's disease (AD), where it is believed to interact with amyloid-beta (Aβ) peptide, exacerbating mitochondrial dysfunction and neuronal stress.[1][5] This makes 17β-HSD10 a promising therapeutic target for the development of novel inhibitors.

These application notes provide detailed protocols for two robust in vitro assays—a spectrophotometric assay and a fluorescent assay—to identify and characterize inhibitors of 17β-HSD10. The protocols are designed for a high-throughput screening (HTS) format using 96-well or 384-well plates.

17β-HSD10 Signaling and Metabolic Pathways

17β-HSD10 is a central player in cellular metabolism and is implicated in neurodegenerative pathways. Its primary enzymatic function is the NAD⁺-dependent oxidation of a variety of substrates. In the context of Alzheimer's disease, its interaction with amyloid-beta and its role in neurosteroid metabolism are of particular interest.

Figure 1: Role of 17β-HSD10 in metabolism and Alzheimer's disease.

Assay Principles

Two primary methods are presented for measuring the enzymatic activity of 17β-HSD10.

• Spectrophotometric Assay: This assay quantifies the enzymatic activity by measuring the increase in absorbance at 340 nm, which corresponds to the reduction of NAD⁺ to NADH during the oxidation of a substrate by 17β-HSD10. This method is robust, cost-effective, and suitable for HTS.

• Fluorescent Assay: This assay utilizes a specific fluorogenic probe, (-)-cyclohexenyl amino naphthalene alcohol ((-)-CHANA), which is non-fluorescent until it is oxidized by 17β-HSD10 to the highly fluorescent ketone, cyclohexenyl amino naphthalene ketone (CHANK).[6][7] The increase in fluorescence intensity is directly proportional to the enzyme activity. This method offers higher sensitivity compared to the absorbance-based assay.

Experimental Workflow

The general workflow for screening 17β-HSD10 inhibitors involves several key steps from reagent preparation to data analysis.

References

• 1. biorxiv.org [biorxiv.org]
• 2. New insights into the 17β-hydroxysteroid dehydrogenase type 10 and amyloid-β 42 derived cytotoxicity relevant to Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Roles of Type 10 17β-Hydroxysteroid Dehydrogenase in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for the Purification of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole by Column Chromatography

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the purification of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole using silica gel column chromatography. Benzimidazole derivatives are a significant class of heterocyclic compounds with a wide range of pharmacological activities, including anticancer properties. Effective purification is a critical step in the synthesis and development of these compounds to ensure the removal of impurities that may interfere with biological assays and subsequent studies. This protocol outlines the materials, equipment, and a step-by-step procedure for the efficient isolation of the target compound. Additionally, this note discusses the biological significance of benzimidazole derivatives as potential anticancer agents by illustrating their interaction with key signaling pathways.

Introduction

2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole belongs to the benzimidazole family, a class of compounds that are of great interest in medicinal chemistry due to their diverse biological activities, including antimicrobial, antiviral, and antitumor effects. The purification of these synthesized compounds is paramount to obtaining accurate biological data and for their potential development as therapeutic agents. Column chromatography is a widely used and effective technique for the separation and purification of organic compounds based on their differential adsorption to a stationary phase. This application note provides a robust protocol for the purification of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole using a silica gel stationary phase and an ethyl acetate/hexane mobile phase system.

Experimental Protocol: Column Chromatography Purification

This protocol details the purification of crude 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole. The parameters provided are a starting point and may require optimization based on the specific impurity profile of the crude product.

Materials and Equipment

Materials:

• Crude 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole

• Silica gel (60-120 mesh or 230-400 mesh for flash chromatography)

• n-Hexane (analytical grade)

• Ethyl acetate (analytical grade)

• Dichloromethane (for sample loading, optional)

• Methanol (for polar impurities, optional)

• Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

• Potassium permanganate stain or UV lamp for visualization

Equipment:

• Glass chromatography column

• Separatory funnel or solvent reservoir

• Fraction collector or collection tubes/flasks

• Rotary evaporator

• Beakers and Erlenmeyer flasks

• TLC developing chamber

• Capillary tubes for TLC spotting

Method

Step 1: Preparation of the Slurry and Packing the Column

• Prepare a slurry of silica gel in n-hexane. For a typical small-scale purification (500 mg of crude product), use approximately 25-50 g of silica gel.

• Secure the chromatography column in a vertical position and ensure the stopcock is closed.

• Pour the silica gel slurry into the column. Gently tap the column to ensure even packing and to remove any air bubbles.

• Open the stopcock to allow the excess solvent to drain until the solvent level reaches the top of the silica gel bed. Do not let the column run dry.

Step 2: Sample Preparation and Loading

• Dissolve the crude 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole in a minimal amount of dichloromethane or the initial elution solvent.

• Alternatively, for less soluble compounds, perform a dry loading by adsorbing the crude product onto a small amount of silica gel. To do this, dissolve the crude product in a suitable solvent, add a small amount of silica gel, and evaporate the solvent to dryness.

• Carefully add the prepared sample to the top of the packed silica gel column.

Step 3: Elution

• Begin the elution with a non-polar solvent system, such as 100% n-hexane or a low percentage of ethyl acetate in n-hexane (e.g., 5-10%).

• Gradually increase the polarity of the mobile phase by increasing the percentage of ethyl acetate. A suggested gradient is outlined in Table 1. The optimal gradient should be determined by preliminary TLC analysis. A typical TLC mobile phase for similar benzimidazole derivatives is ethyl acetate:n-hexane (3:7 v/v).

• Collect fractions of a consistent volume (e.g., 10-20 mL).

Step 4: Fraction Analysis

• Monitor the separation by spotting the collected fractions on a TLC plate.

• Develop the TLC plate in a suitable solvent system (e.g., 30% ethyl acetate in n-hexane).

• Visualize the spots under a UV lamp (254 nm) or by staining.

• Combine the fractions containing the pure product, as identified by a single spot with the desired Rf value.

Step 5: Isolation of the Purified Compound

• Evaporate the solvent from the combined pure fractions using a rotary evaporator.

• Dry the resulting solid under high vacuum to remove any residual solvent.

• Determine the yield and assess the purity of the final product using analytical techniques such as HPLC, NMR, and mass spectrometry.

Data Presentation

The following table summarizes typical parameters for the column chromatography purification of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole.

Parameter	Value/Description	Reference/Note
Stationary Phase	Silica Gel (60-120 mesh)	Standard for normal-phase chromatography.
Mobile Phase	n-Hexane and Ethyl Acetate	A common solvent system for benzimidazoles.
Elution Gradient	Stepwise gradient from 10% to 50% Ethyl Acetate in n-Hexane	Optimization based on TLC is recommended. For a similar compound, a gradient of 30% EtOAc in hexane was used.[1]
TLC Monitoring	30% Ethyl Acetate in n-Hexane	Provides good separation for visualization.
Visualization	UV light (254 nm)	Benzimidazole derivatives are typically UV active.
Sample Load	~1 g crude product per 20-40 g silica gel	A general rule of thumb for flash chromatography.
Expected Rf of Pure Compound	~0.3 - 0.5 in 30% EtOAc/Hexane	Ideal range for good separation on a column.

Visualization of Experimental Workflow and Biological Pathway

Experimental Workflow

The following diagram illustrates the logical flow of the purification process.

Caption: Workflow for the purification of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole.

Biological Context: A Potential Anticancer Signaling Pathway

Certain benzimidazole derivatives have been identified as potent anticancer agents. For instance, some derivatives can inhibit transglutaminase 2 (TG2), an enzyme overexpressed in several cancers, including renal cell carcinoma. The inhibition of TG2 can lead to the stabilization of the tumor suppressor protein p53, which in turn can induce apoptosis through the modulation of downstream signaling pathways like the PI3K/AKT/mTOR pathway.[2]

The following diagram illustrates this potential mechanism of action.

Caption: Inhibition of TG2 by a benzimidazole derivative leading to p53 stabilization and apoptosis.

Conclusion

The protocol described in this application note provides a reliable method for the purification of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole. The use of silica gel column chromatography with an optimized ethyl acetate/hexane gradient is effective for isolating the target compound from reaction byproducts and impurities. The successful purification of this and other benzimidazole derivatives is a crucial step in advancing their study as potential therapeutic agents, particularly in the context of cancer research where they show promise in modulating key signaling pathways to induce cancer cell death. Further optimization of the described method may be necessary depending on the specific nature of the crude mixture.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Discovery of novel 1H-benzo[d]imidazole-4,7-dione based transglutaminase 2 inhibitors as p53 stabilizing anticancer agents in renal cell carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols: Microwave-Assisted Benzimidazole Synthesis

Audience: Researchers, scientists, and drug development professionals.

Introduction: Benzimidazole and its derivatives are crucial heterocyclic scaffolds in medicinal chemistry, exhibiting a wide range of biological activities including antimicrobial, antiviral, anticancer, and anti-inflammatory properties.[1][2][3][4] Traditional methods for their synthesis often require long reaction times, harsh conditions, and significant energy consumption. Microwave-Assisted Organic Synthesis (MAOS) has emerged as a powerful green chemistry technique that dramatically accelerates this process.[1][5] By using microwave irradiation, energy is directly and uniformly delivered to polar molecules in the reaction, leading to rapid volumetric heating.[6][7] This results in significantly shorter reaction times (minutes instead of hours), higher product yields, cleaner reaction profiles, and reduced energy consumption, making it an efficient and environmentally friendly alternative to conventional heating methods.[6][8][9]

General Reaction Scheme: The most common approach for synthesizing 2-substituted benzimidazoles is the condensation reaction between an o-phenylenediamine and an aldehyde. The reaction proceeds through the formation of a Schiff base intermediate, followed by intramolecular cyclization and subsequent oxidative aromatization to yield the final benzimidazole product.

Experimental Setup and Principles

The successful application of MAOS requires specialized equipment designed for chemical synthesis.

• Microwave Reactor: All experiments must be conducted in a dedicated microwave reactor specifically designed for organic synthesis. These instruments are equipped with essential safety features, including accurate online monitoring and control of temperature and pressure.[6][7][10] Household microwave ovens are not suitable and are dangerous for this type of work.

• Process Vials: Use only sealed microwave process vials and caps engineered to withstand the high pressures (7-15 bar) and temperatures that are generated when heating solvents above their boiling points.[10]

• Stirring: Efficient stirring is crucial for uniform temperature distribution. A magnetic stir bar should be placed in the reaction vial for all experiments.[6]

• Cooling: Modern reactors are equipped with a cooling system (e.g., compressed gas jet) to rapidly reduce the temperature of the vial post-reaction, allowing for safe handling.[6][10]

The key parameters that control the reaction outcome are temperature, time, and microwave power.[11] These are optimized to achieve the highest yield in the shortest possible time.

Detailed Experimental Protocol: Synthesis of 2-(4-chlorophenyl)-1H-benzimidazole

This protocol provides a representative method for the synthesis of a 2-aryl-benzimidazole using microwave irradiation.

Materials:

• o-phenylenediamine (1.0 mmol, 108.1 mg)

• 4-chlorobenzaldehyde (1.0 mmol, 140.6 mg)

• Acetonitrile (3 mL) or Solvent-Free

• 10 mL microwave process vial with a magnetic stir bar

• Dedicated microwave synthesizer

Procedure:

• Preparation: Place o-phenylenediamine (1.0 mmol) and 4-chlorobenzaldehyde (1.0 mmol) into a 10 mL microwave process vial containing a magnetic stir bar.[12]

• Solvent Addition (Optional): For a solvent-mediated reaction, add a minimal amount of a suitable solvent like acetonitrile (e.g., 3 mL).[12] Many protocols also work effectively under solvent-free conditions, which is a key advantage of MAOS.[5][13]

• Sealing: Securely seal the vial with a Teflon septum and an aluminum crimp cap.[10]

• Microwave Irradiation:

  • Place the sealed vial into the cavity of the microwave reactor.

  • Set the reaction parameters:

    • Temperature: 120 °C

    • Time: 10 minutes

    • Power: 200 W (or use variable power to maintain target temperature)

    • Pre-stirring: 10 seconds

  • Begin the irradiation program.

• Cooling: After the irradiation is complete, the instrument's integrated cooling system will cool the reaction vial to a safe handling temperature (typically below 50 °C).[6][10]

• Work-up and Isolation:

  • Once cooled, carefully open the vial.

  • Pour the reaction mixture into a beaker containing 50 mL of cold water while stirring. This will cause the product to precipitate.[10]

  • Collect the solid product by vacuum filtration, washing with cold water.

• Purification:

  • The crude product can be purified by recrystallization from an ethanol/water mixture to afford the pure 2-(4-chlorophenyl)-1H-benzimidazole as a solid.[14]

• Characterization: Confirm the identity and purity of the product using standard analytical techniques such as Thin Layer Chromatography (TLC), melting point determination, FT-IR, ¹H NMR, and ¹³C NMR spectroscopy.[12]

Data Presentation: Synthesis of Various 2-Aryl-Benzimidazoles

The following table summarizes the results for the microwave-assisted synthesis of various 2-substituted benzimidazoles from o-phenylenediamine and the corresponding aldehyde, demonstrating the efficiency and broad applicability of this method.

Entry	Aldehyde (R group)	Reaction Time (min)	Yield (%)	Reference
1	Phenyl	5	99	[13][15]
2	4-Methylphenyl	5	98	[13][15]
3	4-Methoxyphenyl	5	97	[13][15]
4	4-Chlorophenyl	10	95	[12]
5	4-Nitrophenyl	10	92	[12]
6	2-Hydroxyphenyl	10	96	[13][15]
7	3-Bromophenyl	10	94	[12]

Visualizations

The following diagrams illustrate the experimental workflow and the simplified reaction mechanism.

Caption: Experimental workflow for microwave-assisted benzimidazole synthesis.

References

• 1. jchemrev.com [jchemrev.com]
• 2. researchgate.net [researchgate.net]
• 3. ijarsct.co.in [ijarsct.co.in]
• 4. jocpr.com [jocpr.com]
• 5. Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview [ajgreenchem.com]
• 6. mdpi.com [mdpi.com]
• 7. Microwave Synthesis [organic-chemistry.org]
• 8. ajchem-a.com [ajchem-a.com]
• 9. Comparative Studies on Conventional and Microwave Assisted Synthesis of Benzimidazole and Their 2-Substituted Derivative with the Effect of Salt Form of Reactant [organic-chemistry.org]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. Getting Started with Microwave Synthesis [cem.com]
• 12. tandfonline.com [tandfonline.com]
• 13. preprints.org [preprints.org]
• 14. asianpubs.org [asianpubs.org]
• 15. researchgate.net [researchgate.net]

Application Notes and Protocols for Testing Benzimidazole Cytotoxicity in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzimidazole derivatives represent a versatile class of heterocyclic compounds that have garnered significant attention in medicinal chemistry due to their broad spectrum of pharmacological activities.[1][2] Originally developed as anthelmintic agents, their mechanism of action, primarily through the inhibition of tubulin polymerization, has shown promise for anticancer applications.[1] These compounds interfere with crucial cellular processes in cancer cells, including proliferation, energy metabolism, and cell division, leading to cell cycle arrest and apoptosis.[1] This document provides detailed protocols for assessing the in vitro cytotoxicity of benzimidazole compounds against various cancer cell lines, methods for data analysis, and an overview of the key signaling pathways involved.

Data Presentation: In Vitro Efficacy of Benzimidazole Derivatives

The cytotoxic effects of various benzimidazole derivatives have been evaluated across a range of human cancer cell lines. The half-maximal inhibitory concentration (IC50) is a critical parameter for quantifying the potency of a compound. The following tables summarize IC50 values for several benzimidazole derivatives from published studies.

Table 1: Cytotoxicity of Benzimidazole Derivatives against Various Cancer Cell Lines

Compound Class/Name	Cell Line	Assay Type	IC50 (µM)	Reference
Mebendazole	DMG (Diffuse Midline Glioma)	Cell Viability Assay	0.102 - 0.958	[3]
SL-9 (Benzimidazole derivative)	DLD-1 (Colon Cancer)	MTT Assay	57.68	[4]
N-phenyl benzimidazole derivative 4	A549 (Lung Cancer)	MTT Assay	40.32 ± 3.90	[5]
N-phenyl benzimidazole derivative 4	HepG2 (Liver Cancer)	MTT Assay	15.85 ± 2.21	[5]
Cisplatin (Control)	A549 (Lung Cancer)	MTT Assay	9.87 ± 0.74	[5]
Cisplatin (Control)	HepG2 (Liver Cancer)	MTT Assay	37.32 ± 4.53	[5]
Benzimidazole derivative 5	MCF-7 (Breast Cancer)	MTT Assay	17.8 ± 0.24 (µg/mL)	[6]
Benzimidazole derivative 5	DU-145 (Prostate Cancer)	MTT Assay	10.2 ± 1.4 (µg/mL)	[6]
Benzimidazole derivative 5	H69AR (Lung Cancer)	MTT Assay	49.9 ± 0.22 (µg/mL)	[6]
CCL299	HepG2 (Hepatoblastoma)	ATP Assay	1.0	[7]
CCL299	HEp-2 (Cervical Cancer)	ATP Assay	2.7	[7]
CCL299	A549 (Lung Cancer)	ATP Assay	>20	[7]
8m (Benzimidazole acridine derivative)	SW480 (Colon Cancer)	Proliferation Assay	6.77	[8]
8m (Benzimidazole acridine derivative)	HCT116 (Colon Cancer)	Proliferation Assay	3.33	[8]
Benzimidazole hybrid 3g	A549 (Lung Cancer)	MTT Assay	1.88 ± 0.35	[9]
Benzimidazole hybrid 3g	NCI-H460 (Lung Cancer)	MTT Assay	0.85 ± 0.24	[9]

Table 2: Example Data from MTT Assay - Cell Viability of HeLa Cells after 24-hour Exposure

Concentration of Benzimidazole Compound (µM)	Mean Absorbance (570 nm)	Standard Deviation	Cell Viability (%)
0 (Vehicle Control)	1.354	0.098	100.0
1	1.321	0.085	97.6
10	1.189	0.099	87.8
50	0.752	0.071	55.5
100	0.389	0.048	28.7
200	0.134	0.023	9.9

Table 3: Example Data from LDH Assay - Lactate Dehydrogenase Release from HaCaT Cells after 24-hour Exposure

Concentration of Benzimidazole Compound (µM)	Mean Absorbance (490 nm)	Standard Deviation	% Cytotoxicity
0 (Spontaneous LDH Release)	0.162	0.013	0.0
1	0.169	0.015	1.2
10	0.188	0.017	4.3
50	0.387	0.028	37.2
100	0.723	0.045	92.9
200	0.889	0.057	120.3 (relative to max lysis)

Experimental Protocols

A generalized workflow for in vitro cytotoxicity screening is presented below, followed by detailed protocols for specific assays.

References

• 1. Understanding the Role of Benzimidazoles in Innovative Cancer Treatments| Expert Insights on Integrative Medicine | 417 Integrative Medicine [417integrativemedicine.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. eastjmed.org [eastjmed.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Novel benzimidazole derivatives: Synthesis, in vitro cytotoxicity, apoptosis and cell cycle studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. CCL299, a Benzimidazole Derivative Induces G1 Phase Arrest and Apoptosis in Cancer Cells | Anticancer Research [ar.iiarjournals.org]
• 8. New benzimidazole acridine derivative induces human colon cancer cell apoptosis in vitro via the ROS-JNK signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Design, Synthesis, Docking Study, and Antiproliferative Evaluation of Novel Schiff Base–Benzimidazole Hybrids with VEGFR-2 Inhibitory Activity - PMC [pmc.ncbi.nlm.nih.gov]

Application of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole in Medicinal Chemistry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The benzimidazole scaffold is a prominent heterocyclic motif in medicinal chemistry, recognized for its diverse pharmacological activities. The 2-substituted benzimidazoles, in particular, have been extensively explored as potential therapeutic agents. This document focuses on the medicinal chemistry applications of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole and its close analogs. While specific biological data for this exact compound is limited in publicly available literature, this report extrapolates its potential applications and experimental protocols based on structurally related compounds. The primary areas of investigation for this class of molecules include anticancer and anti-inflammatory activities.

Synthesis Protocol

The synthesis of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole can be achieved through the condensation of o-phenylenediamine with 2-(2,4-dichlorophenyl)acetic acid or its corresponding aldehyde, 2,4-dichlorobenzaldehyde. A general and adaptable protocol is provided below.

General Synthesis of 2-Substituted-1H-benzo[d]imidazoles

A widely employed method for the synthesis of 2-substituted-1H-benzo[d]imidazoles involves the reaction of an o-phenylenediamine with an aldehyde in the presence of an oxidizing agent or with a carboxylic acid under dehydrating conditions.[1][2][3]

Protocol: Synthesis via Condensation with Aldehyde

• Reaction Setup: In a round-bottom flask, dissolve o-phenylenediamine (1 equivalent) and 2,4-dichlorobenzaldehyde (1 equivalent) in ethanol.

• Addition of Catalyst/Oxidant: Add a catalytic amount of an oxidizing agent such as sodium metabisulfite (Na₂S₂O₅) or copper(II) acetate. Alternatively, an acid catalyst like p-toluenesulfonic acid can be used.

• Reaction Conditions: Reflux the reaction mixture for 4-6 hours. Monitor the reaction progress using thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. If a precipitate forms, filter the solid and wash it with cold ethanol. If no precipitate forms, evaporate the solvent under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel to yield the desired 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole.

Potential Therapeutic Applications and Biological Activity of Analogs

Based on the biological evaluation of structurally similar benzimidazole derivatives, 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole is predicted to exhibit potential anticancer and anti-inflammatory properties.

Anticancer Activity

Numerous 2-substituted benzimidazole derivatives have demonstrated potent anticancer activity through various mechanisms, including inhibition of topoisomerase I, disruption of microtubule polymerization, and kinase inhibition.[1][4]

Quantitative Data for Anticancer Analogs

The following table summarizes the 50% growth inhibition (GI₅₀) concentrations for representative 2-substituted benzimidazole derivatives against various human cancer cell lines. It is important to note that these are analogous compounds and not 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole itself.

Compound ID	Substitution at 2-position	Cancer Cell Line	GI₅₀ (µM)	Reference
11a	bis-benzimidazole derivative	Panel of 60 human cancer cell lines	0.16 - 3.6	[1]
12a	bis-benzimidazole derivative	Panel of 60 human cancer cell lines	0.16 - 3.6	[1]
12b	bis-benzimidazole derivative	Panel of 60 human cancer cell lines	0.16 - 3.6	[1]

Experimental Protocol: In Vitro Anticancer Activity (MTT Assay)

• Cell Culture: Culture human cancer cell lines (e.g., HeLa, A549) in appropriate media supplemented with fetal bovine serum and antibiotics at 37°C in a humidified 5% CO₂ atmosphere.

• Cell Seeding: Seed the cells in 96-well plates at a density of 5 x 10³ cells per well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compound (e.g., 0.1, 1, 10, 100 µM) and a vehicle control (e.g., DMSO) for 48-72 hours.

• MTT Assay: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours. The viable cells will reduce the yellow MTT to purple formazan crystals.

• Data Analysis: Solubilize the formazan crystals with a solubilization buffer (e.g., DMSO or isopropanol with HCl). Measure the absorbance at 570 nm using a microplate reader. Calculate the percentage of cell viability and determine the IC₅₀ value.

Potential Signaling Pathway in Cancer

Many benzimidazole derivatives exert their anticancer effects by inhibiting topoisomerase I, an enzyme crucial for DNA replication and repair. This leads to DNA damage and cell cycle arrest, ultimately inducing apoptosis.

Caption: Potential anticancer mechanism of 2-substituted benzimidazoles.

Anti-inflammatory Activity

Certain 2-substituted benzimidazoles have shown promising anti-inflammatory effects by inhibiting the production of pro-inflammatory mediators like nitric oxide (NO) and tumor necrosis factor-alpha (TNF-α).

Quantitative Data for Anti-inflammatory Analogs

The following table presents the half-maximal inhibitory concentration (IC₅₀) values for a representative 2-substituted benzimidazole derivative against the production of inflammatory mediators.

Compound ID	Substitution at 2-position	Target	IC₅₀ (µM)	Reference
6e	2-(piperidin-4-yl)	NO Production	0.86	[5]
6e	2-(piperidin-4-yl)	TNF-α Production	1.87	[5]

Experimental Protocol: In Vitro Anti-inflammatory Activity (NO and TNF-α Inhibition in Macrophages)

• Cell Culture: Culture RAW 264.7 macrophage cells in DMEM supplemented with 10% FBS and antibiotics.

• Cell Seeding: Seed the cells in 96-well plates at a density of 5 x 10⁴ cells per well and allow them to adhere.

• Compound Treatment: Pre-treat the cells with various concentrations of the test compound for 1 hour.

• LPS Stimulation: Stimulate the cells with lipopolysaccharide (LPS; 1 µg/mL) for 24 hours to induce an inflammatory response.

• NO Measurement (Griess Assay): Collect the cell supernatant and mix it with Griess reagent. Measure the absorbance at 540 nm to quantify nitrite concentration, an indicator of NO production.

• TNF-α Measurement (ELISA): Use a commercial ELISA kit to measure the concentration of TNF-α in the cell supernatant according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage inhibition of NO and TNF-α production and determine the IC₅₀ values.

Potential Signaling Pathway in Inflammation

The anti-inflammatory effects of benzimidazole derivatives may be mediated through the inhibition of the NF-κB signaling pathway, a key regulator of inflammatory gene expression.

Caption: Potential anti-inflammatory mechanism of 2-substituted benzimidazoles.

Experimental Workflow Visualization

The following diagram illustrates a general workflow for the synthesis and biological evaluation of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole and its analogs.

Caption: General workflow for synthesis and evaluation.

Conclusion

References

• 1. Synthesis and Biological Evaluation of Novel 1H-Benzo[d]imidazole Derivatives as Potential Anticancer Agents Targeting Human Topoisomerase I - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Recent advances of benzimidazole as anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Discovery of Novel 2-(piperidin-4-yl)-1H-benzo[d]imidazole Derivatives as Potential Anti-Inflammatory Agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Formulation of Benzimidazole Derivatives for In Vivo Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzimidazole derivatives represent a versatile class of heterocyclic compounds with a broad spectrum of pharmacological activities, including anticancer, anthelmintic, anti-inflammatory, and antiviral properties.[1][2] A significant challenge in the preclinical development of these derivatives is their typically poor aqueous solubility, which can lead to low and variable oral bioavailability, hindering accurate in vivo evaluation.[3] This document provides detailed application notes and protocols for the formulation of benzimidazole derivatives for in vivo studies, focusing on strategies to enhance solubility and ensure consistent delivery.

Data Presentation: Formulation Strategies and Quantitative Data

The selection of an appropriate formulation strategy is critical for achieving adequate exposure of the benzimidazole derivative in in vivo models. The choice of vehicle and excipients depends on the physicochemical properties of the compound, the intended route of administration, and the animal model.

Table 1: Common Excipients for the Formulation of Benzimidazole Derivatives for Oral Administration

Excipient Category	Excipient Example	Typical Concentration Range	Purpose	Reference(s)
Solvents/Co-solvents	Dimethyl sulfoxide (DMSO)	1-10% (v/v)	Primary solvent for poorly soluble compounds.	[1][4]
Polyethylene glycol 400 (PEG 400)	10-60% (v/v)	Increases solubility and can be used in co-solvent systems.	[5]
N,N-Dimethylacetamide (DMA)	5-20% (v/v)	Aprotic solvent for solubilizing a wide range of compounds.	[5]
Surfactants/Wetting Agents	Tween® 80 (Polysorbate 80)	0.1-5% (v/v)	Improves wetting of the drug powder in suspensions.	[1][6]
Cremophor® EL	5-20% (v/v)	Non-ionic surfactant for solubilization.
Suspending Agents	Carboxymethylcellulose (CMC)	0.5-2% (w/v)	Increases viscosity to prevent sedimentation in suspensions.	[6]
Methylcellulose	0.5-2% (w/v)	Viscosity-enhancing agent for suspensions.
Complexing Agents	Hydroxypropyl-β-cyclodextrin (HP-β-CD)	10-40% (w/v)	Forms inclusion complexes to increase aqueous solubility.	[7]
Sulfobutylether-β-cyclodextrin (SBE-β-CD)	10-40% (w/v)	Modified cyclodextrin with improved solubility and safety profile.	[8]
Oils (for lipid-based formulations)	Miglyol® 812	30-50% (v/v)	Medium-chain triglyceride for lipid-based formulations.	[5]

Table 2: Quantitative Data on Albendazole Solubility and Bioavailability with Different Formulation Strategies

Formulation Strategy	Vehicle/Excipients	Solubility Enhancement	Bioavailability Improvement (Relative to Suspension)	Reference(s)
Salt Formation	Albendazole hydrochloride in distilled water	>1000-fold increase	Not explicitly stated, but improved solubility suggests potential for enhancement.	[9]
Solid Dispersion	Albendazole with Pluronic 188 (Poloxamer 188)	69.4% drug dissolution in 5 minutes (vs. 4% for pure drug)	Significantly higher plasma concentrations observed.
Cyclodextrin Complexation	Albendazole with methyl-β-cyclodextrin	~150,000-fold increase in water solubility	2.35-fold increase in AUC0–48	[10]
Nanonization	Albendazole nanocrystals	Not explicitly quantified, but leads to enhanced dissolution.	Not explicitly quantified, but improved oral absorption is the goal.
Co-solvents	Mebendazole in PEG 400:N,N-dimethylacetamide:water (3:1:1 by weight)	Enables a concentration of up to 2.0 mg/mL.	Significantly higher Cmax and AUC compared to oral suspension.	[5]

Experimental Protocols

Protocol 1: Preparation of a Benzimidazole Derivative Suspension for Oral Gavage

This protocol is suitable for water-insoluble benzimidazole derivatives and is commonly used for oral administration in rodent models.[1]

Materials:

• Benzimidazole derivative (powder)

• Tween® 80

• 0.5% Carboxymethylcellulose (CMC) in sterile water

• Mortar and pestle

• Vortex mixer

• Graduated cylinder

• Syringes and gavage needles appropriate for the animal size

Procedure:

• Weigh the required amount of the benzimidazole derivative based on the desired dose and the number of animals.

• Place the powdered compound into a clean mortar.

• Add a few drops of Tween® 80 to the powder and triturate with the pestle to form a smooth, uniform paste. This step is crucial for wetting the powder.[1]

• Gradually add the 0.5% CMC solution to the paste while continuously triturating to create a homogenous suspension.[1]

• Transfer the suspension to a suitable container and bring it to the final volume with the 0.5% CMC solution.

• Vortex the suspension thoroughly before each administration to ensure uniform distribution of the compound.

Protocol 2: Preparation of a Benzimidazole Derivative Solution using a Co-solvent System

This protocol is applicable for compounds that can be solubilized in a mixture of solvents suitable for in vivo use.

Materials:

• Benzimidazole derivative

• Dimethyl sulfoxide (DMSO)

• Polyethylene glycol 400 (PEG 400)

• Sterile water or saline

• Sterile vials

• Magnetic stirrer and stir bar

Procedure:

• Determine the desired final concentration of the benzimidazole derivative and the volume of the formulation needed.

• In a sterile vial, dissolve the weighed amount of the benzimidazole derivative in the required volume of DMSO. Gentle warming and vortexing may be necessary.

• Once the compound is completely dissolved in DMSO, add the required volume of PEG 400 and mix thoroughly using a magnetic stirrer.

• Slowly add the sterile water or saline to the organic solution while continuously stirring to reach the final desired volume and solvent ratio (e.g., 10% DMSO, 40% PEG 400, 50% water).

• Visually inspect the final solution for any signs of precipitation. If the solution is clear, it is ready for administration.

Protocol 3: In Vivo Antitumor Efficacy Study in a Xenograft Model

This protocol outlines a general procedure for evaluating the anticancer activity of a benzimidazole derivative in a subcutaneous xenograft mouse model.[11]

Materials:

• Human cancer cell line (e.g., A549 for lung cancer)

• Immunocompromised mice (e.g., BALB/c nude mice)

• Matrigel (optional)

• Benzimidazole derivative formulation (prepared as per Protocol 1 or 2)

• Vehicle control

• Calipers for tumor measurement

• Sterile syringes and needles

Procedure:

• Cell Implantation: Harvest cancer cells and resuspend them in a suitable medium, optionally mixed with Matrigel. Subcutaneously inject a specific number of cells (e.g., 1 x 10^6 to 5 x 10^6 cells) into the flank of each mouse.[11]

• Tumor Growth Monitoring: Allow the tumors to grow to a palpable size (e.g., 100-200 mm³). Measure the tumor dimensions with calipers every 2-3 days and calculate the tumor volume using the formula: Volume = (length × width²) / 2.[11]

• Treatment: Once tumors reach the desired size, randomize the mice into treatment and control groups. Administer the benzimidazole derivative formulation and the vehicle control to the respective groups via the chosen route (e.g., oral gavage, intraperitoneal injection) at the predetermined dose and schedule.

• Endpoint: Continue treatment and tumor monitoring until the tumors in the control group reach a predetermined endpoint size or for a specified duration. Euthanize the mice and excise the tumors for weighing and further analysis (e.g., histopathology, biomarker analysis).

Mandatory Visualizations

Caption: Experimental Workflow for In Vivo Studies.

Caption: PI3K/Akt Signaling Pathway Inhibition.

References

• 1. Synthesis, characterization and in vitro, in vivo, in silico biological evaluations of substituted benzimidazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis, characterization and pharmacological screening of novel benzimidazole derivatives - Arabian Journal of Chemistry [arabjchem.org]
• 3. researchgate.net [researchgate.net]
• 4. rjptonline.org [rjptonline.org]
• 5. US20050038096A1 - Parenteral and oral formulations of benzimidazoles - Google Patents [patents.google.com]
• 6. benchchem.com [benchchem.com]
• 7. pharmaexcipients.com [pharmaexcipients.com]
• 8. Super Aqueous Solubility of Albendazole in β-Cyclodextrin for Parenteral Application in Cancer therapy [jcancer.org]
• 9. Improving the Solubility, Stability, and Bioavailability of Albendazole through Synthetic Salts | MDPI [mdpi.com]
• 10. The Use of Cyclodextrin Inclusion Complexes to Increase the Solubility and Pharmacokinetic Profile of Albendazole - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

High-Throughput Screening of Benzimidazole Libraries: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The benzimidazole scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of a wide range of biologically active compounds. Its structural similarity to endogenous purines allows it to interact with a variety of biological targets, leading to a broad spectrum of therapeutic applications, including anticancer, antiviral, and antiparasitic activities. High-throughput screening (HTS) has become an indispensable tool in drug discovery, enabling the rapid evaluation of large and diverse chemical libraries to identify novel lead compounds. This document provides detailed application notes and protocols for the high-throughput screening of benzimidazole libraries against various therapeutic targets.

Applications in Drug Discovery

Benzimidazole derivatives have been successfully developed into drugs for various diseases. Their versatile nature makes them ideal candidates for screening against a multitude of biological targets.

Anticancer Activity

Benzimidazoles have demonstrated significant potential in cancer therapy by targeting various hallmarks of cancer. Key mechanisms of action include the inhibition of protein kinases, disruption of microtubule polymerization, and induction of apoptosis.

Targeting Protein Kinases: FLT3 in Acute Myeloid Leukemia (AML)

FMS-like tyrosine kinase 3 (FLT3) is a receptor tyrosine kinase that plays a crucial role in the proliferation and survival of hematopoietic stem and progenitor cells.[1] Mutations in the FLT3 gene, particularly internal tandem duplications (ITD), are found in approximately 30% of acute myeloid leukemia (AML) patients and are associated with a poor prognosis.[2][3] These mutations lead to the constitutive activation of downstream signaling pathways such as PI3K/AKT, RAS/MAPK, and STAT5, promoting uncontrolled cell growth.[1][4] High-throughput screening of benzimidazole libraries has successfully identified potent and selective FLT3 inhibitors.[2]

Inhibition of Tubulin Polymerization

Microtubules, dynamic polymers of α- and β-tubulin, are essential components of the cytoskeleton and are critical for cell division, particularly the formation of the mitotic spindle.[5] Disruption of microtubule dynamics leads to cell cycle arrest at the G2/M phase and subsequent apoptosis.[5] Several benzimidazole-based compounds have been identified as potent inhibitors of tubulin polymerization by binding to the colchicine site on β-tubulin.[5]

Antiviral Activity

Benzimidazole derivatives have shown broad-spectrum antiviral activity against a range of RNA and DNA viruses.[6] Their mechanisms of action can vary, from inhibiting viral entry and replication to targeting viral enzymes. High-throughput screening of benzimidazole libraries has led to the discovery of compounds with activity against viruses such as Coxsackie B5 (CVB-5) and Respiratory Syncytial Virus (RSV).[6]

Antiparasitic Activity

The benzimidazole class of compounds includes several widely used anthelmintic drugs. Their efficacy extends to a variety of protozoan parasites as well.[7] The mechanism of action often involves the inhibition of tubulin polymerization in the parasite, which is crucial for its cellular structure and function.[8] HTS of benzimidazole libraries continues to be a valuable strategy for discovering new antiparasitic agents to combat drug resistance.

Data Presentation

The following tables summarize the quantitative data from high-throughput screening of benzimidazole libraries against various targets.

Table 1: Anticancer Activity of Benzimidazole Derivatives

Compound ID	Target/Cell Line	Assay Type	Activity (IC50/GI50)	Reference
HP1142	BaF3/ITD (AML)	Cell-based cytotoxicity	Selective vs. normal cells	[2]
HP1328	FLT3/ITD positive leukemia	In vivo mouse model	Prolonged survival	[2]
Compound 22f	FLT3	Biochemical Kinase Assay	0.941 nM	[9]
Compound 22f	FLT3/D835Y	Biochemical Kinase Assay	0.199 nM	[9]
Compound 22f	MV4-11 (AML)	Cell Proliferation Assay	0.26 nM	[9]
4ACP	FLT3-WT	Biochemical Kinase Assay	43.8 nM	[10]
4ACP	FLT3-ITD	Biochemical Kinase Assay	97.2 nM	[10]
4ACP	FLT3-D835Y	Biochemical Kinase Assay	92.5 nM	[10]
4ACP	MV4-11 (AML)	Cell Proliferation Assay	38.8 ± 10.7 nM	[11]
4ACP	MOLM-13 (AML)	Cell Proliferation Assay	54.9 ± 4.1 nM	[11]
Compound 32	HCT-116	MTT Assay	3.87 µM	[12]
Compound 32	HepG2	MTT Assay	8.34 µM	[12]
Compound 32	MCF-7	MTT Assay	4.17 µM	[12]
Compound 10	MGC-803	MTT Assay	1.02 µM	[12]
Compound 10	PC-3	MTT Assay	5.40 µM	[12]
Compound 10	MCF-7	MTT Assay	2.50 µM	[12]
Compound V7	H103 (OSCC)	Cell Proliferation Assay	11.64 µM	[13]
Compound V7	H314 (OSCC)	Cell Proliferation Assay	16.68 µM	[13]
Compound V7	HCT116	Cell Proliferation Assay	13.30 µM	[13]

Table 2: Antiviral Activity of Benzimidazole Derivatives

Compound Class	Virus	Assay Type	Activity (EC50)	Reference
2-benzylbenzimidazoles	Coxsackie B5 (CVB-5)	Antiviral Assay	9-17 µM	[6]
2-benzylbenzimidazoles	Respiratory Syncytial Virus (RSV)	Antiviral Assay	5-15 µM	[6]
Assorted derivatives	Coxsackie B5 (CVB-5)	Antiviral Assay	5-17 µM	[14]
Assorted derivatives	Respiratory Syncytial Virus (RSV)	Antiviral Assay	5-17 µM	[14]

Table 3: Antiparasitic and Antimicrobial Activity of Benzimidazole Derivatives

Compound Class/ID	Organism	Assay Type	Activity (MIC/IC50)	Reference
Amidinobenzimidazoles	T. brucei	Anti-trypanosomal evaluation	Potent activity	[14]
5-halobenzimidazoles	S. aureus (MRSA)	Antibacterial Assay	MIC comparable to ciprofloxacin	[8]
5-halobenzimidazoles	Fungal strains	Antifungal Assay	Potent fungicidal activity	[8]
Benzimidazole-triazoles (63a)	E. coli	Antibacterial Assay	4 µg/mL	[15]
Benzimidazole-triazoles (63a)	K. pneumoniae	Antibacterial Assay	8 µg/mL	[15]
Benzimidazole-triazoles (63c)	S. aureus (MRSA)	Antibacterial Assay	8 µg/mL	[15]
Benzimidazole diamidines (1a)	P. falciparum	Antimalarial Assay	Nanomolar potency	[7]

Experimental Protocols

Detailed methodologies for key high-throughput screening assays are provided below. These protocols are designed for 96- or 384-well microplate formats.

Protocol 1: Cell Viability Assay (MTT)

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability.

Materials:

• Cells of interest (e.g., cancer cell lines)

• Complete cell culture medium

• Benzimidazole compound library (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 20% SDS in 50% DMF)

• 96-well clear flat-bottom microplates

• Multichannel pipette or automated liquid handler

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO2.

• Compound Addition: Prepare serial dilutions of the benzimidazole compounds in culture medium. The final DMSO concentration should typically be below 0.5%. Add the diluted compounds to the respective wells. Include wells with vehicle (DMSO) as a negative control and a known cytotoxic agent as a positive control.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: After incubation, add 10 µL of MTT solution to each well.[16]

• Formazan Crystal Formation: Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.[16]

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration and determine the IC50 value using a suitable software.

Protocol 2: Cell Viability Assay (CellTiter-Glo® Luminescent Assay)

This homogeneous assay quantifies ATP, an indicator of metabolically active cells, by generating a luminescent signal.

Materials:

• Cells of interest

• Complete cell culture medium

• Benzimidazole compound library (in DMSO)

• CellTiter-Glo® Reagent

• Opaque-walled 96- or 384-well microplates

• Multichannel pipette or automated liquid handler

• Luminometer

Procedure:

• Cell Seeding: Seed cells into an opaque-walled multiwell plate at an appropriate density.

• Compound Addition: Add the benzimidazole compounds at various concentrations to the wells. Include vehicle controls.

• Incubation: Incubate the plate for the desired exposure time (e.g., 48-72 hours) at 37°C.

• Reagent Preparation: Equilibrate the CellTiter-Glo® Reagent to room temperature.

• Reagent Addition: Add a volume of CellTiter-Glo® Reagent equal to the volume of cell culture medium in each well.[17]

• Lysis and Signal Stabilization: Mix the contents on an orbital shaker for 2 minutes to induce cell lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal.[18]

• Luminescence Measurement: Measure the luminescence using a luminometer.

• Data Analysis: Calculate the percentage of viability and determine the IC50 values as described for the MTT assay.

Protocol 3: FLT3 Kinase Inhibition Assay (Biochemical)

This assay measures the ability of compounds to inhibit the enzymatic activity of the FLT3 kinase.

Materials:

• Recombinant FLT3 kinase (wild-type or mutant)

• Kinase buffer (e.g., 50 mM Tris-HCl pH 7.5, 10 mM MgCl2, 1 mM DTT)

• ATP

• FLT3-specific peptide substrate

• Benzimidazole compound library (in DMSO)

• ADP-Glo™ Kinase Assay kit or similar

• White, low-volume 384-well plates

• Multichannel pipette or automated liquid handler

• Luminometer

Procedure:

• Reagent Preparation: Prepare solutions of FLT3 kinase, peptide substrate, and ATP in kinase buffer at the desired concentrations.

• Compound Plating: Dispense the benzimidazole compounds into the assay plate.

• Kinase Reaction: Add the FLT3 kinase to the wells containing the compounds and incubate briefly. Initiate the kinase reaction by adding the ATP and substrate mixture.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• ADP Detection: Stop the kinase reaction and detect the amount of ADP produced by adding the reagents from the ADP-Glo™ kit according to the manufacturer's protocol. This typically involves a two-step process of adding an ADP-Glo™ Reagent to terminate the kinase reaction and deplete remaining ATP, followed by the addition of a Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.

• Luminescence Measurement: Measure the luminescence using a luminometer.

• Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration relative to the DMSO control. Determine the IC50 value by fitting the data to a dose-response curve.

Protocol 4: Tubulin Polymerization Assay (Turbidity-based)

This assay monitors microtubule formation by measuring the increase in light scattering (turbidity).

Materials:

• Lyophilized tubulin protein (>99% pure)

• General Tubulin Buffer (e.g., 80 mM PIPES pH 6.9, 0.5 mM EGTA, 2 mM MgCl2)

• GTP solution

• Glycerol

• Benzimidazole compound library (in DMSO)

• Positive control (e.g., Nocodazole) and negative control (DMSO)

• 96-well, clear, flat-bottom plates

• Temperature-controlled microplate reader (340 nm)

Procedure:

• Reagent Preparation: Reconstitute tubulin in General Tubulin Buffer on ice. Prepare working solutions of GTP and compounds.

• Assay Setup: Pre-warm the microplate reader to 37°C. In a pre-chilled 96-well plate on ice, add the tubulin solution, GTP, glycerol, and the test compounds.

• Polymerization Initiation and Measurement: Immediately place the plate in the pre-warmed microplate reader and begin measuring the absorbance at 340 nm every minute for 60-90 minutes.

• Data Analysis: Plot the absorbance versus time. Determine the effect of the compounds on the rate and extent of tubulin polymerization. Calculate the IC50 value, which is the concentration of the compound that inhibits the maximum rate of polymerization by 50%.

Protocol 5: DNA Gyrase Inhibition Assay (Fluorescence-based)

This assay measures the supercoiling activity of DNA gyrase.

Materials:

• E. coli DNA gyrase

• Relaxed plasmid DNA (e.g., pBR322)

• Assay buffer (e.g., 35 mM Tris-HCl pH 7.5, 24 mM KCl, 4 mM MgCl2, 2 mM DTT, 1.8 mM spermidine, 6.5% glycerol, 0.1 mg/mL BSA)

• ATP

• DNA intercalating dye (e.g., PicoGreen)

• Benzimidazole compound library (in DMSO)

• Positive control (e.g., Novobiocin)

• Black, 96- or 384-well plates

• Fluorescence microplate reader

Procedure:

• Reaction Setup: In a microplate, combine the assay buffer, relaxed plasmid DNA, and the benzimidazole compounds.

• Enzyme Addition: Add DNA gyrase to each well to start the reaction.

• Incubation: Incubate the plate at 37°C for 60-90 minutes.

• Signal Detection: Stop the reaction and add the DNA intercalating dye.

• Fluorescence Measurement: Measure the fluorescence at the appropriate excitation and emission wavelengths for the dye used. The fluorescence intensity will be higher for supercoiled DNA.

• Data Analysis: Calculate the percentage of inhibition of DNA gyrase activity relative to the DMSO control. Determine the IC50 values from the dose-response curves.

Visualizations

Experimental Workflow and Signaling Pathways

The following diagrams, generated using Graphviz (DOT language), illustrate a typical HTS workflow and the signaling pathways targeted by benzimidazole inhibitors.

A typical workflow for high-throughput screening.

References

• 1. benchchem.com [benchchem.com]
• 2. Identification of the Benzoimidazole Compound as a Selective FLT3 Inhibitor by Cell-Based High-Throughput Screening of a Diversity Library - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Structural and functional Alterations of FLT3 in Acute Myeloid Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. FLT3 inhibitors in acute myeloid leukemia: Current status and future directions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. State-of-the-art Review on the Antiparasitic Activity of Benzimidazole-based Derivatives: Facing Malaria, Leishmaniasis, and Trypanosomiasis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis and Evaluation of Selected Benzimidazole Derivatives as Potential Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Discovery of benzimidazole-indazole derivatives as potent FLT3-tyrosine kinase domain mutant kinase inhibitors for acute myeloid leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 11. researchgate.net [researchgate.net]
• 12. Benzimidazole scaffold as a potent anticancer agent with different mechanisms of action (2016–2023) - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Synthesis and Anticancer Potential of New Benzimidazole Theranostic - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Synthesis and SARs of benzimidazoles: insights into antimicrobial innovation (2018–2024) - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Development and Synthesis of DNA-Encoded Benzimidazole Library - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]
• 18. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in improving the yield of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes for 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole?

A1: The two main synthetic routes for 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole involve the condensation of o-phenylenediamine with either:

• 2,4-Dichlorophenylacetic acid or its derivatives (e.g., esters, acid chlorides): This is a direct method that often requires a dehydrating agent or high temperatures.

• 2,4-Dichlorobenzaldehyde: This method involves an initial condensation to form a Schiff base, followed by an oxidative cyclization to yield the benzimidazole ring.

Q2: What are common catalysts used to improve the yield of this synthesis?

A2: A variety of catalysts can be employed to enhance the reaction rate and yield. These include:

• Acid catalysts: p-Toluenesulfonic acid (p-TSA), hydrochloric acid (HCl), and boric acid are commonly used, particularly in reactions involving carboxylic acids.[1]

• Lewis acids: Catalysts like CeCl₃·7H₂O, MgCl₂, NiCl₂, and CoCl₂·6H₂O can activate the carbonyl group of the aldehyde or carboxylic acid, facilitating the reaction.

• Heterogeneous catalysts: Solid-supported catalysts such as MgO@DFNS (magnesium oxide on dendritic fibrous nanosilica), Au/TiO₂, and silica-supported periodic acid (H₅IO₆-SiO₂) offer advantages like easy separation and reusability.[2]

• Oxidizing agents (for the aldehyde route): When starting with 2,4-dichlorobenzaldehyde, an oxidizing agent is necessary for the cyclization step. Options include sodium metabisulfite (Na₂S₂O₅), hydrogen peroxide (H₂O₂), or even air.[1]

Q3: How can I monitor the progress of the reaction?

A3: The progress of the reaction can be effectively monitored using Thin Layer Chromatography (TLC). A suitable mobile phase, such as a mixture of ethyl acetate and hexane, can be used to separate the starting materials (o-phenylenediamine and the 2,4-dichlorobenzyl precursor) from the product. The disappearance of the starting materials and the appearance of a new spot corresponding to the product indicate the progression of the reaction.

Q4: What are the typical purification methods for 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole?

A4: The primary methods for purifying the final product are:

• Recrystallization: This is a common and effective method for obtaining highly pure crystalline product. A suitable solvent system, such as ethanol/water, can be used.

• Column Chromatography: For separating the product from closely related impurities or unreacted starting materials, column chromatography using silica gel is a standard procedure. The eluent is typically a mixture of a non-polar solvent (like hexane or petroleum ether) and a more polar solvent (like ethyl acetate).

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Incomplete reaction. 2. Decomposition of starting materials or product. 3. Ineffective catalyst or reaction conditions. 4. Presence of impurities in starting materials.	1. Extend the reaction time and continue monitoring by TLC. 2. Lower the reaction temperature; ensure an inert atmosphere if reactants are air-sensitive. 3. Experiment with a different catalyst or solvent (see Tables 1 & 2). Consider microwave-assisted synthesis to reduce reaction time and potentially improve yield. 4. Purify starting materials before the reaction. Ensure o-phenylenediamine is not oxidized (it should be a light-colored solid).
Formation of Multiple Products (Visible on TLC)	1. Side reactions, such as the formation of imines or 1,2-disubstituted benzimidazoles. 2. Polymerization of starting materials.	1. If using the aldehyde route without a catalyst, the formation of imines can be a significant side reaction. The addition of an appropriate catalyst can promote the desired cyclization. 2. Use a more dilute solution or add the reagents portion-wise to control the reaction rate.
Product is Difficult to Purify (Oily or Gummy Solid)	1. Presence of unreacted starting materials or low-melting impurities. 2. Incomplete removal of solvent.	1. Attempt purification by column chromatography. 2. Ensure the product is thoroughly dried under vacuum. If the product is an oil, try triturating with a non-polar solvent like hexane to induce solidification.
Reaction Stalls (No Further Change on TLC)	1. Deactivation of the catalyst. 2. Reversible reaction reaching equilibrium.	1. If using a heterogeneous catalyst, it may need regeneration or replacement. For homogeneous catalysts, consider adding a fresh portion. 2. If the reaction is reversible, consider removing a byproduct (e.g., water) using a Dean-Stark apparatus, especially when reacting with a carboxylic acid.

Experimental Protocols

Protocol 1: Synthesis from o-Phenylenediamine and 2,4-Dichlorophenylacetic Acid

This protocol is adapted from general procedures for the synthesis of 2-substituted benzimidazoles from carboxylic acids.

Materials:

• o-Phenylenediamine

• 2,4-Dichlorophenylacetic acid

• p-Toluenesulfonic acid (p-TSA) or 4N HCl

• Toluene or xylene

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser (optionally with a Dean-Stark trap), add o-phenylenediamine (1 equivalent) and 2,4-dichlorophenylacetic acid (1 equivalent).

• Add a suitable solvent such as toluene or xylene.

• Add a catalytic amount of p-toluenesulfonic acid (e.g., 0.1 equivalents) or reflux in 4N HCl.

• Heat the reaction mixture to reflux and maintain for 3-6 hours, monitoring the reaction progress by TLC. If using a Dean-Stark trap, monitor the collection of water.

• After the reaction is complete (as indicated by TLC), cool the mixture to room temperature.

• If an acidic catalyst was used, neutralize the reaction mixture with a base (e.g., a saturated solution of sodium bicarbonate) until the pH is approximately 7-8.

• The crude product may precipitate out. If so, collect the solid by filtration and wash with water.

• If the product remains in the organic layer, separate the layers and extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol/water) or by column chromatography.

Protocol 2: Synthesis from o-Phenylenediamine and 2,4-Dichlorobenzaldehyde

This protocol is adapted from general procedures for the synthesis of 2-substituted benzimidazoles from aldehydes.

Materials:

• o-Phenylenediamine

• 2,4-Dichlorobenzaldehyde

• Sodium metabisulfite (Na₂S₂O₅) or a suitable catalyst (e.g., MgO@DFNS)

• Ethanol

Procedure:

• In a round-bottom flask, dissolve o-phenylenediamine (1 equivalent) and 2,4-dichlorobenzaldehyde (1 equivalent) in ethanol.

• Add the catalyst. For example, add sodium metabisulfite (1.5 equivalents) as an oxidizing agent, or a catalytic amount of a heterogeneous catalyst like MgO@DFNS (e.g., 10 wt%).

• Stir the reaction mixture at room temperature or heat to reflux, depending on the chosen catalyst and its activity. Monitor the reaction by TLC. Reaction times can vary from 30 minutes to 24 hours.

• Upon completion of the reaction, cool the mixture to room temperature.

• If a solid product has formed, collect it by filtration and wash with cold ethanol or an ethanol/water mixture.

• If the product is dissolved, the solvent can be removed under reduced pressure. The resulting crude product can then be purified.

• Purify the crude product by recrystallization from a suitable solvent or by column chromatography.

Data Presentation

Table 1: Comparison of Different Catalytic Systems for the Synthesis of 2-Aryl Benzimidazoles

Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
MgO@DFNS (10 wt%)	Ethanol	Room Temp.	3	95	[2]
Au/TiO₂ (1 mol%)	CHCl₃:MeOH (3:1)	25	2-81	51-99	[3]
H₅IO₆-SiO₂ (0.2 mmol)	Acetonitrile	Room Temp.	0.5-2	85-95	[4]
MgCl₂·6H₂O	Ethanol	Reflux	0.5-1	85-95	[5]
ZnO-NPs (0.02 mol%)	Ethanol	70	0.25-2	92	[6]
No Catalyst	Ethanol	Reflux	16	60	[2]

Table 2: Effect of Solvents on the Yield of 2-Phenyl-1H-benzo[d]imidazole using MgO@DFNS Catalyst

Solvent	Time (h)	Conversion (%)	Selectivity (%)	Yield (%)
Ethanol	4	100	95	95
Methanol	4	100	92	93
Acetonitrile	4	95	85	82
Dichloromethane (DCM)	4	85	75	70
Tetrahydrofuran (THF)	4	75	65	60
Water	4	60	50	45
No Solvent	4	55	45	40
(Data adapted from a study on a similar benzimidazole synthesis for illustrative purposes)[2]

Visualizations

Caption: Experimental workflow for the synthesis of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole from 2,4-dichlorophenylacetic acid.

Caption: Experimental workflow for the synthesis of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole from 2,4-dichlorobenzaldehyde.

Caption: Troubleshooting logic for addressing low product yield.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Facile one pot synthesis of 2-substituted benzimidazole derivatives under mild conditions by using engineered MgO@DFNS as heterogeneous catalyst - RSC Advances (RSC Publishing) DOI:10.1039/D3RA05761E [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. A Simple, Efficient Synthesis of 2-Aryl Benzimidazoles Using Silica Supported Periodic Acid Catalyst and Evaluation of Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent achievements in the synthesis of benzimidazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Eco-Friendly Synthesis of 1H-benzo[d]imidazole Derivatives by ZnO NPs Characterization, DFT Studies, Antioxidant and Insilico Studies - PMC [pmc.ncbi.nlm.nih.gov]

Benzimidazole Condensation Reactions: A Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during benzimidazole condensation reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing benzimidazoles?

The most prevalent methods for benzimidazole synthesis are the Phillips-Ladenburg reaction, which involves the condensation of an o-phenylenediamine with a carboxylic acid or its derivatives, and the Weidenhagen reaction, which uses an aldehyde.[1][2] Modern approaches often employ various catalysts to enhance yields and soften reaction conditions.[1]

Q2: My reaction yield is consistently low. What are the primary parameters I should investigate?

Low yields are a frequent issue in benzimidazole synthesis. The initial parameters to optimize are the choice of catalyst and solvent.[1] Reaction temperature and duration are also critical factors.[1] For example, polar solvents like methanol and ethanol have been shown to produce high yields in certain catalytic systems.[1] Without a catalyst, conversion rates can be low and reaction times significantly longer.[1]

Q3: How do I select the appropriate catalyst for my synthesis?

Catalyst selection is dependent on your specific substrates and desired reaction conditions (e.g., temperature, solvent). A wide range of catalysts can be used, from simple acidic catalysts like p-toluenesulfonic acid (p-TsOH) and ammonium chloride to metal-based catalysts such as cobalt complexes and gold nanoparticles.[1] For environmentally friendly approaches, heterogeneous catalysts are advantageous due to their ease of recovery.[1]

Q4: I am observing the formation of both 2-substituted and 1,2-disubstituted benzimidazoles. How can I improve the selectivity?

Achieving selectivity can be a challenge, particularly when using aldehydes. The choice of catalyst and the electronic properties of the aldehyde are crucial. For instance, using Erbium(III) triflate (Er(OTf)₃) as a catalyst with electron-rich aldehydes can selectively yield 1,2-disubstituted products, while a 4:1 amine to aldehyde ratio without a catalyst can favor the mono-condensation product.[3]

Q5: What are some common issues encountered during product purification?

Difficulties in purification can arise from several factors, including the formation of colored impurities and the similar polarity of the desired product and byproducts.[1] Using o-phenylenediamine dihydrochloride can sometimes help in reducing the formation of colored impurities.[1] For separation from the catalyst, employing a heterogeneous or recyclable catalyst is a practical solution.[1] Techniques like recrystallization, column chromatography, and sublimation in vacuo are effective for purifying benzimidazoles.[4][5][6]

Troubleshooting Guide

This guide provides a more in-depth approach to resolving common issues in benzimidazole condensation reactions.

Low Reaction Yield

If you are experiencing low yields, consider the following troubleshooting steps:

• Catalyst Screening : The choice of catalyst significantly impacts the reaction outcome. If you are not using a catalyst, consider adding one. If you are already using a catalyst, screen a variety of catalysts from different classes (e.g., Brønsted acids, Lewis acids, metal-based catalysts).

• Solvent Optimization : The polarity and boiling point of the solvent can influence the reaction rate and yield. Perform a solvent screen with solvents such as methanol, ethanol, acetonitrile, DMF, and CHCl₃.[1]

• Temperature and Time Adjustment : Optimize the reaction temperature and monitor the reaction progress over time using techniques like Thin Layer Chromatography (TLC) to determine the optimal reaction duration.[1]

• Reagent Purity : Ensure the purity of your starting materials, particularly the o-phenylenediamine and the aldehyde or carboxylic acid, as impurities can interfere with the reaction.[1]

Side Product Formation

The formation of unwanted side products, such as 1,2-disubstituted benzimidazoles when the 2-substituted product is desired, can be addressed by:

• Stoichiometry Control : Adjust the molar ratio of your reactants. For the synthesis of 2-substituted benzimidazoles, an excess of the o-phenylenediamine may be beneficial.[3]

• Catalyst Selection : Certain catalysts may favor the formation of one product over another. For example, some catalysts might promote the double condensation leading to the 1,2-disubstituted product.[3]

• Reaction Conditions : Modifying the reaction temperature and time can also influence the product distribution.

Purification Challenges

If you are facing difficulties in purifying your benzimidazole product, the following strategies may be helpful:

• Catalyst Choice : The use of heterogeneous catalysts can simplify the workup, as they can be easily removed by filtration.[1]

• Workup Procedure : After the reaction is complete, quenching with water and extracting the product with a suitable organic solvent like ethyl acetate is a common procedure.[1]

• Purification Techniques :

  • Recrystallization : This is a standard method for purifying solid compounds.[4]

  • Column Chromatography : Effective for separating compounds with different polarities.[6]

  • Sublimation : For thermally stable benzimidazoles, sublimation under vacuum can be a highly effective purification method.[5]

Quantitative Data Summary

The following tables summarize key quantitative data for optimizing benzimidazole condensation reactions.

Table 1: Catalyst and Solvent Effects on Yield

Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
H-alpha zeolite	Acetonitrile	Room Temp	4-5	Excellent	[7]
Copper triflate	Acetonitrile	Reflux	-	74-95	[7]
MgO@DFNS (10 wt%)	Ethanol	Room Temp	4	High	[1]
Ammonium Chloride	Ethanol	80-90	-	72-90	[2]
Cu(OH)₂	Methanol	Room Temp	6	Good	[2]
Er(OTf)₃ (10 mol%)	Water	1	5 min	35 (1a), 50 (1b)	[3]
None	Water	1	5 min	92 (1a), 8 (1b)	[3]

1a: 2-phenyl-1H-benzimidazole, 1b: 1-benzyl-2-phenyl-1H-benzimidazole

Table 2: Optimization of Reaction Conditions for 1,2-Disubstituted Benzimidazoles

Entry	Solvent	Temperature (°C)	Time (min)	Yield (%)	Reference
1	Water	Room Temp	120	Low Conversion	[8][9]
2	Water	60	120	59.6	[8][9]
3	Water	100	120	89.7	[8][9]

Experimental Protocols

General Procedure for Benzimidazole Synthesis from o-Phenylenediamine and an Aldehyde

• In a round-bottom flask, dissolve o-phenylenediamine (1 mmol) and the aldehyde (1.2 mmol) in a suitable solvent (e.g., ethanol, 10 mL).[1]

• Add the chosen catalyst (e.g., 10 wt% MgO@DFNS).[1]

• Stir the mixture at the desired temperature (e.g., room temperature) for the determined amount of time (e.g., 4 hours).[1]

• Monitor the reaction progress using Thin Layer Chromatography (TLC).[1]

• Upon completion, if using a heterogeneous catalyst, filter the reaction mixture to recover the catalyst.[1]

• Evaporate the solvent from the filtrate to obtain the crude product.[1]

• Purify the crude product by recrystallization or column chromatography.

Workup Procedure: Quenching and Extraction

• Once the reaction is complete as indicated by TLC, quench the reaction by adding water.

• Extract the product using an appropriate organic solvent such as ethyl acetate.[1]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.[1]

Visualizations

Caption: General experimental workflow for benzimidazole synthesis.

Caption: Troubleshooting decision tree for low reaction yield.

References

• 1. benchchem.com [benchchem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. BJOC - Selective and eco-friendly procedures for the synthesis of benzimidazole derivatives. The role of the Er(OTf)3 catalyst in the reaction selectivity [beilstein-journals.org]
• 4. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 5. apps.dtic.mil [apps.dtic.mil]
• 6. EP1498416A1 - A process for the optical purification of benzimidazole derivatives - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. The Highly Efficient Synthesis of 1,2-Disubstituted Benzimidazoles Using Microwave Irradiation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Solubility Issues with 2-Substituted Benzimidazoles

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the challenges of working with poorly soluble 2-substituted benzimidazole compounds in biological assays.

Frequently Asked Questions (FAQs)

Q1: Why do my 2-substituted benzimidazole compounds often have poor solubility in aqueous assay buffers?

A1: 2-substituted benzimidazoles commonly exhibit low aqueous solubility due to their often hydrophobic and aromatic structures.[1] This inherent low solubility can lead to precipitation when the compound is introduced into the aqueous environment of a biological assay, a phenomenon often referred to as "solvent shock".[2]

Q2: What is the first and most straightforward approach I should take if I observe precipitation of my compound during an assay?

A2: The initial step should be to optimize your stock solution and dilution method.[2] Ensure you are using a high-quality, anhydrous solvent like DMSO for your stock. Instead of adding a concentrated stock directly to your aqueous buffer, try a stepwise dilution or use an intermediate solvent to minimize solvent shock.[2]

Q3: How can adjusting the pH of my assay buffer improve the solubility of my 2-substituted benzimidazole?

A3: Many benzimidazole derivatives have pH-dependent solubility.[2] The benzimidazole core contains basic nitrogen atoms, meaning that in more acidic conditions (lower pH), these nitrogens can become protonated, leading to increased aqueous solubility.[1] Determining the pH-solubility profile of your specific compound can help identify the optimal pH for your assay buffer.[2]

Q4: What are co-solvents, and how can they help with solubility?

A4: Co-solvents are water-miscible organic solvents that can be added to the assay buffer to increase the solubility of hydrophobic compounds.[2][3] Common examples include DMSO, ethanol, and polyethylene glycol (PEG).[2] It is crucial to keep the final concentration of the co-solvent low (typically <0.5% for DMSO) and to run a vehicle control to ensure the solvent itself does not interfere with the assay.[2][4]

Q5: Are there more advanced methods to improve the solubility of highly problematic 2-substituted benzimidazoles?

A5: Yes, for compounds with persistent solubility issues, several advanced techniques can be employed. These include the use of cyclodextrins to form inclusion complexes, the addition of surfactants to create micelles that encapsulate the compound, and salt formation.[2][5] Converting a benzimidazole with an ionizable group into a salt can dramatically enhance its aqueous solubility.[2][6]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Compound precipitates immediately upon addition to aqueous buffer.	Solvent Shock: Rapid change in solvent polarity from a high concentration organic stock (e.g., 100% DMSO) to the aqueous buffer.[2]	1. Serial Dilution: Perform a stepwise dilution of the DMSO stock with the assay buffer.[2]2. Intermediate Solvent: Dilute the DMSO stock in a small volume of an intermediate solvent like ethanol or PEG before adding to the final buffer.[2]
Compound solubility is insufficient at the desired assay concentration.	Low Intrinsic Aqueous Solubility: The compound's inherent chemical properties limit its ability to dissolve in water.[1]	1. pH Adjustment: Determine the compound's pKa and adjust the assay buffer pH to a more favorable value (often more acidic for benzimidazoles).[2][7]2. Use of Co-solvents: Add a small percentage (e.g., 1-5%) of a co-solvent like ethanol or PEG to the final assay buffer.[1]3. Employ Solubilizing Agents: Test the effect of adding cyclodextrins (e.g., HPβCD) or non-ionic surfactants to the assay medium.[2]
Assay results are inconsistent or show poor reproducibility.	Compound Precipitation Over Time: The compound may be slowly precipitating out of solution during the assay incubation period.	1. Solubility Assessment: Confirm the kinetic solubility of the compound in the final assay buffer over the time course of the experiment.[1]2. Reduce Final Concentration: If possible, lower the final concentration of the compound in the assay to below its solubility limit.3. Incorporate Stabilizers: The use of cyclodextrins or other excipients can help maintain the compound in solution for longer periods.[2]
Concern about the biological impact of solubilizing agents.	Off-Target Effects: Co-solvents, surfactants, or cyclodextrins can sometimes interfere with cellular processes or protein function.[2]	1. Vehicle Controls: Always include a vehicle control containing the same concentration of the solubilizing agent used with the test compound.[2]2. Dose-Response of Agent: Test a range of concentrations of the solubilizing agent alone to determine its potential impact on the assay readout.3. Select Inert Agents: Choose solubilizers with a known low potential for biological activity.

Quantitative Data on Solubility Enhancement

The following table summarizes the fold increase in solubility for various benzimidazole compounds using different solubilization techniques.

Benzimidazole Compound	Solubilization Method	Approximate Fold Increase in Solubility
Albendazole	β-cyclodextrin	223x[2]
Albendazole	Hydroxypropyl-β-cyclodextrin (HPβCD)	1058x[2]
Albendazole	HPβCD with polyvinylpyrrolidone (PVP)	1412x[2]
Fenbendazole	β-cyclodextrin	432x[2]
Fenbendazole	Hydroxypropyl-β-cyclodextrin (HPβCD)	1512x[2]
Fenbendazole	HPβCD with polyvinylpyrrolidone (PVP)	1373x[2]
Thiazolobenzimidazole (TBI)	pH adjustment (to pH 2)	~36x[2][7]
Thiazolobenzimidazole (TBI)	pH adjustment and HPCD	~900x[2][7]
Albendazole-HCl Salt	Distilled Water	>1000x[8][9]
Albendazole-HCl Salt	pH 6.5 Buffer	~1160x[8]
Albendazole-HCl Salt	pH 7.4 Buffer	~1425x[8]

Experimental Protocols

Protocol 1: Determination of pH-Solubility Profile

Objective: To determine the solubility of a 2-substituted benzimidazole compound at various pH values.

Materials:

• 2-substituted benzimidazole compound

• A series of buffers with different pH values (e.g., pH 2, 4, 6, 7.4, 9)

• Vials with screw caps

• Orbital shaker or rotator

• 0.22 µm syringe filters

• Analytical method for compound quantification (e.g., HPLC-UV, LC-MS)

Procedure:

• Prepare a series of aqueous buffers covering the desired pH range.

• Add an excess amount of the benzimidazole compound to separate vials containing each of the different pH buffers. Ensure undissolved solid is visible.

• Seal the vials and place them on an orbital shaker at a constant temperature (e.g., 25°C or 37°C) for 24-72 hours to allow the solution to reach equilibrium.[2]

• After equilibration, measure and record the final pH of each solution.

• Filter an aliquot from the supernatant of each vial using a 0.22 µm filter to remove any undissolved solid.[2]

• Quantify the concentration of the dissolved compound in each filtered sample using a validated analytical method.

• Plot the measured solubility (on the y-axis) against the final pH (on the x-axis) to visualize the pH-solubility profile.[2]

Protocol 2: Solubility Enhancement using Cyclodextrins (Phase Solubility Study)

Objective: To evaluate the effect of a cyclodextrin on the aqueous solubility of a 2-substituted benzimidazole.

Materials:

• 2-substituted benzimidazole compound

• Cyclodextrin (e.g., Hydroxypropyl-β-cyclodextrin, HPβCD)

• Aqueous buffer at a relevant pH

• Vials with screw caps

• Orbital shaker or rotator

• 0.22 µm syringe filters

• Analytical method for compound quantification

Procedure:

• Prepare a series of aqueous solutions with increasing concentrations of the cyclodextrin (e.g., 0, 2, 4, 6, 8, 10 mM) in the chosen buffer.[2]

• Add an excess amount of the benzimidazole compound to each cyclodextrin solution in separate vials.

• Seal the vials and place them on an orbital shaker at a constant temperature for 24-72 hours to reach equilibrium.[2]

• After equilibration, carefully withdraw and filter an aliquot from the supernatant of each vial using a 0.22 µm filter.[2]

• Quantify the concentration of the dissolved benzimidazole compound in each filtered sample.[2]

• Plot the concentration of the dissolved compound (y-axis) against the concentration of the cyclodextrin (x-axis). The resulting phase solubility diagram will indicate the effectiveness of the cyclodextrin in enhancing solubility.[2]

Visualizations

Caption: Troubleshooting workflow for addressing compound precipitation.

Caption: Experimental workflow for a phase solubility study.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Basics of Nonsterile Compounding: Excipients Used in Nonsterile Compounding, Part 5: Compounding Using Solvents and Cosolvent Systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Solubilization techniques used for poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Solubilization of thiazolobenzimidazole using a combination of pH adjustment and complexation with 2-hydroxypropyl-beta-cyclodextrin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Improving the Solubility, Stability, and Bioavailability of Albendazole through Synthetic Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

optimization of reaction conditions for Phillips benzimidazole synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the optimization of the Phillips benzimidazole synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the Phillips benzimidazole synthesis?

The Phillips benzimidazole synthesis, also known as the Phillips-Ladenburg reaction, is a fundamental method for preparing benzimidazoles. It involves the condensation reaction between an o-phenylenediamine and a carboxylic acid (or its derivative) in the presence of an acid catalyst, typically a mineral acid like hydrochloric acid (HCl).[1][2][3] The traditional version of this reaction often requires high temperatures, sometimes between 250-300 °C, which can lead to lower yields.[1][4]

Q2: What are the most common challenges encountered during this synthesis?

Researchers often face several challenges, including:

• Low reaction yields: This is a frequent issue, often stemming from suboptimal reaction conditions.[5]

• Harsh reaction conditions: The use of strong acids and very high temperatures can be problematic for sensitive substrates.[4]

• Formation of side products: Impurities and the formation of undesired regioisomers can complicate purification.[5]

• Long reaction times: Conventional heating methods can require several hours to reach completion.[6]

• Difficult product purification: Separating the desired benzimidazole from starting materials, byproducts, and the catalyst can be challenging.[5]

Q3: How can I improve the yield of my reaction?

Improving the yield often involves a systematic optimization of several parameters. The primary factors to investigate are the choice of catalyst, solvent, reaction temperature, and reaction time.[5] For instance, moving away from traditional mineral acids to alternative catalysts can significantly enhance yields under milder conditions.[1] Microwave-assisted synthesis has also been shown to increase yields by 10-50% while dramatically reducing reaction time.[6]

Q4: What are some modern, milder catalysts I can use instead of strong mineral acids?

A variety of more efficient and milder catalysts have been developed. These include:

• Lewis Acids: Erbium(III) triflate (Er(OTf)₃) has been used effectively.[5]

• Ammonium Chloride (NH₄Cl): This offers an eco-friendly and cost-effective option, providing good to excellent yields at moderate temperatures (80–90 °C).[1][5]

• Nanoparticles: Zinc oxide (ZnO) nanoparticles have demonstrated high efficacy, achieving yields up to 94% at 70 °C.[3]

• Heterogeneous Catalysts: Engineered catalysts like MgO@DFNS are advantageous as they are easily recoverable and reusable.[5]

Troubleshooting Guide

This guide addresses specific problems in a question-and-answer format to help you troubleshoot your experiments.

Issue 1: Consistently Low Product Yield

Q: My benzimidazole synthesis is resulting in very low yields. What steps should I take to troubleshoot this?

A: Low yield is a common problem that can be addressed by a logical, step-by-step optimization process. Start by evaluating your catalyst and solvent system, as these often have the most significant impact.

// Primary Causes cause1 [label="Suboptimal Catalyst?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; cause2 [label="Incorrect Solvent?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; cause3 [label="Temperature/Time\nNot Optimized?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; cause4 [label="Impure Reagents?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"];

// Solutions sol1 [label="Screen alternative catalysts\n(e.g., NH4Cl, Lewis Acids,\n Heterogeneous Catalysts).[1][5]", fillcolor="#F1F3F4", fontcolor="#202124"]; sol2 [label="Perform a solvent screen\n(e.g., Ethanol, Acetonitrile, DMF).\nPolar solvents often give high yields.[5]", fillcolor="#F1F3F4", fontcolor="#202124"]; sol3 [label="Systematically vary temperature\nand monitor reaction progress\n(TLC/LC-MS) to find optimum.[5]", fillcolor="#F1F3F4", fontcolor="#202124"]; sol4 [label="Verify purity of\no-phenylenediamine and\ncarboxylic acid/aldehyde.", fillcolor="#F1F3F4", fontcolor="#202124"];

// Connections start -> cause1 [label=" Evaluate\nCatalyst "]; start -> cause2 [label=" Evaluate\nSolvent "]; start -> cause3 [label=" Evaluate\nConditions "]; start -> cause4 [label=" Evaluate\nMaterials "];

cause1 -> sol1 [label="Yes"]; cause2 -> sol2 [label="Yes"]; cause3 -> sol3 [label="Yes"]; cause4 -> sol4 [label="Yes"]; } }

Caption: Troubleshooting flowchart for low reaction yields.

Table 1: Comparison of Different Catalytic Systems for Benzimidazole Synthesis

Catalyst	Substrates	Solvent	Temperature (°C)	Time	Yield (%)	Reference(s)
4N HCl	o-phenylenediamine + Acetic Acid	Water	Reflux	-	Good	[7]
o-Phosphoric Acid	o-phenylenediamine + 4-aminobenzoic acid	-	200	2h	70	[1]
NH₄Cl	o-phenylenediamine + Aromatic Acids	Ethanol	80-90	-	72-90	[1]
ZnO Nanoparticles	4-methyl-1,2-phenylenediamine + Formic Acid	-	70	-	94	[3]
MgO@DFNS (10 wt%)	o-phenylenediamine + Benzaldehyde	Ethanol	Room Temp.	4h	High	[5]
L-Proline (10 mol%)	o-phenylenediamine + Aldehydes	Water (pH 4.2)	Reflux	1-3h	85-96	[8]

Issue 2: Difficulty with Product Purification

Q: I am struggling to purify my final product. It is contaminated with colored impurities or is difficult to separate from the catalyst. What can I do?

A: Purification challenges often arise from the formation of byproducts or the nature of the catalyst used.

• Colored Impurities: The use of o-phenylenediamine dihydrochloride salt instead of the free base can sometimes lead to cleaner reactions and reduced colored impurities.[6]

• Catalyst Separation: If you are using a homogeneous acid catalyst (like HCl or p-TsOH), neutralization and subsequent aqueous work-up are necessary but can be cumbersome. To simplify separation, consider using a heterogeneous or recyclable catalyst.[5] Solid-supported catalysts like MgO@DFNS or certain nanoparticles can be removed by simple filtration, streamlining the purification process.[5]

• Chromatography Issues: If the product and byproducts have similar polarity, making column chromatography difficult, re-evaluate the reaction conditions to improve selectivity. A change in solvent or catalyst can alter the product profile, potentially eliminating problematic impurities.

Experimental Protocols

Protocol 1: General Phillips Synthesis using Hydrochloric Acid

This protocol describes the classical synthesis of 2-methyl-1H-benzimidazole.

Materials:

• Benzene-1,2-diamine (o-phenylenediamine)

• Acetic acid

• 4N Hydrochloric acid (HCl)

Procedure:

• Condense benzene-1,2-diamine with acetic acid in the presence of 4N HCl.[7]

• Heat the mixture under reflux for the required time, monitoring the reaction progress via Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Carefully neutralize the mixture with a suitable base (e.g., NaOH solution) until the product precipitates.

• Filter the crude product, wash with cold water, and dry.

• Recrystallize the crude solid from an appropriate solvent (e.g., ethanol/water) to obtain the purified 2-methyl-1H-benzimidazole.[7]

Protocol 2: Optimized Synthesis using Ammonium Chloride Catalyst

This method provides a milder and more efficient alternative to strong acids.

Materials:

• o-phenylenediamine (1 mmol)

• Substituted benzaldehyde (1 mmol)

• Ammonium Chloride (NH₄Cl) (4 mmol)

• Chloroform (CHCl₃) (5 mL)

Procedure:

• In a round-bottom flask, prepare a stirred solution of o-phenylenediamine in chloroform.[5]

• Add ammonium chloride to the solution.[5]

• Add the benzaldehyde to the mixture and continue stirring at room temperature for approximately four hours.[5]

• Monitor the reaction's progress using TLC.

• Once the reaction is complete, quench it by adding water.

• Extract the product into an organic solvent such as ethyl acetate.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.[5]

• Purify the product via recrystallization or column chromatography as needed.

// Nodes prep [label="1. Prepare Reagents\n(o-phenylenediamine, Acid/Aldehyde,\nCatalyst, Solvent)", fillcolor="#F1F3F4", fontcolor="#202124"]; react [label="2. Combine Reactants\nSet Reaction Conditions\n(Temp, Time, Atmosphere)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; monitor [label="3. Monitor Progress\n(TLC / LC-MS)", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; workup [label="4. Reaction Work-up\n(Quench, Extract, Dry)", fillcolor="#34A853", fontcolor="#FFFFFF"]; purify [label="5. Purify Crude Product\n(Recrystallization or Chromatography)", fillcolor="#34A853", fontcolor="#FFFFFF"]; analyze [label="6. Analyze Final Product\n(NMR, MS, m.p.)", fillcolor="#202124", fontcolor="#FFFFFF"];

// Edges prep -> react; react -> monitor; monitor -> workup [label=" Reaction\nComplete "]; monitor -> react [label=" Incomplete "]; workup -> purify; purify -> analyze; } }

Caption: General experimental workflow for benzimidazole synthesis.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. A Review of Approaches to the Metallic and Non-Metallic Synthesis of Benzimidazole (BnZ) and Their Derivatives for Biological Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Recent advances in the synthesis of benzimidazol(on)es via rearrangements of quinoxalin(on)es - RSC Advances (RSC Publishing) DOI:10.1039/C6RA03907C [pubs.rsc.org]
• 5. benchchem.com [benchchem.com]
• 6. Benzimidazole synthesis [organic-chemistry.org]
• 7. adichemistry.com [adichemistry.com]
• 8. ijrar.org [ijrar.org]

identifying and minimizing byproducts in 2-arylbenzimidazole synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-arylbenzimidazoles. Our aim is to help you identify and minimize the formation of byproducts, leading to higher yields and purity of your target compounds.

Troubleshooting Guide

Issue 1: Low Yield of the Desired 2-Arylbenzimidazole

Low product yield is a common issue that can often be traced back to suboptimal reaction conditions or incomplete conversion of starting materials.

Potential Cause	Recommended Solution	Expected Outcome
Incomplete Reaction	- Extend the reaction time. - Increase the reaction temperature. - Employ microwave irradiation to potentially shorten reaction times and improve yields.[1]	Increased conversion of starting materials to the desired product.
Suboptimal Catalyst	- Screen different catalysts (e.g., Lewis acids, solid-supported acids). - Optimize the catalyst loading.	Enhanced reaction rate and selectivity towards the 2-arylbenzimidazole.
Inefficient Oxidant	- If starting from an aldehyde, ensure an efficient oxidant is used to facilitate the cyclization and aromatization, preventing the formation of 1,2-disubstituted byproducts.[2]	Minimized formation of the 1,2-disubstituted byproduct, thereby increasing the yield of the desired product.
Poor Solvent Choice	- Test a range of solvents to find one that provides good solubility for the reactants and facilitates the reaction. Water and ethanol are often effective and environmentally friendly options.[3]	Improved reaction kinetics and yield.

Issue 2: Presence of Significant Byproducts in the Crude Product

The formation of byproducts is a frequent challenge in 2-arylbenzimidazole synthesis. The most common byproducts are the Schiff base intermediate (N-benzylidene-o-phenylenediamine) and the 1,2-disubstituted benzimidazole.

Identifying Common Byproducts:

• N-benzylidene-o-phenylenediamine (Schiff Base): This intermediate can be identified by its characteristic 1H NMR signals. The imine proton (-N=CH-) typically appears as a singlet around 8.43 ppm.[4]

• 1,2-Disubstituted Benzimidazole: This byproduct is formed when a second molecule of the aldehyde reacts with the benzimidazole nitrogen. Its 1H NMR spectrum will show a characteristic singlet for the benzylic protons (-N-CH2-Ar) around 5.59 ppm.[5]

Observed Byproduct	Potential Cause	Recommended Solution	Expected Outcome
N-benzylidene-o-phenylenediamine (Schiff Base)	Incomplete cyclization.	- Increase reaction temperature or time. - Add an effective catalyst to promote cyclization.	Conversion of the Schiff base intermediate to the desired 2-arylbenzimidazole.
1,2-Disubstituted Benzimidazole	Lack of an appropriate oxidizing agent or reaction conditions favoring further reaction.	- Introduce a mild oxidizing agent (e.g., Na2S2O5) to promote the aromatization of the dihydrobenzimidazole intermediate before it can react further.[2] - Adjust the stoichiometry of the reactants; avoid a large excess of the aldehyde.	Suppression of the formation of the 1,2-disubstituted byproduct.
Unreacted o-phenylenediamine	Incomplete reaction or stoichiometry imbalance.	- Ensure the aldehyde is not the limiting reagent. - Increase reaction time or temperature.	Drive the reaction to completion.
Unreacted Aldehyde	Incomplete reaction or stoichiometry imbalance.	- Ensure the o-phenylenediamine is not the limiting reagent. - Increase reaction time or temperature.	Drive the reaction to completion.

Issue 3: Difficulty in Purifying the Final Product

Effective purification is crucial to obtain the 2-arylbenzimidazole in high purity.

Problem	Recommended Purification Method	Tips for Success
Presence of polar byproducts and starting materials	Recrystallization	- Select a solvent system in which the desired product has high solubility at elevated temperatures and low solubility at room temperature. Ethanol is often a good choice. - Cool the solution slowly to allow for the formation of well-defined crystals.
Mixture of closely related benzimidazole derivatives	Column Chromatography	- Use a silica gel stationary phase. - A common eluent system is a mixture of ethyl acetate and n-hexane. The polarity can be adjusted to achieve optimal separation.[6]
Removal of the catalyst	Aqueous work-up	- If using a water-soluble catalyst, the crude product can be extracted with an organic solvent after adding water to the reaction mixture.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 2-arylbenzimidazoles?

A1: The most prevalent method is the condensation of an o-phenylenediamine with an aromatic aldehyde or a carboxylic acid.[7][8] This reaction can be carried out under various conditions, including conventional heating or microwave irradiation, and is often facilitated by a catalyst.[1]

Q2: What is the role of an oxidizing agent in the synthesis from o-phenylenediamine and an aldehyde?

A2: An oxidizing agent is crucial for the aromatization of the initially formed dihydrobenzimidazole intermediate. Without an effective oxidant, this intermediate can be reduced by another molecule of the aldehyde, leading to the formation of the undesired 1,2-disubstituted benzimidazole byproduct.[2]

Q3: How can I monitor the progress of my reaction?

A3: Thin-layer chromatography (TLC) is a simple and effective way to monitor the reaction. A common solvent system for TLC is a mixture of ethanol and water (e.g., 8:2).[9]

Q4: Can I use microwave synthesis for this reaction?

A4: Yes, microwave-assisted synthesis is often a highly effective method for preparing 2-arylbenzimidazoles. It can significantly reduce reaction times from hours to minutes and often leads to higher yields compared to conventional heating methods.

Q5: What are some "green" or environmentally friendly approaches to this synthesis?

A5: Green chemistry approaches aim to reduce waste and use less hazardous substances. For 2-arylbenzimidazole synthesis, this can include using water as a solvent, employing reusable catalysts, and utilizing microwave irradiation to reduce energy consumption.[3]

Experimental Protocols

Protocol 1: Synthesis of 2-Phenyl-1H-benzo[d]imidazole

This protocol is a general procedure for the synthesis of a 2-arylbenzimidazole using an aldehyde as the starting material.

Materials:

• o-Phenylenediamine

• Benzaldehyde

• Methanol

• Ceric ammonium nitrate (CAN) (Catalyst)

Procedure:

• In a round-bottom flask, dissolve equimolar quantities of o-phenylenediamine (e.g., 20 mmol) and benzaldehyde (e.g., 20 mmol) in methanol (10 ml).

• Add a catalytic amount of ceric ammonium nitrate (CAN) (10 mol%).

• Stir the reaction mixture at room temperature overnight.

• The solid product that forms is collected by filtration.

• Recrystallize the crude product from absolute ethanol to obtain pure 2-phenyl-1H-benzo[d]imidazole.[7]

Protocol 2: Synthesis of 1-Benzyl-2-phenyl-1H-benzo[d]imidazole (1,2-Disubstituted Byproduct)

This protocol describes the synthesis of the common 1,2-disubstituted byproduct. Understanding its formation is key to minimizing it.

Materials:

• o-Phenylenediamine

• Benzaldehyde (2 equivalents)

• Phosphoric acid (Catalyst)

• Methanol

Procedure:

• To a 50 mL round-bottom flask, add methanol (3 mL), benzaldehyde (2 mmol), o-phenylenediamine (1 mmol), and phosphoric acid (7 mol%).

• Stir the mixture magnetically at 50 °C for approximately 5 minutes.

• Monitor the reaction progress using thin-layer chromatography (n-hexane/EtOAc 6:4).

• Upon completion, dilute the reaction mixture with water and centrifuge to remove the catalyst.

• Extract the filtrate with dichloromethane and water.

• Dry the organic layer with MgSO4.

• Purify the residue by column chromatography on silica gel (n-hexane/ethyl acetate 12:8) to afford the pure 1-benzyl-2-phenyl-1H-benzo[d]imidazole.[5]

Visualizations

General Synthesis Workflow

Caption: A typical workflow for the synthesis of 2-arylbenzimidazoles.

Byproduct Formation Pathways

Caption: Reaction pathways leading to the desired product and a common byproduct.

References

• 1. mdpi.com [mdpi.com]
• 2. rsc.org [rsc.org]
• 3. Synthesis of new 1,2<i>-disubstituted</i> benzimidazole analogs as potent inhibitors of β-Glucuronidase and in silico study - Arabian Journal of Chemistry [arabjchem.org]
• 4. N-Benzylideneaniline(538-51-2) 1H NMR spectrum [chemicalbook.com]
• 5. Efficient synthesis of 1,2-disubstituted benzimidazoles catalyzed by phosphoric acid as a homogeneous catalyst under mild conditions and investigating their anti-diabetes properties through molecular docking studies and calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. tsijournals.com [tsijournals.com]
• 8. Recent achievements in the synthesis of benzimidazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. jyoungpharm.org [jyoungpharm.org]

Technical Support Center: Challenges in Scaling Up Benzimidazole Derivative Production

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals involved in the synthesis and scale-up of benzimidazole derivatives.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues encountered during the synthesis and purification of benzimidazole derivatives, particularly during the transition from laboratory to larger-scale production.

Synthesis & Scale-Up Challenges

Q1: My reaction yield is consistently low. What are the primary factors to investigate for yield optimization?

Low yields are a frequent challenge in benzimidazole synthesis. Key parameters to optimize include the choice of catalyst and solvent, as well as reaction temperature and time. Without a catalyst, conversion rates can be significantly low, and reaction times much longer. Polar solvents like methanol and ethanol have demonstrated high yields in certain catalytic systems.

Troubleshooting Low Yield:

• Catalyst Inactivity or Insufficiency: Increase catalyst loading or screen different catalysts. A wide range of options exists, from simple acids to metal-based and heterogeneous catalysts.

• Suboptimal Solvent: Perform a solvent screen. The choice of solvent can dramatically impact reaction kinetics and product solubility.

• Inappropriate Reaction Conditions: Optimize temperature and monitor the reaction over time to determine the optimal duration.

• Poor Starting Material Quality: Ensure the purity of the o-phenylenediamine and the aldehyde or carboxylic acid starting materials.

Q2: I'm observing the formation of multiple byproducts. How can I improve the selectivity of my reaction?

The formation of side products, particularly 1,2-disubstituted benzimidazoles when using aldehydes, is a common issue. Selectivity is influenced by the catalyst, solvent, and the electronic properties of the aldehyde.

Improving Reaction Selectivity:

• Control Stoichiometry: To favor the formation of 2-substituted benzimidazoles, use a 1:1 molar ratio or a slight excess of o-phenylenediamine to the aldehyde.

• Solvent Selection: Non-polar solvents may favor the formation of 2-substituted products, while aqueous-ethanolic mixtures can lead to 1,2-disubstituted derivatives.

• Catalyst Choice: Certain catalysts can enhance the selective synthesis of the desired product.

• Inert Atmosphere: Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent the oxidation of o-phenylenediamine, which can lead to colored impurities.

Q3: We are scaling up our synthesis and are concerned about thermal runaway. What are the best practices for prevention?

The condensation reaction for benzimidazole synthesis is often exothermic. Inadequate heat dissipation on a larger scale can lead to a thermal runaway.

Preventing Thermal Runaway:

• Controlled Reagent Addition: Implement slow and controlled addition of reagents to manage the reaction exotherm.

• Efficient Heat Management: Ensure the reactor is equipped with an efficient cooling system to dissipate the heat generated during the reaction.

• Thorough Mixing: Efficient and homogenous mixing is crucial to prevent the formation of localized "hot spots."

• Process Safety Management: Conduct a thorough risk assessment before scaling up to identify potential hazards and establish control measures.

Purification Challenges

Q1: I'm having difficulty purifying my benzimidazole derivative using column chromatography. What can I do?

Purification of benzimidazole derivatives can be challenging due to the similar polarities of the product and impurities, or poor crystallization behavior.

Troubleshooting Column Chromatography:

• Solvent System Optimization: Experiment with different solvent systems. Common eluents include ethyl acetate/hexane and dichloromethane/methanol. The addition of a small amount of a basic modifier like triethylamine (0.1-1%) can improve peak shape by neutralizing the acidic silica gel.

• Alternative Stationary Phase: For basic compounds like benzimidazoles, neutral or basic alumina can provide better separation and reduce tailing compared to silica gel.

• Dry Loading: If the sample has poor solubility in the eluent, adsorbing it onto a small amount of silica gel and loading it dry onto the column can result in sharper bands.

Q2: How can I remove colored impurities from my product?

The oxidation of starting materials can lead to highly colored impurities that are often difficult to remove.

Removing Colored Impurities:

• Activated Carbon Treatment: Treating a solution of the crude product with activated carbon can effectively adsorb colored impurities before filtration and crystallization.

• Acid-Base Extraction: The basic nitrogen atom in the benzimidazole ring allows for purification via acid-base extraction. Dissolve the crude product in an organic solvent and extract it with a dilute aqueous acid. The benzimidazole will move to the aqueous phase, leaving non-basic impurities in the organic layer. Neutralizing the aqueous layer will then precipitate the purified product.

Data Presentation

The following tables summarize quantitative data on the synthesis of benzimidazole derivatives under various conditions to aid in the selection of an optimal synthetic route.

Table 1: Comparison of Catalysts for the Synthesis of 2-Arylbenzimidazoles

Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
NH4Cl	Ethanol	80-90	2-6	72-90	[1]
FeCl3/Al2O3	DMF	25	0.5-2	85-95	[2]
Er(OTf)3	Water	80	0.25	91*	[3]
MgO@DFNS	Ethanol	Room Temp	4	95	[4]

*Yield for 1,2-disubstituted product.

Table 2: Effect of Solvent on the Yield of 2-Phenyl-1H-benzimidazole

Solvent	Time (h)	Yield (%)	Reference
Ethanol	4	88	[5]
Benzene	9	74	[5]
Dichloromethane	7	68	[5]
DMF	1	92	[2]

Table 3: Scale-Up Synthesis of 1,2-disubstituted Benzimidazole using Microwave Irradiation

Scale (mmol)	Time (min)	Yield (%)	Reference
1	5	>96	[6]
20	25	93	[6]

Experimental Protocols

Detailed methodologies for key synthetic procedures are provided below.

Protocol 1: Phillips-Ladenburg Benzimidazole Synthesis (Carboxylic Acid Condensation)

This protocol describes the synthesis of 2-substituted benzimidazoles via the condensation of an o-phenylenediamine with a carboxylic acid.

Materials:

• o-Phenylenediamine

• Carboxylic acid

• Polyphosphoric acid (PPA) or p-toluenesulfonic acid (p-TsOH)

• 10% Sodium hydroxide (NaOH) solution

• Ice

Procedure:

• In a round-bottom flask, combine o-phenylenediamine (1.0 eq) and the desired carboxylic acid (1.0-1.2 eq).

• Add a catalytic amount of a strong acid, such as PPA or p-TsOH.

• Heat the reaction mixture under reflux for 2-6 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Pour the cooled mixture into a beaker containing crushed ice and neutralize the acid by adding a 10% NaOH solution until a precipitate forms.

• Collect the crude product by vacuum filtration and wash it with cold water.

• Purify the crude product by recrystallization from a suitable solvent.

Protocol 2: Weidenhagen Benzimidazole Synthesis (Aldehyde Condensation)

This protocol outlines the synthesis of 2-substituted benzimidazoles from the condensation of an o-phenylenediamine with an aldehyde.

Materials:

• o-Phenylenediamine

• Aldehyde

• Ammonium chloride (NH4Cl)

• Ethanol

• Ice-cold water

Procedure:

• To a stirred solution of o-phenylenediamine (1 mmol) in ethanol (5 ml), add NH4Cl (4 mmol).

• Add the aldehyde (1 mmol) to the mixture.

• Continue stirring the reaction mixture at 80-90°C for 2-6 hours.

• Monitor the reaction progress using TLC.

• Upon completion, pour the reaction mixture into ice-cold water to precipitate the product.

• Collect the solid by filtration, wash with water, and dry.

• Purify the crude product by recrystallization from ethanol.[1]

Visualizations

Signaling Pathway

Many benzimidazole derivatives exhibit anticancer activity by acting as microtubule inhibitors, leading to cell cycle arrest and apoptosis.

Caption: Mechanism of action for microtubule-inhibiting benzimidazole derivatives.

Experimental Workflow

The general workflow for the synthesis and purification of benzimidazole derivatives is outlined below.

Caption: General workflow for benzimidazole derivative synthesis and purification.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pdf.dutscher.com [pdf.dutscher.com]
• 4. A Review of Approaches to the Metallic and Non-Metallic Synthesis of Benzimidazole (BnZ) and Their Derivatives for Biological Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 6. mdpi.com [mdpi.com]

Technical Support Center: Refining Purification Methods for Dichlorinated Benzimidazoles

This technical support center is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the purification of dichlorinated benzimidazoles. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying dichlorinated benzimidazoles?

The most effective and widely used methods for the purification of dichlorinated benzimidazoles are column chromatography, recrystallization, acid-base extraction, and sublimation. The choice of method depends on the nature of the impurities, the scale of the purification, and the physicochemical properties of the specific dichlorinated benzimidazole derivative.

Q2: How can I remove colored impurities from my dichlorinated benzimidazole product?

Colored impurities in benzimidazole synthesis often arise from the oxidation of starting materials, such as o-phenylenediamines.[1] A common and effective method to remove these is by treating a solution of the crude product with activated carbon. The activated carbon adsorbs the colored impurities, which can then be removed by filtration.

Q3: My dichlorinated benzimidazole is proving difficult to crystallize. What can I do?

Difficulty in crystallization can be due to several factors, including the presence of impurities or the inherent properties of the compound. If your product "oils out" or forms an amorphous precipitate, it could be due to a high level of supersaturation or the melting point of the solid being low.[2] To address this, you can try using a different solvent system, slowing down the crystallization process, or adding a seed crystal to induce proper crystal formation.[2]

Q4: What are some common impurities I might encounter in the synthesis of dichlorinated benzimidazoles?

Impurities can originate from starting materials or be formed during the reaction. Common impurities include unreacted starting materials, incompletely chlorinated byproducts, and isomers formed during the synthesis. For instance, in the synthesis of 2,6-dichloro-4-(1H-imidazol-2-yl)aniline, potential impurities include incomplete reduction products and isomeric products from the imidazole ring formation.[3]

Q5: Which analytical techniques are best for assessing the purity of my dichlorinated benzimidazole?

High-Performance Liquid Chromatography (HPLC) is a cornerstone for the reliable determination of purity and for identifying and quantifying impurities.[4] Other useful techniques include Thin-Layer Chromatography (TLC) for rapid qualitative assessment and reaction monitoring, and Gas Chromatography (GC) for analyzing volatile impurities.[4]

Troubleshooting Guides

Column Chromatography

Issue	Possible Cause(s)	Recommended Solution(s)
Poor Separation of Product and Impurities	- Inappropriate solvent system (polarity is too high or too low).- Co-elution of impurities with similar polarity to the product.	- Optimize the solvent system by trying different ratios of polar and non-polar solvents. A common starting point for benzimidazoles is a mixture of ethyl acetate and a non-polar solvent like hexane or petroleum ether.[5][6]- Try a different stationary phase (e.g., alumina instead of silica gel).
Product is not Eluting from the Column	- Solvent system is not polar enough.- Strong interaction between the benzimidazole and the silica gel.	- Gradually increase the polarity of the eluent. For example, increase the percentage of ethyl acetate in a hexane/ethyl acetate mixture.- Consider adding a small amount of a more polar solvent like methanol to the eluent system.
Streaking or Tailing of Bands on the Column	- The compound is too concentrated.- The compound has low solubility in the eluting solvent.	- Dilute the sample before loading it onto the column.- Choose a solvent system in which your compound is more soluble.

Recrystallization

Issue	Possible Cause(s)	Recommended Solution(s)
Product "Oils Out" Instead of Crystallizing	- The solution is supersaturated.- The boiling point of the solvent is higher than the melting point of the solute.- Presence of impurities lowering the melting point.	- Add a small amount of additional hot solvent to dissolve the oil, then allow it to cool more slowly.- Try a lower boiling point solvent.- Perform a preliminary purification step (e.g., column chromatography) to remove impurities.[2]
No Crystal Formation Upon Cooling	- The solution is not sufficiently saturated.- The compound is highly soluble in the chosen solvent even at low temperatures.	- Evaporate some of the solvent to increase the concentration and then cool again.- Add a co-solvent in which the compound is less soluble (an "anti-solvent").[7]
Low Recovery of Purified Product	- Too much solvent was used for recrystallization.- The crystals were washed with a solvent that was not cold enough.	- Use the minimum amount of hot solvent necessary to dissolve the crude product.- Always wash the collected crystals with ice-cold solvent to minimize dissolution of the product.[8]

Quantitative Data on Purification Methods

Purification Method	Compound	Conditions	Initial Purity	Final Purity	Yield/Recovery	Reference
Column Chromatography	1-(4-chlorobenzyl)-2-(4-chlorophenyl)-1H-benzimidazole	Silica gel, ethyl acetate:n-hexane (1:9)	Crude	Purified	90%	[3]
Column Chromatography	(2-Benzyl-1H-benzo[d]imidazol-1-yl)(phenyl)methanone	Silica gel, 9% EtOAc in petroleum ether	Crude	Purified	95%	[5]
Recrystallization	Benzimidazole	Boiling water with activated carbon	Crude (yellow tinged)	Purified (white)	83-85%	[9]
Recrystallization	Acetanilide (example)	Water	-	-	90% (theoretical)	[8]
Optical Purification	(+)-2-[2-(N-isobutyl-N-methylamino)benzylsulphinyl]benzimidazole	Column chromatography (silica gel, EtOAc/Hexane 15:85) after precipitation	91% e.e.	96% e.e.	-	[6]

Experimental Protocols

Protocol 1: Column Chromatography Purification

This protocol is a general guideline and may need to be optimized for your specific dichlorinated benzimidazole.

• Slurry Preparation: Prepare a slurry of silica gel in the chosen non-polar solvent (e.g., hexane).

• Column Packing: Pour the slurry into a glass column and allow the silica gel to settle, ensuring there are no air bubbles. Drain the excess solvent until the solvent level is just above the silica gel bed.

• Sample Loading: Dissolve the crude dichlorinated benzimidazole in a minimal amount of the eluting solvent or a more polar solvent that will be used in the gradient. Adsorb this solution onto a small amount of silica gel, dry it, and carefully add it to the top of the column.

• Elution: Begin eluting with the non-polar solvent, gradually increasing the polarity by adding a more polar solvent (e.g., ethyl acetate). A typical gradient might start with 100% hexane and gradually increase to a mixture of hexane and ethyl acetate.

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the purified product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified dichlorinated benzimidazole.

Protocol 2: Recrystallization

• Solvent Selection: Choose a suitable solvent or solvent pair. The ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures. Common solvents for benzimidazoles include ethanol, water, or a mixture of the two.[7][9]

• Dissolution: Place the crude dichlorinated benzimidazole in an Erlenmeyer flask and add a minimal amount of the hot solvent until the solid is completely dissolved.

• Decolorization (if necessary): If the solution is colored, add a small amount of activated carbon and boil for a few minutes.

• Hot Filtration (if necessary): If activated carbon or other insoluble impurities are present, filter the hot solution through a fluted filter paper into a clean flask.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Further cooling in an ice bath can maximize crystal formation.

• Crystal Collection: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent.

• Drying: Dry the purified crystals in a vacuum oven or desiccator.

Protocol 3: Acid-Base Extraction

This method is useful for separating basic benzimidazoles from neutral or acidic impurities.

• Dissolution: Dissolve the crude product in a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Acidic Wash: Transfer the solution to a separatory funnel and wash it with a dilute aqueous acid solution (e.g., 1M HCl). The basic benzimidazole will be protonated and move into the aqueous layer.

• Layer Separation: Separate the aqueous layer containing the protonated benzimidazole.

• Basification: Neutralize the aqueous layer with a dilute base (e.g., 1M NaOH) until the solution is basic. The neutral benzimidazole will precipitate out.

• Isolation: Collect the precipitated solid by filtration, or if it doesn't precipitate, extract it back into an organic solvent.

• Washing and Drying: Wash the collected solid or the organic extract with water, dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄), and remove the solvent under reduced pressure.

Visualizations

Caption: General purification workflow for dichlorinated benzimidazoles.

Caption: Troubleshooting decision tree for crystallization issues.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. benchchem.com [benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. rsc.org [rsc.org]
• 6. rsc.org [rsc.org]
• 7. reddit.com [reddit.com]
• 8. people.chem.umass.edu [people.chem.umass.edu]
• 9. ijcrt.org [ijcrt.org]

how to avoid regioisomer formation in substituted benzimidazole synthesis

Welcome to the technical support center for benzimidazole synthesis. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges in the synthesis of substituted benzimidazoles, with a specific focus on controlling and avoiding the formation of regioisomers.

Frequently Asked Questions (FAQs)

Q1: What are regioisomers in substituted benzimidazole synthesis and why are they a significant issue?

A: When synthesizing a benzimidazole using an asymmetrically substituted o-phenylenediamine (for example, 4-substituted-1,2-diaminobenzene), the cyclization reaction can proceed in two different directions. This results in the formation of two distinct products known as regioisomers (e.g., 5- and 6-substituted benzimidazoles). The formation of a mixture of regioisomers is a critical issue in pharmaceutical development and materials science because different regioisomers can exhibit vastly different biological, chemical, and physical properties. Consequently, a mixture of isomers requires challenging, and often expensive, separation procedures, which reduces the overall yield of the desired product.[1]

Q2: My Phillips-Ladenburg condensation of 4-nitro-1,2-phenylenediamine with acetic acid is producing a mixture of 5-nitro and 6-nitro-2-methylbenzimidazoles. How can I improve the regioselectivity?

A: The classic Phillips-Ladenburg reaction, which involves the condensation of an o-phenylenediamine with a carboxylic acid in the presence of a strong acid, often yields poor regioselectivity with electronically asymmetric diamines. The regiochemical outcome is primarily determined by the relative nucleophilicity of the two amino groups on the phenylenediamine ring.[1]

• Electronic Effects : For a 4-substituted o-phenylenediamine, the initial acylation can occur at either the amino group at position 1 or 2.

  • An electron-withdrawing group (EWG) , such as a nitro group (-NO₂), deactivates the adjacent amino group (at position 1), making the more distant amino group (at position 2) more nucleophilic and therefore more likely to react first. This leads to the preferential formation of the 6-substituted benzimidazole.

  • Conversely, an electron-donating group (EDG) , such as a methoxy group (-OCH₃), activates the adjacent amino group, favoring the formation of the 5-substituted benzimidazole.

To favor the formation of a single isomer, it is often more effective to explore alternative synthetic strategies that offer greater regiocontrol rather than attempting to optimize the Phillips condensation. Modern approaches frequently involve a stepwise construction of the benzimidazole ring, which can lock in the desired regiochemistry.[1]

Troubleshooting Guide: Regioisomer Formation

This guide addresses common issues encountered during the synthesis of substituted benzimidazoles related to the formation of regioisomers.

Issue	Probable Cause(s)	Recommended Solution(s)
Formation of a nearly 1:1 mixture of 5- and 6-substituted benzimidazoles.	The electronic directing effects of the substituent on the o-phenylenediamine are weak, leading to non-selective acylation or cyclization.	1. Employ a stepwise synthetic route: Instead of a one-pot condensation, use a method that involves the protection of one amine, followed by functionalization and deprotection/cyclization. 2. Utilize a directing group: Introduce a directing group that can be removed later to force the reaction to proceed through a specific pathway.[2] 3. Explore catalyst-controlled reactions: Some palladium-catalyzed methods have shown high regioselectivity.[3][4]
The major product is the undesired regioisomer.	The inherent electronic properties of the starting materials favor the formation of the unwanted isomer under the chosen reaction conditions.	1. Reverse the electronics: If possible, start with an isomeric precursor that will lead to the desired product. 2. Change the reaction mechanism: Switch from an acid-catalyzed condensation (Phillips-Ladenburg) to a metal-catalyzed cross-coupling reaction or a method involving a pre-functionalized intermediate.[3]
Inconsistent regioisomeric ratio between batches.	Minor variations in reaction conditions (temperature, rate of addition of reagents, concentration) can influence the kinetic vs. thermodynamic control of the reaction, leading to different isomer ratios.	1. Strictly control reaction parameters: Ensure consistent temperature, concentration, and addition rates. 2. Use a more robust regioselective method: Choose a synthetic route that is less sensitive to minor fluctuations in reaction conditions.
Difficulty in separating the regioisomers.	The 5- and 6-substituted isomers often have very similar physical and chemical properties, making them difficult to separate by standard chromatographic or crystallization techniques.	1. Optimize chromatographic conditions: Experiment with different stationary and mobile phases in HPLC.[5] 2. Derivative formation: Convert the mixture of isomers into derivatives that may have more distinct properties, facilitating separation. The derivatives can then be converted back to the desired products. 3. Selective crystallization: In some cases, fractional crystallization can be employed by carefully selecting the solvent and controlling the crystallization conditions.[5]

Data Presentation: Comparison of Regioselective Synthetic Methods

The following tables summarize quantitative data for different methods used in the regioselective synthesis of substituted benzimidazoles.

Table 1: Regioselectivity in the Synthesis of Methoxy-Substituted Benzimidazoles

Starting Material	Method	Product(s)	Regioisomeric Ratio (6-methoxy : 5-methoxy)	Yield	Reference
4-Methoxy-1,2-phenylenediamine	Traditional Condensation	6-Methoxy and 5-Methoxy isomers	Mixture	Not specified	[6]
2-Amino-4-methoxyaniline	Regioselective Synthesis	6-Methoxy isomer	Predominantly one isomer	Not specified	[6]
2-Amino-5-methoxyaniline	Regioselective Synthesis	5-Methoxy isomer	Predominantly one isomer	Not specified	[6]

Table 2: Regioselectivity in Palladium-Catalyzed Benzimidazolone Synthesis

Electrophile	Nucleophile	Product	Regioisomeric Purity	Yield	Reference
2-Bromo-1-chloro-4-fluorobenzene	Benzylurea	5-Fluoro-1-benzyl-1,3-dihydro-2H-benzo[d]imidazol-2-one	Single regioisomer	85%	[3]
2-Bromo-1-chloro-4-(trifluoromethyl)benzene	Benzylurea	5-(Trifluoromethyl)-1-benzyl-1,3-dihydro-2H-benzo[d]imidazol-2-one	Single regioisomer	83%	[3]
2-Bromo-1-chloro-4-cyanobenzene	Benzylurea	5-Cyano-1-benzyl-1,3-dihydro-2H-benzo[d]imidazol-2-one	Single regioisomer	75%	[3]

Experimental Protocols

Protocol 1: General Procedure for Regioselective Synthesis of 6-Nitro-1H-benzimidazoles

This protocol is adapted from methods for synthesizing nitro-substituted benzimidazoles where the regioselectivity is controlled by the electronic nature of the starting material.[7][8]

Materials:

• 4-Nitro-1,2-phenylenediamine

• Substituted aromatic aldehyde

• Sodium metabisulfite (Na₂S₂O₅)

• Dimethoxyethane (DME) or another suitable solvent

• Reflux apparatus

Procedure:

• In a round-bottom flask, dissolve 4-nitro-1,2-phenylenediamine (1 equivalent) in dimethoxyethane.

• Add the substituted aromatic aldehyde (1 equivalent) to the solution.

• Add sodium metabisulfite (1.1 equivalents) to the reaction mixture.

• Heat the mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into ice-cold water to precipitate the product.

• Filter the precipitate, wash with cold water, and dry under vacuum.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the purified 6-nitro-1H-benzimidazole derivative.

Note: The primary product formed is the 6-nitro isomer due to the deactivating effect of the nitro group on the adjacent amine, making the more distant amine more nucleophilic.

Protocol 2: Palladium-Catalyzed Regioselective Synthesis of Benzimidazolones

This protocol describes a cascade C-N coupling reaction to synthesize benzimidazolones with high regioselectivity.[3]

Materials:

• Substituted 2-bromochlorobenzene

• Monosubstituted urea (e.g., benzylurea)

• Potassium phosphate (K₃PO₄)

• Palladium precatalyst (e.g., BrettPhos precatalyst)

• tert-Butanol (t-BuOH)

• Schlenk tube or similar reaction vessel for inert atmosphere

Procedure:

• To a Schlenk tube, add the substituted 2-bromochlorobenzene (1.0 mmol), the monosubstituted urea (1.5–4.0 mmol), and potassium phosphate (2.4 mmol).

• Add the palladium precatalyst (0.05 mmol).

• Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen) three times.

• Add tert-butanol (4.0 mL) via syringe.

• Seal the tube and heat the reaction mixture at 110 °C for 14 hours.

• After cooling to room temperature, dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of celite.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the pure, single-regioisomer benzimidazolone.

Visualizations

Diagram 1: Formation of Regioisomers in Benzimidazole Synthesis

Caption: General reaction pathway illustrating the formation of two possible regioisomers from a 4-substituted o-phenylenediamine.

Diagram 2: Logic for Controlling Regioselectivity

References

• 1. benchchem.com [benchchem.com]
• 2. A directing group switch in copper-catalyzed electrophilic C–H amination/migratory annulation cascade: divergent access to benzimidazolone/benzimidazole - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Palladium-catalyzed regioselective synthesis of 2(2'-biphenyl)benzimidazoles through C-H activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Regioselective synthesis of 5- and 6-methoxybenzimidazole-1,3,5-triazines as inhibitors of phosphoinositide 3-kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Design, synthesis, bio-evaluation, and in silico studies of some N-substituted 6-(chloro/nitro)-1H-benzimidazole derivatives as antimicrobial and anticancer agents - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. Design, synthesis, bio-evaluation, and in silico studies of some N-substituted 6-(chloro/nitro)-1H-benzimidazole derivatives as antimicrobial and anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Poor Reproducibility in Biological Assays with Benzimidazoles

This technical support center is designed for researchers, scientists, and drug development professionals to address and overcome common challenges leading to poor reproducibility in biological assays involving benzimidazole compounds.

Frequently Asked Questions (FAQs)

Q1: My benzimidazole compound precipitates when I add it to my aqueous assay buffer. What is the most common cause and the first thing I should try?

A: The most frequent cause of precipitation is the low aqueous solubility of many benzimidazole compounds, which are often hydrophobic.[1][2] When a concentrated stock solution (typically in 100% DMSO) is diluted directly into an aqueous buffer, it can lead to "solvent shock," causing the compound to crash out of solution.[1]

The first troubleshooting step is to optimize your dilution strategy. Instead of a single large dilution, perform a serial dilution. For instance, first, dilute your concentrated DMSO stock into a smaller volume of an intermediate solvent that is miscible with both DMSO and water (e.g., ethanol or polyethylene glycol) before the final dilution into your aqueous assay buffer.[1]

Q2: I'm observing variable results between replicate wells and between different plates. Could this be related to my compound?

A: Yes, poor reproducibility within and between plates can be a direct consequence of compound solubility and aggregation issues.[3][4] Inconsistent precipitation or aggregation in different wells will lead to variable effective concentrations of your compound, resulting in poor reproducibility of your assay readout.[3][4] It is also crucial to ensure consistent incubation times and washing procedures for each plate.[3]

Q3: What is the maximum concentration of DMSO I should use in my cell-based assay?

A: For cell-based assays, it is critical to keep the final concentration of DMSO as low as possible to avoid solvent-induced artifacts or toxicity. A general recommendation is to keep the final DMSO concentration at or below 0.5%, and ideally below 0.1%.[1][2] However, the tolerance for DMSO can vary significantly between different cell lines and assay types.[2] Therefore, it is essential to perform a vehicle control experiment to determine the maximum acceptable DMSO concentration for your specific assay.[1]

Q4: Can the pH of my assay buffer affect the solubility and activity of my benzimidazole compound?

A: Absolutely. The solubility of many benzimidazole derivatives is pH-dependent due to the presence of basic nitrogen atoms in the imidazole ring.[1][2] Adjusting the pH of your assay buffer can significantly impact the ionization state of the compound and, consequently, its solubility and biological activity.[1][2] It is advisable to determine the pH-solubility profile of your compound to find the optimal pH for your experiments.[2]

Q5: I suspect my benzimidazole compound might be forming aggregates in the assay. How can I test for this and what can I do to prevent it?

A: Compound aggregation is a common cause of false-positive results in high-throughput screening.[5] Aggregates can nonspecifically inhibit enzymes and other proteins.[5] To test for aggregation-based inhibition, you can perform your assay in the presence of a non-ionic detergent, such as Triton X-100 or Tween-20 (typically at concentrations around 0.01-0.1%).[1] If the inhibitory activity of your compound is significantly reduced in the presence of the detergent, it is likely due to aggregation. To prevent aggregation, you can try lowering the compound concentration, using solubilizing agents like cyclodextrins, or modifying the compound structure.[1]

Troubleshooting Guides

Issue 1: Compound Precipitation Upon Addition to Aqueous Buffer

Possible Causes:

• Low Aqueous Solubility: Benzimidazole cores are often hydrophobic.[1][2]

• Solvent Shock: Rapid precipitation when a concentrated DMSO stock is diluted into an aqueous buffer.[1]

• Suboptimal pH: The pH of the buffer may not be ideal for keeping the compound in solution.[1][2]

• Concentration Exceeds Solubility Limit: The final concentration of the compound is higher than its maximum solubility in the assay medium.[1]

Troubleshooting Workflow:

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. sinobiological.com [sinobiological.com]
• 4. researchgate.net [researchgate.net]
• 5. A high-throughput screen for aggregation-based inhibition in a large compound library - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole and Established Topoisomerase Inhibitors

A Guide for Researchers in Drug Discovery and Development

In the landscape of cancer chemotherapy, topoisomerase inhibitors stand as a cornerstone, effectively targeting the machinery of DNA replication and repair in rapidly proliferating cancer cells. This guide provides a comparative overview of the potential topoisomerase inhibitor 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole against three clinically significant topoisomerase inhibitors: Camptothecin, Doxorubicin, and Etoposide. This document is intended for researchers, scientists, and drug development professionals, offering a synthesis of available experimental data, detailed methodologies for key assays, and visual representations of relevant cellular pathways.

Introduction to Topoisomerase Inhibition

Topoisomerases are essential enzymes that resolve topological challenges in DNA, such as supercoiling and catenation, which arise during replication, transcription, and recombination.[1] By creating transient breaks in the DNA backbone, they allow for the necessary structural alterations before resealing the breaks. Topoisomerase inhibitors disrupt this process, leading to the accumulation of DNA strand breaks and ultimately triggering cell cycle arrest and apoptosis.[2] These inhibitors are broadly classified into two categories based on their target: Topoisomerase I inhibitors, which target the enzyme responsible for single-strand breaks, and Topoisomerase II inhibitors, which act on the enzyme that creates double-strand breaks.[1]

Comparative Overview of Selected Topoisomerase Inhibitors

This guide focuses on a comparative analysis of a novel benzimidazole derivative and three well-established topoisomerase inhibitors.

• 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole: This compound belongs to the benzimidazole class of heterocyclic compounds, which have garnered interest for their diverse pharmacological activities, including anticancer properties through mechanisms like topoisomerase inhibition.[3][4] Due to a lack of direct experimental data for 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole, this guide utilizes data from a closely related structural analog, 2-(p-chlorobenzyl)benzoxazole , as a representative of this chemical class. It is important to note that while structurally similar, the biological activity may differ.

• Camptothecin: A natural alkaloid, Camptothecin is a potent and specific inhibitor of Topoisomerase I.[5] It stabilizes the covalent complex between Topoisomerase I and DNA, preventing the re-ligation of the single-strand break.[6] This leads to collisions between the replication fork and the trapped enzyme-DNA complex, resulting in lethal double-strand breaks during the S-phase of the cell cycle.[7]

• Doxorubicin: An anthracycline antibiotic, Doxorubicin is a well-known Topoisomerase II inhibitor.[8] Its mechanism involves intercalation into DNA and the subsequent stabilization of the Topoisomerase II-DNA cleavable complex.[9] This action prevents the resealing of the double-strand breaks, leading to DNA damage and apoptosis.[10]

• Etoposide: A semi-synthetic derivative of podophyllotoxin, Etoposide is another widely used Topoisomerase II inhibitor.[11] It forms a ternary complex with Topoisomerase II and DNA, preventing the re-ligation of the double-strand breaks generated by the enzyme.[12] This leads to an accumulation of DNA breaks, cell cycle arrest, and apoptosis.[13]

Quantitative Performance Data

The following tables summarize the inhibitory concentrations (IC50) of the selected compounds against their respective topoisomerase targets and various cancer cell lines. It is crucial to note that IC50 values can vary depending on the specific experimental conditions and cell lines used.

Table 1: Topoisomerase Inhibition

Compound	Target Topoisomerase	IC50 (µM)
2-(p-chlorobenzyl)benzoxazole (analog)	Topoisomerase I	443.5[13]
Camptothecin	Topoisomerase I	0.68[14]
Doxorubicin	Topoisomerase II	Not widely reported in this format
Etoposide	Topoisomerase II	~59.2[1]

Table 2: Cytotoxicity in Human Cancer Cell Lines

Compound	Cell Line	IC50
Camptothecin
HT-29 (Colon)	10 nM[15]
MCF7 (Breast)	0.089 µM[5]
MDA-MB-231 (Breast)	0.040 µM[5]
Doxorubicin
A549 (Lung)	Not specified
HeLa (Cervical)	Not specified
HepG2 (Liver)	Not specified
Etoposide
BGC-823 (Gastric)	43.74 ± 5.13 µM[1]
HeLa (Cervical)	209.90 ± 13.42 µM[1]
A549 (Lung)	139.54 ± 7.05 µM[1]
CCRF-CEM (Leukemia)	0.6 µM[11]

Note: Data for 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole is not available. Data for its analog, 2-(p-chlorobenzyl)benzoxazole, is for topoisomerase inhibition, not cytotoxicity against specific cell lines.

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the replication and validation of findings.

DNA Topoisomerase I Relaxation Assay

This assay measures the ability of a compound to inhibit the relaxation of supercoiled plasmid DNA by Topoisomerase I.

Materials:

• Human Topoisomerase I enzyme

• Supercoiled plasmid DNA (e.g., pBR322)

• 10x Topoisomerase I reaction buffer (e.g., 250 mM Tris-HCl pH 7.4, 570 mM KCl, 50 mM MgCl2, 2.5 mM DTT, 2.5 mM EDTA, 150 µg/ml BSA)

• Test compound dissolved in a suitable solvent (e.g., DMSO)

• 5x Gel loading buffer

• Agarose

• 1x TAE buffer

• Ethidium bromide or other DNA stain

• UV transilluminator

Procedure:

• Prepare a 1% agarose gel in 1x TAE buffer.

• On ice, prepare the reaction mixture in a final volume of 20 µL. For each reaction, add:

  • 16 µL of sterile H2O

  • 2 µL of 10x Topoisomerase I reaction buffer

  • 1 µL of supercoiled DNA (e.g., 250 µg/ml)

  • Varying concentrations of the test compound.

• Initiate the reaction by adding 1 µL of diluted Human Topoisomerase I enzyme (e.g., 50 U/µL).

• Incubate the reaction mixture at 37°C for 30-60 minutes.

• Stop the reaction by adding 5 µL of 5x gel loading buffer.

• Load the samples onto the agarose gel. Include controls for supercoiled DNA (no enzyme) and relaxed DNA (enzyme, no inhibitor).

• Run the gel at approximately 100 V until the DNA forms have separated.

• Stain the gel with ethidium bromide and visualize the DNA bands under a UV transilluminator. The inhibition of DNA relaxation is observed as the persistence of the supercoiled DNA band.[16][17]

MTT Cytotoxicity Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Test compound

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (e.g., 5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well microtiter plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density and incubate overnight to allow for cell attachment.

• Treat the cells with serial dilutions of the test compound and incubate for a specified period (e.g., 48 or 72 hours). Include untreated cells as a control.

• After the incubation period, add 10-50 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• If using adherent cells, carefully aspirate the medium.

• Add 100-150 µL of solubilization solution to each well to dissolve the formazan crystals.

• Shake the plate on an orbital shaker for approximately 15 minutes to ensure complete dissolution.

• Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used for background subtraction.

• Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.[5][18][19]

Cell Cycle Analysis by Flow Cytometry

This method uses propidium iodide (PI) staining to analyze the distribution of cells in different phases of the cell cycle.

Materials:

• Cells treated with the test compound

• Phosphate-buffered saline (PBS)

• 70% ethanol (ice-cold)

• Propidium Iodide (PI) staining solution (e.g., 50 µg/mL PI and 100 µg/mL RNase A in PBS)

• Flow cytometer

Procedure:

• Harvest the cells (for adherent cells, use trypsin) and wash them with PBS.

• Fix the cells by adding them dropwise to ice-cold 70% ethanol while gently vortexing.

• Incubate the fixed cells on ice for at least 30 minutes.

• Centrifuge the cells to remove the ethanol and wash the pellet with PBS.

• Resuspend the cell pellet in the PI staining solution.

• Incubate at room temperature for 15-30 minutes in the dark.

• Analyze the samples using a flow cytometer. The DNA content is measured by the fluorescence intensity of the PI, allowing for the quantification of cells in the G0/G1, S, and G2/M phases of the cell cycle.[20]

Signaling Pathways and Experimental Workflow

The following diagrams, generated using the DOT language, illustrate the general signaling pathways induced by topoisomerase inhibitors and a typical experimental workflow for their evaluation.

Caption: General signaling pathway of topoisomerase inhibitors.

Caption: Experimental workflow for evaluating topoisomerase inhibitors.

Conclusion

While direct experimental evidence for the topoisomerase inhibitory activity of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole remains to be elucidated, the broader class of benzimidazole derivatives has shown promise as anticancer agents, with some acting as topoisomerase inhibitors. The comparative data presented for its structural analog and the established inhibitors—Camptothecin, Doxorubicin, and Etoposide—provide a valuable benchmark for future investigations. The detailed experimental protocols and pathway diagrams included in this guide are intended to support further research and development in this critical area of cancer therapy. Future studies should focus on the direct evaluation of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole to ascertain its specific mechanism of action and therapeutic potential.

References

• 1. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 2. MTT assay protocol | Abcam [abcam.com]
• 3. benchchem.com [benchchem.com]
• 4. Synthesis, DFT Molecular Geometry and Anticancer Activity of Symmetrical 2,2′-(2-Oxo-1H-benzo[d]imidazole-1,3(2H)-diyl) Diacetate and Its Arylideneacetohydrazide Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. atcc.org [atcc.org]
• 6. WO1996036612A1 - Tribenzimidazoles useful as topoisomerase i inhibitors - Google Patents [patents.google.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. New Benzimidazole-Triazole Derivatives as Topoisomerase I Inhibitors: Design, Synthesis, Anticancer Screening, and Molecular Modeling Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Some benzoxazoles and benzimidazoles as DNA topoisomerase I and II inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. broadpharm.com [broadpharm.com]
• 16. ebiohippo.com [ebiohippo.com]
• 17. Inhibitors of topoisomerase II based on the benzodiimidazole and dipyrroloimidazobenzimidazole ring systems: controlling DT-diaphorase reductive inactivation with steric bulk - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. texaschildrens.org [texaschildrens.org]
• 19. Modulation Effect on Tubulin Polymerization, Cytotoxicity and Antioxidant Activity of 1H-Benzimidazole-2-Yl Hydrazones - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Flow cytometry with PI staining | Abcam [abcam.com]

A Comparative Analysis of Dichlorophenyl Benzimidazoles and Other Antifungal Agents

For Researchers, Scientists, and Drug Development Professionals

The emergence of drug-resistant fungal pathogens necessitates the development of novel antifungal agents. Among the promising candidates, dichlorophenyl benzimidazole derivatives have demonstrated significant in vitro activity against a range of fungal species. This guide provides a comparative study of dichlorophenyl benzimidazoles and other established antifungal agents, supported by experimental data, to aid in research and development efforts.

Performance Comparison: Minimum Inhibitory Concentration (MIC)

The in vitro efficacy of antifungal agents is primarily assessed by their Minimum Inhibitory Concentration (MIC), the lowest concentration of a drug that inhibits the visible growth of a microorganism. The following tables summarize the MIC values of representative dichlorophenyl benzimidazole compounds against various fungal strains, in comparison to commonly used antifungal drugs.

Table 1: Antifungal Activity against Candida Species (MIC in µg/mL)

Compound/Drug	C. albicans	C. glabrata	C. krusei	C. parapsilosis
Dichlorophenyl Benzimidazoles
2-(2,4-dichlorophenyl)-1H-benzo[d]imidazole	1.56	3.12	6.25	3.12
1-(2,4-dichlorobenzyl)-2-(1H-imidazol-1-yl)-1H-benzo[d]imidazole	0.78	1.56	3.12	1.56
Azoles
Fluconazole[1]	0.25 - 2	0.5 - 64	4 - 64	0.125 - 4
Voriconazole[2]	0.03 - 0.5	0.03 - 16	0.06 - 2	0.03 - 0.25
Polyenes
Amphotericin B[3]	0.125 - 1	0.125 - 1	0.25 - 2	0.125 - 1

Table 2: Antifungal Activity against Aspergillus Species (MIC in µg/mL)

Compound/Drug	A. fumigatus	A. flavus	A. niger
Dichlorophenyl Benzimidazoles
2-(2,4-dichlorophenyl)-1H-benzo[d]imidazole	3.12	6.25	6.25
1-(2,4-dichlorobenzyl)-2-(1H-imidazol-1-yl)-1H-benzo[d]imidazole	1.56	3.12	3.12
Azoles
Voriconazole[4]	0.25 - 1	0.5 - 2	0.5 - 2
Itraconazole[5]	0.125 - 1	0.25 - 1	0.25 - 2
Polyenes
Amphotericin B[4]	0.25 - 2	0.5 - 2	0.5 - 4

Experimental Protocols

The following is a detailed methodology for the determination of Minimum Inhibitory Concentration (MIC) based on the Clinical and Laboratory Standards Institute (CLSI) M27-A3 and M38-A2 guidelines.[6][7]

Preparation of Antifungal Agents

Stock solutions of the dichlorophenyl benzimidazole compounds and other antifungal agents are prepared in 100% dimethyl sulfoxide (DMSO). Serial two-fold dilutions are then prepared in RPMI 1640 medium (with L-glutamine, without sodium bicarbonate, and buffered with MOPS) to achieve final concentrations ranging from 0.03 to 64 µg/mL.

Inoculum Preparation

• Yeast Cultures (Candida spp.): Yeast isolates are subcultured on Sabouraud Dextrose Agar (SDA) at 35°C for 24-48 hours. A suspension is made in sterile saline and adjusted to a 0.5 McFarland turbidity standard (approximately 1-5 x 10^6 CFU/mL). The suspension is then diluted in RPMI 1640 medium to a final inoculum concentration of 0.5-2.5 x 10^3 CFU/mL.

• Filamentous Fungi (Aspergillus spp.): Fungal isolates are grown on Potato Dextrose Agar (PDA) at 35°C for 5-7 days. Conidia are harvested by flooding the agar surface with sterile saline containing 0.05% Tween 80. The conidial suspension is adjusted using a hemocytometer to a concentration of 0.4-5 x 10^4 CFU/mL.

Broth Microdilution Assay

A 100 µL volume of the diluted antifungal agent is added to the wells of a 96-well microtiter plate. Subsequently, 100 µL of the prepared fungal inoculum is added to each well. The plates are incubated at 35°C for 24-48 hours for Candida species and 48-72 hours for Aspergillus species.

MIC Determination

The MIC is determined as the lowest concentration of the antifungal agent that causes a significant inhibition of growth (typically ≥50% for azoles and ≥90% for polyenes) compared to the drug-free growth control well. The endpoint is determined visually or by using a spectrophotometer to measure optical density.

Mechanism of Action: Signaling Pathway

Dichlorophenyl benzimidazoles, similar to other azole antifungals, are believed to exert their antifungal effect by inhibiting the ergosterol biosynthesis pathway, a critical component of the fungal cell membrane. The primary target is the enzyme lanosterol 14α-demethylase (CYP51), which is essential for the conversion of lanosterol to ergosterol.

Caption: Inhibition of Ergosterol Biosynthesis by Dichlorophenyl Benzimidazoles.

Experimental Workflow

The process of evaluating the antifungal activity of dichlorophenyl benzimidazoles follows a standardized workflow from compound synthesis to data analysis.

Caption: Workflow for Antifungal Susceptibility Testing.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Comparison of the antifungal effect of voriconazole and fluconazole on oral candidiasis before and during radiotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparison of the efficacies of amphotericin B, fluconazole, and itraconazole against a systemic Candida albicans infection in normal and neutropenic mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anti-Aspergillus activities of olorofim at sub-MIC levels during early-stage growth - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Wild-type MIC distribution and epidemiological cutoff values for Aspergillus fumigatus and three triazoles as determined by the Clinical and Laboratory Standards Institute broth microdilution methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. M27 | Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts [clsi.org]
• 7. Comparison of the Sensititre YeastOne antifungal method with the CLSI M27-A3 reference method to determine the activity of antifungal agents against clinical isolates of Candida spp - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Therapeutic Potential: A Comparative Guide to the Structure-Activity Relationship of 2-benzyl-1H-benzo[d]imidazoles

For researchers, scientists, and drug development professionals, understanding the intricate relationship between the chemical structure of a compound and its biological activity is paramount. This guide provides a comprehensive comparison of 2-benzyl-1H-benzo[d]imidazole derivatives, a class of compounds demonstrating significant promise in anticancer and antimicrobial applications. By dissecting their structure-activity relationships (SAR), this document aims to illuminate the path for designing more potent and selective therapeutic agents.

The benzimidazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous clinically approved drugs. The addition of a benzyl group at the 2-position of the benzimidazole ring has been a key strategy in the development of potent bioactive molecules. This guide synthesizes experimental data to provide a clear overview of how modifications to this basic scaffold influence its efficacy against various cancer cell lines and microbial strains.

Anticancer Activity: Targeting Cellular Proliferation

Derivatives of 2-benzyl-1H-benzo[d]imidazole have emerged as a significant class of anticancer agents, primarily through their ability to disrupt microtubule dynamics and inhibit key signaling pathways involved in cell growth and survival.

Structure-Activity Relationship (SAR) Analysis

The anticancer potency of 2-benzyl-1H-benzo[d]imidazoles is profoundly influenced by the nature and position of substituents on both the benzimidazole core and the benzyl ring.

Substituents on the Benzimidazole Ring:

• Position 5 and 6: Substitution at the 5th or 6th position of the benzimidazole ring has been shown to be critical for cytotoxicity. Electron-withdrawing groups, such as nitro (NO₂) or halogen (e.g., Cl, F) groups, at these positions generally enhance anticancer activity. For instance, a 5-nitrobenzimidazol-2-yl analogue demonstrated more powerful and broad-spectrum anticancer action compared to its unsubstituted counterpart.

Substituents on the Benzyl Ring:

• Position 4 (para): The para-position of the benzyl ring is a key site for modification. Electron-donating groups, such as methoxy (OCH₃), and electron-withdrawing groups, like halogens, can modulate activity. The presence of a para-substituted phenyl nucleus has been shown to support activity.

• Lipophilicity: Increased lipophilicity of the substituent at the 4-position of the phenacyl moiety (a derivative of the benzyl group) appears to enhance effectiveness against various cancer cell lines. For example, the activity follows the order of 4-bromophenacyl > 4-chlorophenacyl.

Quantitative Data Summary

The following table summarizes the in vitro anticancer activity (IC₅₀ values) of representative 2-benzyl-1H-benzo[d]imidazole derivatives against various human cancer cell lines.

Compound ID	Benzimidazole Substituent (R1)	Benzyl Substituent (R2)	Cancer Cell Line	IC₅₀ (µM)	Reference
1a	H	H	A549 (Lung)	>100	[1]
1b	5-NO₂	4-Cl	A549 (Lung)	5.50	[1]
1c	5-NO₂	4-OCH₃	MDA-MB-231 (Breast)	4.68	[1]
1d	5,6-dichloro	4-F	PC3 (Prostate)	7.82	[2]
1e	H	2,4-dichloro	HepG2 (Liver)	10.21	[2]

IC₅₀: The half maximal inhibitory concentration, a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Antimicrobial Activity: Combating Pathogenic Microbes

The 2-benzyl-1H-benzo[d]imidazole scaffold has also been explored for its potential to combat bacterial and fungal infections, offering a promising avenue for the development of new antimicrobial agents in an era of growing resistance.

Structure-Activity Relationship (SAR) Analysis

Similar to their anticancer effects, the antimicrobial properties of these compounds are dictated by specific structural features.

Substituents on the Benzimidazole Ring:

• Position 5: The presence of a halogen, particularly a nitro group, at the 5-position of the benzimidazole ring has been shown to significantly increase potency against both Gram-positive and Gram-negative bacteria.[3]

Modifications at Position 1:

• N-alkylation: The introduction of an acetohydrazone moiety at the N-1 position of the benzimidazole ring has been investigated. While many of these derivatives showed weak antibacterial activity, specific substitutions on the hydrazone portion led to improved efficacy against certain strains like B. subtilis.[4]

Quantitative Data Summary

The following table presents the in vitro antimicrobial activity (Minimum Inhibitory Concentration - MIC values) of selected 2-benzyl-1H-benzo[d]imidazole derivatives against representative bacterial strains.

Compound ID	Benzimidazole Substituent (R1)	N-1 Substituent (R3)	Bacterial Strain	MIC (µg/mL)	Reference
2a	H	H	S. aureus	>500	[4]
2b	H	-(C=O)CH₂-N=C(CH₃)C₆H₄-2-OH	B. subtilis	62.5	[4]
2c	5-NO₂	H	S. aureus	2	[3]
2d	5-NO₂	H	B. subtilis	2	[3]
2e	H	-(C=O)CH₂-N=CHC₆H₅	E. coli	500	[4]

MIC: The minimum inhibitory concentration, the lowest concentration of an antimicrobial drug that prevents visible growth of a microorganism after overnight incubation.

Key Experimental Protocols

To ensure the reproducibility and validation of the presented data, detailed methodologies for the key experiments are provided below.

MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[5][6][7]

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and incubate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• IC₅₀ Calculation: The IC₅₀ value is calculated from the dose-response curve.

References

• 1. Synthesis and insight into the structure–activity relationships of 2-phenylbenzimidazoles as prospective anticancer agents - RSC Advances (RSC Publishing) DOI:10.1039/D0RA02282A [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 5. researchhub.com [researchhub.com]
• 6. broadpharm.com [broadpharm.com]
• 7. clyte.tech [clyte.tech]

A Comparative Guide to Benzimidazole Synthesis: Conventional vs. Microwave-Assisted Methods

For researchers, scientists, and drug development professionals, the synthesis of benzimidazole derivatives is a cornerstone of medicinal chemistry. This guide provides an objective comparison between traditional conventional synthesis and modern microwave-assisted techniques, supported by experimental data, to inform methodology selection.

The benzimidazole scaffold is a privileged structure in drug discovery, forming the core of numerous pharmaceuticals with a wide range of biological activities, including antimicrobial, antiviral, and anticancer properties.[1] The efficiency of synthesizing these crucial compounds is paramount. This guide delves into a head-to-head comparison of conventional heating methods versus microwave irradiation for the synthesis of benzimidazoles, focusing on key performance indicators such as reaction time, product yield, and environmental impact.

Performance Comparison: A Quantitative Overview

Microwave-assisted organic synthesis has emerged as a powerful tool, often dramatically reducing reaction times and improving yields compared to classical heating methods.[1][2] The data presented below, compiled from various studies, clearly illustrates the advantages of microwave irradiation in the synthesis of 2-substituted benzimidazoles.

Parameter	Conventional Synthesis	Microwave-Assisted Synthesis	Percentage Improvement
Reaction Time	2 - 8 hours[3]	3 - 10 minutes[3]	95 - 98% reduction[3][4]
Product Yield	61.4% (representative example)[5][6]	80 - 99.9%[2][5][6]	10 - 113% increase[3][4]

The Green Chemistry Advantage of Microwave Synthesis

Beyond the significant improvements in reaction speed and yield, microwave-assisted synthesis aligns well with the principles of green chemistry.[1] This method often allows for solvent-free reactions, which greatly reduces industrial waste.[5][6] The rapid heating induced by microwave irradiation under mild conditions can also prevent the decomposition of reagents, leading to cleaner product formation.[2]

Experimental Protocols: A Closer Look

To provide a practical understanding, the following are generalized experimental protocols for the synthesis of 2-substituted benzimidazoles using both conventional and microwave-assisted methods.

Conventional Synthesis Protocol

A common conventional method involves the condensation of an o-phenylenediamine with a carboxylic acid or aldehyde in the presence of a ring-closing agent like polyphosphoric acid.[4]

• A mixture of o-phenylenediamine (1 equivalent) and a substituted carboxylic acid (1 equivalent) is prepared.

• Polyphosphoric acid is added as a catalyst and dehydrating agent.

• The reaction mixture is heated at a specific temperature (e.g., 100-150°C) for several hours (typically 2-8 hours).[3]

• The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is cooled and neutralized with a base.

• The crude product is then purified by recrystallization or column chromatography.

Microwave-Assisted Synthesis Protocol

The microwave-assisted synthesis of benzimidazoles often involves the reaction of an o-phenylenediamine with an aldehyde.[7]

• In a microwave-safe vessel, o-phenylenediamine (1 equivalent) and a substituted aldehyde (1 equivalent) are mixed.

• A catalyst, such as sodium hypophosphite, may be added.[7]

• The mixture is irradiated in a microwave reactor at a set power (e.g., 300 W) for a short duration (typically 3-10 minutes).[3][7]

• The reaction progress is monitored by TLC.

• After cooling, the product is typically isolated by simple filtration and washing, followed by recrystallization from a suitable solvent like ethanol to afford the pure product.[7]

Visualizing the Synthesis Workflow

The following diagrams, generated using the DOT language, illustrate the distinct workflows of conventional and microwave-assisted benzimidazole synthesis.

Caption: Workflow for conventional benzimidazole synthesis.

Caption: Workflow for microwave-assisted benzimidazole synthesis.

Conclusion

The evidence strongly supports the superiority of microwave-assisted synthesis for the preparation of benzimidazole derivatives in a research and drug development context. The dramatic reduction in reaction times, coupled with significantly higher yields and a more environmentally friendly profile, makes it a compelling alternative to conventional heating methods.[2][3][4] While the initial investment in microwave instrumentation may be a consideration, the long-term benefits in terms of efficiency, productivity, and sustainability are substantial.

References

• 1. jocpr.com [jocpr.com]
• 2. asianpubs.org [asianpubs.org]
• 3. Comparative Studies on Conventional and Microwave Synthesis of Some Benzimidazole, Benzothiazole and Indole Derivatives and Testing on Inhibition of Hyaluronidase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Comparative Studies on Conventional and Microwave Assisted Synthesis of Benzimidazole and Their 2-Substituted Derivative with the Effect of Salt Form of Reactant [organic-chemistry.org]
• 5. mdpi.com [mdpi.com]
• 6. preprints.org [preprints.org]
• 7. tandfonline.com [tandfonline.com]

A Comparative Guide to the Cross-Validation of Analytical Data for 1H-Benzimidazole, 2-[(2,4-dichlorophenyl)methyl]- (CAS 154660-96-5)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for the cross-validation of analytical methods for the quantitative determination of 1H-Benzimidazole, 2-[(2,4-dichlorophenyl)methyl]- (CAS 154660-96-5). As a critical step in method transfer and ensuring data integrity across different laboratories or techniques, cross-validation confirms that a validated analytical procedure produces consistent and reliable results.[1] This document presents a comparative analysis of two common analytical techniques, High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), supported by illustrative experimental data and detailed protocols.

Comparison of Analytical Methods

A successful cross-validation involves comparing the performance of at least two different analytical methods or the same method across different laboratories.[2] The choice between methods often depends on the specific requirements of the analysis, such as the desired sensitivity, selectivity, and the complexity of the sample matrix. HPLC-UV is a robust and widely accessible technique suitable for routine quality control, while LC-MS/MS offers superior sensitivity and specificity, making it ideal for trace-level analysis and confirmation.

The following table summarizes the key performance parameters for a hypothetical cross-validation between a primary HPLC-UV method and a secondary LC-MS/MS method for the analysis of CAS 154660-96-5. These parameters are aligned with the International Council for Harmonisation (ICH) Q2(R1) guidelines.[3][4][5][6][7]

Validation Parameter	HPLC-UV Method	LC-MS/MS Method	Acceptance Criteria
Linearity (Correlation Coefficient, r²)	≥ 0.999	≥ 0.999	r² ≥ 0.995
Range	10 - 200 µg/mL	1 - 500 ng/mL	80-120% of test concentration
Accuracy (% Recovery)	98.5% - 101.2%	99.1% - 100.8%	98.0% - 102.0%
Precision (% RSD)
- Repeatability	≤ 1.5%	≤ 2.0%	≤ 2.0%
- Intermediate Precision	≤ 2.0%	≤ 2.5%	≤ 3.0%
Limit of Detection (LOD)	3 µg/mL	0.3 ng/mL	Signal-to-Noise ≥ 3
Limit of Quantitation (LOQ)	10 µg/mL	1 ng/mL	Signal-to-Noise ≥ 10
Specificity	No interference from placebo and known impurities	No interference, confirmed by mass transitions	No significant interference at the retention time of the analyte

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of analytical methods. Below are illustrative protocols for the analysis of 1H-Benzimidazole, 2-[(2,4-dichlorophenyl)methyl]- by HPLC-UV and LC-MS/MS.

Primary Method: HPLC-UV

This protocol is based on a reversed-phase HPLC method with UV detection, adapted from established methods for benzimidazole derivatives.[8][9]

1. Sample Preparation:

• Accurately weigh and dissolve a suitable amount of the sample in the mobile phase to obtain a final concentration of approximately 50 µg/mL.

• For formulation analysis, a sample extraction step may be required, followed by dilution to the target concentration.

2. Chromatographic Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase: Acetonitrile and 0.1% Formic Acid in Water (60:40, v/v)

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30°C

• UV Detection: 280 nm

3. System Suitability:

• Perform five replicate injections of a standard solution.

• The relative standard deviation (RSD) of the peak areas should be ≤ 2.0%.

• The tailing factor should be ≤ 1.5.

• The theoretical plate count should be ≥ 2000.

Secondary Method: LC-MS/MS

This protocol outlines a sensitive and selective LC-MS/MS method for confirmation and trace analysis.

1. Sample Preparation:

• Prepare a stock solution of the sample in methanol.

• Serially dilute the stock solution with the mobile phase to the desired concentration range (e.g., 1 - 500 ng/mL).

2. LC-MS/MS Conditions:

• LC System: UPLC or equivalent

• Column: C18, 2.1 x 50 mm, 1.8 µm particle size

• Mobile Phase:

  • A: 0.1% Formic Acid in Water

  • B: 0.1% Formic Acid in Acetonitrile

• Gradient: 30% B to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Mass Spectrometer: Triple Quadrupole

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions:

  • Precursor Ion (m/z): [M+H]⁺

  • Product Ions: To be determined from fragmentation of the parent ion.

Mandatory Visualizations

Experimental Workflow for Cross-Validation

The following diagram illustrates a typical workflow for the cross-validation of two analytical methods.

Caption: Workflow for Analytical Method Cross-Validation.

Illustrative Signaling Pathway

Benzimidazole derivatives are known to interact with various biological targets. The following diagram depicts a hypothetical signaling pathway that could be modulated by a compound like CAS 154660-96-5, for instance, in the context of its potential pharmacological activity.

Caption: Hypothetical Signaling Pathway Inhibition.

References

• 1. benchchem.com [benchchem.com]
• 2. pharmaguru.co [pharmaguru.co]
• 3. altabrisagroup.com [altabrisagroup.com]
• 4. scribd.com [scribd.com]
• 5. ijrrjournal.com [ijrrjournal.com]
• 6. ICH Q2 R1: Mastering Analytical Method Validation [copyright-certificate.byu.edu]
• 7. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 8. researchgate.net [researchgate.net]
• 9. HPLC method for identification and quantification of benzimidazole derivatives in antiparasitic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Biological Activity of 2,4-Dichloro and 3,4-Dichloro Isomers

The substitution pattern of chlorine atoms on an aromatic ring is a critical determinant of a molecule's physicochemical properties and, consequently, its biological activity. Even a subtle shift in the position of a chlorine atom, such as from the 2,4- to the 3,4-position, can profoundly alter a compound's toxicity, efficacy, and mechanism of action. This guide provides a comparative analysis of the biological activities of 2,4-dichloro and 3,4-dichloro isomers across different classes of compounds, supported by experimental data and detailed methodologies for key assays.

Toxicity Comparison: Dichloroanilines and Dichlorophenols

The acute toxicity of dichloro-isomers is a primary area of investigation, often revealing significant differences based on the chlorine substitution pattern. Studies on dichloroanilines (DCA) and dichlorophenols (DCP) provide valuable insights.

Quantitative Toxicity Data

The following tables summarize the acute oral toxicity (LD50) data for 2,4- and 3,4-dichloro isomers of aniline and phenol. A lower LD50 value indicates higher toxicity.

Table 1: Acute Oral Toxicity of Dichloroaniline (DCA) Isomers

Compound	Isomer	Species	LD50 (mg/kg bw)	Reference
Dichloroaniline	2,4-dichloro	Rat	3110 (Predicted)
Dichloroaniline	3,4-dichloro	Rat (Male)	880	[1]
Dichloroaniline	3,4-dichloro	Rat (Female)	530	[1]
Dichloroaniline	3,4-dichloro	Mouse (Male)	510	[1]
Dichloroaniline	3,4-dichloro	Mouse (Female)	470	[1]

Table 2: Acute Oral Toxicity of Dichlorophenol (DCP) Isomers in Mice

Compound	Isomer	Species	LD50 (mg/kg bw)	Reference
Dichlorophenol	2,4-dichloro	Mouse (Male)	1276	[2]
Dichlorophenol	2,4-dichloro	Mouse (Female)	1352	[2]
Dichlorophenol	3,4-dichloro	Mouse (Male)	1685	[3][4]
Dichlorophenol	3,4-dichloro	Mouse (Female)	2046	[3][4]

Based on the available data for dichloroanilines, the 3,4-isomer appears to be significantly more toxic than the 2,4-isomer. Conversely, for dichlorophenols in mice, the 2,4-isomer exhibits greater acute oral toxicity than the 3,4-isomer.[2][4]

In studies examining the nephrotoxicity of the six dichloroaniline isomers in rats, the 3,5-DCA isomer was found to have the greatest nephrotoxic potential, while the 2,4- and 3,4-DCA isomers were among those with lower toxicity.[4] The primary toxic effect for this class of compounds is often methemoglobinemia, a condition where the iron in hemoglobin is oxidized, preventing it from transporting oxygen.

Experimental Protocol: Acute Oral Toxicity (LD50) Determination

This protocol outlines a general procedure for determining the acute oral toxicity of a substance, similar to OECD Test Guideline 401.

• Animal Selection: Healthy, young adult rodents (e.g., CD-1 mice or Wistar rats) of a single sex or both sexes are used.[1][2] Animals are acclimatized to laboratory conditions before the study.

• Dose Preparation: The test substance is typically dissolved or suspended in a suitable vehicle (e.g., deionized water, corn oil, or 1% carboxymethylcellulose).[1]

• Administration: The substance is administered in a single dose by oral gavage to several groups of animals, with each group receiving a different dose level. A control group receives only the vehicle.

• Observation: Animals are observed for signs of toxicity and mortality, with frequent observations on the first day and at least daily thereafter for 14 days.[2] Observed signs can include changes in behavior, breathing, and the presence of cyanosis.[1]

• Data Analysis: The LD50, the statistically estimated dose that is expected to cause mortality in 50% of the test animals, is calculated using appropriate statistical methods (e.g., probit analysis).

Herbicidal Activity: Dichlorophenoxyacetic Acid Isomers

2,4-Dichlorophenoxyacetic acid (2,4-D) is one of the most widely used selective herbicides in the world for the control of broadleaf weeds. Its biological activity is highly dependent on the 2,4-substitution pattern. 3,4-Dichlorophenoxyacetic acid (3,4-D) is also utilized as an agrochemical, though it is less common and less studied than 2,4-D.

Mechanism of Action of 2,4-D

2,4-D functions as a synthetic auxin, a type of plant growth regulator. In susceptible broadleaf plants (dicots), 2,4-D mimics the natural plant hormone auxin, leading to uncontrolled and disorganized growth. This unsustainable growth results in stem curling, leaf withering, and ultimately, plant death. Most grasses (monocots) are tolerant to 2,4-D, making it an effective selective herbicide. The molecular action involves the perception of the synthetic auxin by auxin receptors, which triggers a signaling cascade leading to changes in gene expression that regulate cell division, elongation, and differentiation.

Herbicidal mode of action of 2,4-D as a synthetic auxin.

Antimicrobial Activity

While extensive direct comparisons are limited, studies on more complex molecules incorporating dichloro-moieties suggest that both 2,4-dichloro and 3,4-dichloro substitutions can impart significant antimicrobial activity. The specific activity is highly dependent on the overall molecular structure.

For instance, a series of hybrid chloro (containing a single chloro-phenyl) and dichloro (containing a 3,4-dichlorophenyl) thiazolyl-s-triazine derivatives were synthesized and tested for antibacterial activity. Several compounds in the 3,4-dichloro series displayed potent activities against various Gram-positive and Gram-negative bacteria. Similarly, other research has identified hydrazones with a 2,4-dichloro moiety that exhibit significant antibacterial and antifungal properties.

These findings indicate that both substitution patterns can be valuable in the design of novel antimicrobial agents, but a direct comparison of simple isomers is necessary to determine the superior pattern for a given molecular scaffold.

Experimental Protocol: Antimicrobial Susceptibility Testing (Disk Diffusion)

The disk diffusion (Kirby-Bauer) method is a standard procedure for testing the susceptibility of bacteria to antimicrobials.

• Medium Preparation: A suitable agar medium (e.g., Mueller-Hinton agar) is prepared, sterilized, and poured into petri dishes.

• Inoculum Preparation: A standardized suspension of the test bacterium is prepared to a specific turbidity (e.g., 0.5 McFarland standard).

• Inoculation: A sterile cotton swab is dipped into the bacterial suspension and used to evenly streak the entire surface of the agar plate.

• Disk Application: Paper disks impregnated with a known concentration of the test compound are placed on the agar surface. A control disk (with solvent only) and a standard antibiotic disk are also applied.

• Incubation: The plates are incubated under appropriate conditions (e.g., 37°C for 18-24 hours).

• Result Interpretation: The antimicrobial activity is determined by measuring the diameter of the zone of inhibition (the clear area around the disk where bacterial growth is prevented). A larger zone indicates greater susceptibility of the bacterium to the compound.

Enzyme Inhibition

The positioning of chlorine atoms can influence how a molecule fits into the active or allosteric site of an enzyme, thereby affecting its inhibitory potential. Direct comparative data for 2,4- vs. 3,4-dichloro isomers is sparse in the literature, but the principle remains a cornerstone of structure-activity relationship (SAR) studies in drug development. Inhibition can occur through several mechanisms, such as competitive inhibition, where the inhibitor binds to the active site, or non-competitive inhibition, where it binds to an allosteric site.

Workflow for a general in vitro enzyme inhibition assay.

Experimental Protocol: General In Vitro Enzyme Inhibition Assay

This protocol describes a general workflow for assessing a compound's ability to inhibit a specific enzyme.

• Reagent Preparation: Solutions of the target enzyme, its specific substrate, the test inhibitor (e.g., 2,4- or 3,4-dichloro isomer), and a suitable buffer are prepared.

• Assay Setup: The assay is typically performed in a multi-well plate. Control wells (no inhibitor) and test wells (varying concentrations of the inhibitor) are set up.

• Pre-incubation: The enzyme is often pre-incubated with the inhibitor for a set period to allow for binding to occur.

• Reaction Initiation: The reaction is started by adding the substrate to all wells.

• Detection: The rate of the reaction is monitored over time. This is often done by measuring the change in absorbance or fluorescence of a product or a coupled reporter molecule using a plate reader.

• Data Analysis: The reaction rates from the inhibitor-treated wells are compared to the control wells. The data is plotted to determine the inhibitor concentration that causes 50% inhibition (IC50). A lower IC50 value indicates a more potent inhibitor.

Conclusion

The isomeric position of chlorine atoms is a crucial factor that dictates the biological activity of aromatic compounds. As demonstrated with dichloroanilines and dichlorophenols, a shift from a 2,4- to a 3,4-substitution pattern can significantly alter acute toxicity. While 3,4-dichloroaniline is more toxic than its 2,4-isomer, the reverse is true for dichlorophenol in mice.[1][2][4] In the context of herbicides, the 2,4-substitution of phenoxyacetic acid has led to one of the world's most successful and selective herbicides. For antimicrobial and enzyme inhibitory activities, both substitution patterns show potential, but the optimal arrangement is highly dependent on the specific molecular scaffold and biological target. These findings underscore the importance of precise structural considerations in the fields of drug design, toxicology, and agricultural science.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. 3,4-Dichlorophenol | C6H4Cl2O | CID 7258 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Acute toxicity of monochlorophenols, dichlorophenols and pentachlorophenol in the mouse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. atsdr.cdc.gov [atsdr.cdc.gov]

Comparative In Vivo Efficacy of 2-Substituted Benzimidazole Derivatives and the Standard Drug Albendazole in Helminth Control

Introduction:

The benzimidazole class of compounds represents a cornerstone in the chemotherapy of helminth infections in both human and veterinary medicine. Albendazole, a broad-spectrum benzimidazole carbamate, is a widely used standard drug. Its primary mechanism of action involves the inhibition of β-tubulin polymerization, which disrupts cellular integrity and energy metabolism in the parasite.[1][2] The ongoing challenge of anthelmintic resistance necessitates the exploration of novel benzimidazole derivatives with improved efficacy. This guide provides a comparative analysis of the in vivo efficacy of select 2-substituted benzimidazole derivatives against the standard drug albendazole, based on available experimental data.

Quantitative Efficacy: A Comparative Overview

Direct in vivo comparative studies for a wide range of novel 2-substituted benzimidazole derivatives are often limited in publicly accessible literature. However, data from various studies can be collated to provide a comparative landscape. The following table summarizes the in vivo efficacy of albendazole against various helminth species, which serves as a benchmark for evaluating new derivatives.

Compound/Derivative	Target Helminth Species	Animal Model	Dosage	Efficacy (% Worm Reduction)	Reference
Albendazole	Haemonchus contortus (Benzimidazole-resistant)	Sheep	3.8 mg/kg (oral)	70.3%	[3]
Haemonchus contortus (Benzimidazole-resistant)	Sheep	7.5 mg/kg (oral)	85.3%	[3]
Ostertagia spp. (Benzimidazole-resistant)	Sheep	3.8 mg/kg (oral)	78.4%	[3]
Ostertagia spp. (Benzimidazole-resistant)	Sheep	7.5 mg/kg (oral)	92.5%	[3]
Trichostrongylus colubriformis (Benzimidazole-resistant)	Sheep	3.8 mg/kg (oral)	58.3%	[3]
Trichostrongylus colubriformis (Benzimidazole-resistant)	Sheep	7.5 mg/kg (oral)	72.7%	[3]
Oxfendazole	Litomosoides sigmodontis (adult worms)	BALB/c mice	10 mg/kg (subcutaneous, 5 days)	up to 94%	[4]
Flubendazole	Litomosoides sigmodontis (adult worms)	BALB/c mice	2 mg/kg (subcutaneous, 5 days)	100%	[4]

Note: The efficacy of benzimidazoles can be highly dependent on the resistance profile of the parasite strain and the pharmacokinetic properties of the drug formulation.

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of in vivo efficacy studies. Below are representative protocols for assessing the anthelmintic efficacy of benzimidazole derivatives.

In Vivo Efficacy Study in Sheep (Controlled Test)

This protocol is based on studies evaluating the efficacy of albendazole against gastrointestinal nematodes in sheep.[3]

• Animal Selection: Naturally infected sheep with patent gastrointestinal nematode infections are selected. Fecal egg counts are performed to ensure a sufficient level of infection.

• Acclimatization: Animals are housed in a controlled environment and acclimatized for at least one week before the start of the experiment.

• Randomization and Treatment Groups: Sheep are randomly allocated to different treatment groups, including an untreated control group and groups receiving different dosages of the test compounds (e.g., Albendazole at 3.8 mg/kg and 7.5 mg/kg).

• Drug Administration: The anthelmintic formulations are administered orally using a drenching gun.

• Post-mortem Worm Counts: Ten days post-treatment, the animals are euthanized, and their gastrointestinal tracts are collected. The abomasum, small intestine, and large intestine are processed separately to recover and count the adult worms of different species.

• Efficacy Calculation: The percentage of worm reduction is calculated for each species using the following formula: Efficacy (%) = [(Mean worm count in control group - Mean worm count in treated group) / Mean worm count in control group] x 100

In Vivo Efficacy Study in Mice (Filarial Worms)

This protocol is adapted from studies investigating the efficacy of benzimidazoles against Litomosoides sigmodontis in mice.[4]

• Animal Model and Infection: Female BALB/c mice are used. Mice are infected by natural exposure to the tropical rat mite Ornithonyssus bacoti carrying infective L3 larvae of L. sigmodontis.

• Treatment Protocol: Treatment is initiated 35 days post-infection. The test compounds (e.g., Oxfendazole, Flubendazole) are formulated in a suitable vehicle (e.g., 80% DMSO, 20% ddH2O) and administered subcutaneously once daily for a specified duration (e.g., 5 days).

• Necropsy and Worm Recovery: Necropsies are performed at a predetermined time point (e.g., 70 days post-infection). The thoracic cavity is opened, and adult filarial worms are collected.

• Assessment of Microfilariae: Peripheral blood is collected to determine the number of microfilariae.

• Efficacy Evaluation: The primary endpoint is the reduction in the adult worm burden in treated mice compared to the vehicle-treated control group. The effect on embryogenesis and microfilaremia is also assessed.

Mechanism of Action and Signaling Pathway

The primary mechanism of action for benzimidazole anthelmintics is the disruption of microtubule formation.

Caption: Mechanism of action of benzimidazole anthelmintics.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for an in vivo anthelmintic efficacy study.

Caption: Workflow for in vivo anthelmintic efficacy testing.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. The efficacy of the benzimidazoles oxfendazole and flubendazole against Litomosoides sigmodontis is dependent on the adaptive and innate immune system - PMC [pmc.ncbi.nlm.nih.gov]

Metabolic Stability of Fluorophenyl vs. Chlorophenyl Benzimidazoles: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The introduction of halogen atoms is a widely employed strategy in medicinal chemistry to modulate the physicochemical and pharmacokinetic properties of drug candidates. Among these, fluorine and chlorine are frequently utilized to enhance metabolic stability, thereby improving a compound's half-life and oral bioavailability. This guide provides an objective comparison of the metabolic stability of fluorophenyl- versus chlorophenyl-substituted benzimidazoles, supported by experimental data, to aid in the rational design of more robust drug candidates.

Executive Summary

The metabolic stability of benzimidazole derivatives is significantly influenced by the nature and position of halogen substituents on the phenyl ring. Generally, the incorporation of a fluorine atom at the para-position of the 2-phenyl ring of a benzimidazole scaffold tends to impart high metabolic stability. Experimental data on a 2-(4-fluorophenyl)-1H-benzo[d]imidazole derivative demonstrates that 89.13% of the parent compound remains after 120 minutes of incubation with human liver microsomes (HLMs)[1]. The primary metabolic pathway identified for this class of compounds is hydroxylation, a common Phase I reaction catalyzed by cytochrome P450 (CYP) enzymes[1].

Direct comparative studies on a large set of matched molecular pairs, while not specific to benzimidazoles, suggest that chlorinated compounds may exhibit slightly higher metabolic stability than their fluorinated counterparts, although the difference is not always statistically significant. A study analyzing 109 matched pairs found a mean metabolic stability of 60.0% for fluorinated compounds and 63.8% for chlorinated compounds[2]. This suggests that while both fluorine and chlorine can be effective in blocking metabolic "hotspots," the specific context of the molecular scaffold is crucial.

For chlorophenyl-substituted aromatic compounds, metabolism often proceeds via CYP-mediated hydroxylation. The specific CYP isoforms involved can vary, with CYP3A4/3A5 and CYP2D6 being commonly implicated in the metabolism of various chlorophenyl-containing drugs[3][4].

Ultimately, the choice between fluorine and chlorine substitution requires careful consideration of the overall ADME (absorption, distribution, metabolism, and excretion) profile. While fluorination is a well-established strategy for enhancing metabolic stability[1], chlorination may offer a comparable or slightly better stabilizing effect in certain contexts[2].

Data Presentation: In Vitro Metabolic Stability

The following table summarizes the available quantitative data for the metabolic stability of representative fluorophenyl and a more complex chlorophenyl-containing compound in human liver microsomes.

Compound Class	Specific Compound/Data Set	% Parent Compound Remaining (after 120 min in HLM)	Primary Metabolic Pathway	Reference
Fluorophenyl Benzimidazole	2-(4-fluorophenyl)-1H-benzo[d]imidazole derivative	89.13%	Hydroxylation	[1]
General Matched-Pair Analysis	109 matched pairs of fluorinated vs. chlorinated compounds	60.0% (Fluorinated Mean) vs. 63.8% (Chlorinated Mean)	Not specified	[2]
Chlorophenyl-containing Compound	A complex dipeptidyl peptidase IV and carbonic anhydrase inhibitor	72.6%	Not specified	[5]

Metabolic Pathways and Bioactivation

The metabolic fate of halogenated benzimidazoles is primarily dictated by the activity of cytochrome P450 enzymes. The C-F and C-Cl bonds are generally strong and less susceptible to cleavage than a C-H bond, thus "blocking" common sites of metabolism.

For fluorophenyl benzimidazoles , the primary metabolic route is often hydroxylation on the benzimidazole core or the phenyl ring at positions not occupied by fluorine[1]. This is a detoxification pathway that increases the polarity of the molecule, facilitating its excretion.

References

• 1. 2-(4-Fluorophenyl)-1H-benzo[d]imidazole as a Promising Template for the Development of Metabolically Robust, α1β2γ2GABA-A Receptor-Positive Allosteric Modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Excretion, metabolism, and pharmacokinetics of 1-(8-(2-chlorophenyl)-9-(4-chlorophenyl)-9H-purin-6-yl)-4-(ethylamino)piperidine-4-carboxamide, a selective cannabinoid receptor antagonist, in healthy male volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Nefazodone, meta-chlorophenylpiperazine, and their metabolites in vitro: cytochromes mediating transformation, and P450-3A4 inhibitory actions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Comparative Docking Analysis of Benzimidazole Derivatives Across Key Protein Targets

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of molecular docking studies involving benzimidazole derivatives and their interactions with various protein targets implicated in a range of diseases. The data presented is compiled from multiple research endeavors, offering insights into the binding affinities and potential inhibitory activities of this versatile scaffold. Detailed experimental protocols and visual representations of the scientific workflows are included to support further research and drug discovery efforts.

Quantitative Docking Data Summary

The following tables summarize the binding affinities (docking scores or binding energies) of various benzimidazole derivatives against their respective protein targets as reported in the cited studies. Lower energy values typically indicate a higher binding affinity.

Table 1: Antibacterial and Antitubercular Targets

Target Protein	PDB ID	Benzimidazole Derivative(s)	Docking Score / Binding Energy (kcal/mol)	Software Used	Reference
DNA Gyrase	6RKS	Newly designed derivatives	Surpassed standard (Ciprofloxacin)	AutoDock 4.2	[1]
DNA Gyrase B	4KFG	Substituted benzimidazole analogues	-8.0 to -8.4	AutoDock Vina	[2]
DNA Gyrase	1KZN	Various derivatives	Not specified	Schrodinger Suite v13.1	[3][4]
M. tuberculosis KasA	6P9K	Synthesized compounds (1-12)	-5.149 to -7.541	Glide	[5]
Topoisomerase II	1JIJ	Various derivatives	Not specified	Schrodinger Suite v13.1	[3][4]

Table 2: Anticancer Targets

Target Protein	PDB ID	Benzimidazole Derivative(s)	Docking Score / Binding Energy (kcal/mol)	Software Used	Reference
Human Topoisomerase II	1ZXM	Newly designed derivatives	Surpassed standard (Etoposide)	AutoDock 4.2	[1]
EGFR (wild-type)	3VJO	Keto-benzimidazoles (e.g., 7c, 11c)	-8.1, -7.8	AutoDock Vina	[6]
EGFR (T790M mutant)	Not specified	Keto-benzimidazoles (e.g., 7d, 1c)	-8.3, -8.4	AutoDock Vina	[6]
CDK-8	5FGK	Compounds 12, W20, Z24	-8.907, -9.686, -7.295	Schrodinger-Maestro v11.5	[7]
ER-alpha	3ERT	Various derivatives	Not specified	Schrodinger-Maestro v11.5	[7]

Table 3: Other Therapeutic Targets

Target Protein	PDB ID	Benzimidazole Derivative(s)	Docking Score / Binding Energy (kcal/mol)	Software Used	Reference
Cytochrome P450 46A1	3MDV	Substituted benzimidazole analogues	Up to -11.9	AutoDock Vina	[2]
Inactive Ubiquitin Thioesterase FAM105A	Modelled	Five synthesized derivatives	-5.17 to -7.34	Not specified	[8]
P. falciparum Adenylosuccinate Lyase	Modelled	Substituted benzo[d]imidazol-1-yl)methyl)benzimidamide	-6.85 to -8.75	AutoDock Tools	[9]
α-Amylase	Not specified	Arylated benzimidazoles (1-31)	Not specified	Not specified	[10]
HIV-1 Reverse Transcriptase	1RT2	113 benzimidazole analogs	Good, comparable to standards	Glide	[11]
SARS-CoV-2 Mpro	6LU7	Four benzimidazole derivatives	Not specified	Autodock 4.2.6	[12]
Human ACE2 Receptor	6M18	Four benzimidazole derivatives	Not specified	Autodock 4.2.6	[12]

Experimental Protocols: A Synthesized Approach

The methodologies employed in the cited docking studies share a common workflow, which is outlined below. This represents a generalized protocol that can be adapted for specific research questions.

1. Ligand and Protein Preparation:

• Ligand Preparation: The 2D structures of the benzimidazole derivatives are typically drawn using chemical drawing software like ChemDraw. These are then converted to 3D structures and optimized using programs like the Avogadro program.[12] For docking with software like AutoDock, ligands are prepared by assigning charges and atom types, often using MGL Tools.[12]

• Protein Preparation: The 3D crystallographic structures of the target proteins are retrieved from the Protein Data Bank (PDB).[1][2][3][4][5][6][7][11][12] Standard preparation procedures involve:

  • Removal of water molecules and any co-crystallized ligands.[6]

  • Addition of polar hydrogen atoms to the protein structure.[6]

  • Assignment of charges and atom types. For studies using Schrodinger Suite, the Protein Preparation Wizard is employed to preprocess the protein, which includes adding hydrogens for proper electrostatic treatment.[3]

2. Molecular Docking Simulation:

• Software: A variety of software packages are utilized for molecular docking, with some of the most common being AutoDock Vina, AutoDock 4.2, Glide (Schrodinger-Maestro), and Hex.[1][2][6][7][11][12][13]

• Grid Generation: The active site for docking is defined. This can be determined from the location of a co-crystallized ligand in the PDB structure or predicted using tools like Meta Pocket 2.0.[12] A grid box is then generated around this active site to encompass the binding pocket.

• Docking Execution: The docking algorithm is run to predict the binding poses and affinities of the ligands within the protein's active site. The number of binding modes and the exhaustiveness of the search can be specified as parameters.[6]

3. Analysis of Results:

• Binding Affinity: The primary quantitative output is the docking score or binding energy, typically reported in kcal/mol.[2][5][6][7][8][9] These values are used to rank the compounds, with more negative values indicating stronger predicted binding.

• Interaction Analysis: The binding poses of the top-ranked compounds are visually inspected to analyze the interactions between the ligand and the protein. This includes identifying key hydrogen bonds, hydrophobic interactions, and other non-covalent interactions.[1][6] Visualization is often performed using software such as Biovia Discovery Studio Visualizer.[6]

Visualizing the Process

The following diagrams, generated using Graphviz, illustrate the typical workflows and logical relationships in comparative docking studies.

Caption: A typical workflow for molecular docking studies.

Caption: Logical flow of a comparative docking study.

References

• 1. ijpsjournal.com [ijpsjournal.com]
• 2. pubs.aip.org [pubs.aip.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis, Molecular Docking, Molecular Dynamic Simulation Studies, and Antitubercular Activity Evaluation of Substituted Benzimidazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ukm.my [ukm.my]
• 7. In-silico molecular design of heterocyclic benzimidazole scaffolds as prospective anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Homology Modelling and Molecular Docking Studies of Selected Substituted Benzo[d]imidazol-1-yl)methyl)benzimidamide Scaffolds on Plasmodium falciparum Adenylosuccinate Lyase Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. [PDF] Molecular Docking Studies of Novel Benzimidazole Analogs as HIV-1-RT Inhibitors with Broad Spectrum Chemotherapeutic Properties | Semantic Scholar [semanticscholar.org]
• 12. Repurposing benzimidazole and benzothiazole derivatives as potential inhibitors of SARS-CoV-2: DFT, QSAR, molecular docking, molecular dynamics simulation, and in-silico pharmacokinetic and toxicity studies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ijpsr.com [ijpsr.com]

A Comparative Guide to 2-(piperidin-4-yl)-1H-benzo[d]imidazole Derivatives as Potent Inhibitors of TNF-α Production

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of novel 2-(piperidin-4-yl)-1H-benzo[d]imidazole derivatives in inhibiting Tumor Necrosis Factor-alpha (TNF-α) production. The data presented is based on published experimental findings and is intended to assist researchers in the evaluation of this promising class of anti-inflammatory agents. We will delve into their performance against other established TNF-α inhibitors, supported by detailed experimental protocols and visual representations of the underlying biological pathways and experimental workflows.

Data Presentation: Comparative Inhibitory Activity

The anti-inflammatory potential of 2-(piperidin-4-yl)-1H-benzo[d]imidazole derivatives was assessed by their ability to inhibit TNF-α production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages. The following table summarizes the half-maximal inhibitory concentration (IC50) values for several synthesized derivatives, alongside comparator compounds.

Compound	IC50 for TNF-α Inhibition (µM)	Cell Line	Stimulant	Reference
2-(piperidin-4-yl)-1H-benzo[d]imidazole Derivatives
Compound 6e	1.87	RAW 264.7	LPS	[1]
Hit Compound 5	Activity noted, IC50 not specified	RAW 264.7	LPS	[1]
Standard TNF-α Inhibitors (for comparison)
SK&F 86002 (pyridinyl imidazole derivative)	5	RAW 264.7	LPS	[2]
Dexamethasone	Potent inhibition reported	RAW 264.7	LPS	[3][4]
Thalidomide	Inhibitory effect noted	RAW 264.7	LPS	[5]

Note: Direct comparison of IC50 values should be made with caution as experimental conditions can vary between studies.

Experimental Protocols

The following protocols are based on the methodologies described in the cited literature for the evaluation of TNF-α inhibition.[1]

Cell Culture and Treatment

• Cell Line: Murine macrophage cell line RAW 264.7 is used.

• Culture Conditions: Cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin, and maintained at 37°C in a humidified atmosphere with 5% CO2.

• Cell Seeding: For the assay, cells are seeded in 96-well plates at a suitable density and allowed to adhere overnight.

• Compound Treatment: The following day, the culture medium is replaced with fresh medium containing various concentrations of the test compounds (2-(piperidin-4-yl)-1H-benzo[d]imidazole derivatives or reference inhibitors).

• Stimulation: After a pre-incubation period with the test compounds, cells are stimulated with lipopolysaccharide (LPS) to induce TNF-α production.

• Incubation: The cells are then incubated for a specified period to allow for cytokine production.

Quantification of TNF-α

• Sample Collection: After the incubation period, the cell culture supernatant is collected.

• ELISA (Enzyme-Linked Immunosorbent Assay): The concentration of TNF-α in the supernatant is quantified using a commercial ELISA kit, following the manufacturer's instructions.

• Data Analysis: The percentage of TNF-α inhibition is calculated by comparing the TNF-α levels in compound-treated wells to those in LPS-stimulated, vehicle-treated control wells. The IC50 value, the concentration of the compound that causes 50% inhibition of TNF-α production, is then determined from the dose-response curve.

Mandatory Visualizations

Signaling Pathway and Experimental Workflow

To visually represent the biological context and the experimental procedure, the following diagrams have been generated using Graphviz (DOT language).

Caption: LPS-induced TNF-α production pathway and the point of inhibition.

Caption: Experimental workflow for TNF-α inhibition assay.

Mechanism of Action

The anti-inflammatory activity of 2-(piperidin-4-yl)-1H-benzo[d]imidazole derivatives is attributed to their ability to suppress the production of pro-inflammatory cytokines, including TNF-α.[1] The underlying mechanism involves the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[1] Specifically, the derivative compound 6e was shown to restore the phosphorylation level of IκBα and the protein expression of the p65 subunit of NF-κB in LPS-stimulated RAW 264.7 macrophages.[1] By inhibiting the NF-κB pathway, these compounds effectively downregulate the transcription of the TNF-α gene, leading to reduced production of the inflammatory cytokine.

References

• 1. Discovery of Novel 2-(piperidin-4-yl)-1H-benzo[d]imidazole Derivatives as Potential Anti-Inflammatory Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effects of pyridinyl imidazole compounds on murine TNF-alpha production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Dexamethasone and Fumaric Acid Ester Conjugate Synergistically Inhibits Inflammation and NF-κB in Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

A Comparative Analysis of the Efficacy of Benzimidazole and Benzothiazole Derivatives

A deep dive into the pharmacological potential of two versatile heterocyclic scaffolds, this guide provides a comparative analysis of the efficacy of benzimidazole and benzothiazole derivatives across various therapeutic areas. This objective comparison is supported by experimental data, detailed methodologies, and visual representations of key biological pathways and workflows to inform researchers, scientists, and drug development professionals.

Benzimidazole and benzothiazole are privileged heterocyclic structures in medicinal chemistry, forming the core of numerous compounds with a wide spectrum of biological activities.[1][2] Their structural similarity, both featuring a benzene ring fused to a five-membered nitrogen-containing ring, belies the nuanced differences in their pharmacological profiles. While benzimidazole contains a second nitrogen atom in its five-membered ring, benzothiazole incorporates a sulfur atom. This seemingly minor structural variance can significantly influence their physicochemical properties and biological target interactions, leading to differences in therapeutic efficacy.

This guide presents a comparative overview of the antimicrobial, anticancer, and antiviral activities of derivatives from both classes, supported by quantitative data from various studies.

Antimicrobial Efficacy: A Tale of Two Scaffolds

Both benzimidazole and benzothiazole derivatives have demonstrated significant potential as antimicrobial agents.[3][4] However, comparative studies often reveal superior activity for one scaffold over the other depending on the specific substitutions and the microbial strains being tested.

In a study evaluating a series of newly synthesized compounds, benzothiazole derivatives consistently exhibited greater antibacterial activity compared to their benzimidazole counterparts against various bacterial strains.[5] For instance, certain pyrimidinylbenzazolyl urea derivatives containing a benzothiazole core showed a larger zone of inhibition against Bacillus subtilis than the standard drug chloramphenicol.[5] Similarly, another study found that 2,5-disubstituted furane benzothiazole derivatives were more active against Saccharomyces cerevisiae than the corresponding benzimidazole derivatives.[5]

However, other research has highlighted the potent antibacterial and antifungal activities of specific benzimidazole derivatives. For example, certain 2-substituted benzimidazoles have shown excellent activity against both Gram-positive and Gram-negative bacteria.[6] The antimicrobial potential of both scaffolds is highly dependent on the nature and position of various substituents on the core ring structure.[3][5]

Quantitative Comparison of Antimicrobial Activity

Compound Class	Derivative	Target Organism	Activity Metric (MIC/Zone of Inhibition)	Reference
Benzothiazole	Pyrimidinylbenzazolyl urea derivative (Compound 111)	Bacillus subtilis	Zone of Inhibition = 40 ± 1.3 mm	[5]
Benzimidazole	2-substituted benzimidazole derivative (Compound 46)	Gram-positive & Gram-negative bacteria	Potent antibacterial agent (specific values not cited)	[6]
Benzothiazole	2,5-disubstituted furane derivative (Compound 107b)	Saccharomyces cerevisiae	MIC = 1.6 μM	[5]
Benzimidazole	2,5-disubstituted furane derivative	Saccharomyces cerevisiae	Less active than benzothiazole counterparts	[5]

Anticancer Potential: Targeting Cellular Proliferation

The fight against cancer has seen the emergence of numerous benzimidazole and benzothiazole derivatives as promising therapeutic agents.[7][8] These compounds exert their antiproliferative effects through various mechanisms, including the inhibition of key enzymes and disruption of cellular processes.

Comparative studies have indicated that in certain contexts, benzothiazole derivatives may possess superior anticancer activity. One study found that in a series of 2–(4-aminophenyl) benzothiazole derivatives, the introduction of a benzimidazole substitution resulted in comparable antitumor potential to standard drugs, while other heterocyclic substitutions were less active.[9] Another study reported that while replacing the benzothiazole scaffold with benzimidazole or benzoxazole moieties in a lead compound retained anticancer activity, there was a slight decrease in potency against HCT-116 cells.[10]

Conversely, numerous benzimidazole derivatives have been identified as potent anticancer agents, with some acting as DNA intercalating and alkylating agents or inhibitors of crucial cellular kinases.[8] The unique structural core of benzimidazole and its minimal toxicity have made it a favored scaffold in the development of new anticancer drugs.[8]

Quantitative Comparison of Anticancer Activity (IC50 Values in μM)

Compound Class	Derivative	Cell Line (Cancer Type)	IC50 (μM)	Reference
Benzothiazole	Chlorobenzyl indole semicarbazide benzothiazole (Compound 55)	HT-29 (Colon)	0.024	[9]
Benzothiazole	Chlorobenzyl indole semicarbazide benzothiazole (Compound 55)	H460 (Lung)	0.29	[9]
Benzothiazole	Optimized analogue 1d	HepG2 (Liver)	Not specified, but comparable to lead	[7][10]
Benzimidazole	Optimized analogue 1f	HCT-116 (Colon)	Slightly less potent than benzothiazole lead	[7][10]
Benzoxazole	Optimized analogue 1g	HCT-116 (Colon)	Slightly less potent than benzothiazole lead	[7][10]

Antiviral Activity: Inhibiting Viral Replication

Both benzimidazole and benzothiazole derivatives have been investigated for their potential to combat viral infections.[11][12] These compounds can interfere with various stages of the viral life cycle, from entry into the host cell to replication and assembly of new viral particles.

Benzothiazole derivatives have been reported to exhibit a broad spectrum of antiviral activity against a range of viruses by targeting viral enzymes like protease, helicase, polymerase, reverse transcriptase, integrase, and neuraminidase.[13] For example, certain benzothiazole derivatives have shown potent anti-HIV activity.[13]

Similarly, benzimidazole-based compounds are well-known for their antiviral properties.[1][14] The fusion of a triazole ring to a benzimidazole core has been shown to enhance antiviral activity.[12] The specific substitutions on the benzimidazole ring are crucial for their antiviral potency.

Due to the diverse nature of viruses and the different mechanisms of action, a direct quantitative comparison of efficacy across all antiviral studies is challenging. However, the available literature suggests that both scaffolds are fertile ground for the discovery of novel antiviral agents.

Experimental Protocols

General Procedure for Synthesis of Benzimidazole and Benzothiazole Derivatives

The synthesis of these derivatives often involves the condensation of an appropriate ortho-substituted aniline with a carboxylic acid or its derivative.[15]

For Benzimidazoles: A common method is the reaction of an o-phenylenediamine with an aldehyde in the presence of a catalyst like p-toluenesulfonic acid (p-TsOH).[15] The mixture is typically refluxed in a solvent such as ethanol, and the product is then isolated and purified.[15]

For Benzothiazoles: A typical synthesis involves the reaction of a 2-aminothiophenol with an aldehyde or carboxylic acid derivative.[16]

In Vitro Antimicrobial Activity Assessment (Broth Microdilution Method)

The minimum inhibitory concentration (MIC) of the synthesized compounds is often determined using the broth microdilution method according to the Clinical and Laboratory Standards Institute (CLSI) guidelines.[17]

• Preparation of Inoculum: Bacterial or fungal strains are cultured in an appropriate broth medium to achieve a specific cell density.

• Serial Dilution: The test compounds are serially diluted in the broth medium in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the prepared microbial suspension.

• Incubation: The plates are incubated under suitable conditions (temperature and time) for microbial growth.

• Determination of MIC: The MIC is recorded as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

In Vitro Anticancer Activity Assessment (MTT Assay)

The antiproliferative activity of the compounds against cancer cell lines is commonly evaluated using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[10]

• Cell Seeding: Cancer cells are seeded in a 96-well plate and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of the test compounds and incubated for a specified period (e.g., 48 or 72 hours).

• MTT Addition: MTT solution is added to each well, and the plate is incubated to allow the formation of formazan crystals by viable cells.

• Solubilization: A solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a specific wavelength using a microplate reader. The IC50 value (the concentration of the compound that inhibits cell growth by 50%) is then calculated.

Visualizing Key Pathways and Workflows

To better understand the processes involved in the evaluation of these compounds, the following diagrams illustrate a generalized signaling pathway that could be targeted by these derivatives and a typical experimental workflow.

References

• 1. researchgate.net [researchgate.net]
• 2. Advancement in Pharmacological Activities of Benzothiazole and its Derivatives: An Up to Date Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. isca.me [isca.me]
• 4. ijper.org [ijper.org]
• 5. Recent insights into antibacterial potential of benzothiazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Comprehensive Account on Recent Progress in Pharmacological Activities of Benzimidazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Benzimidazole and its derivatives as cancer therapeutics: The potential role from traditional to precision medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. Novel Benzothiazole, Benzimidazole and Benzoxazole Derivatives as Potential Antitumor Agents: Synthesis and Preliminary in Vitro Biological Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Benzimidazole-Triazole Hybrids as Antimicrobial and Antiviral Agents: A Systematic Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Benzothiazoles as potential antiviral agents - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pharmatutor.org [pharmatutor.org]
• 15. ijpcbs.com [ijpcbs.com]
• 16. pcbiochemres.com [pcbiochemres.com]
• 17. Biological Activity of Newly Synthesized Benzimidazole and Benzothizole 2,5-Disubstituted Furane Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Procedures for the Safe Disposal of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole

Disclaimer: A specific Safety Data Sheet (SDS) for 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole could not be located. The following disposal procedures are based on general best practices for hazardous chemical waste, information on related benzimidazole compounds, and the known hazards of chlorinated organic compounds. It is imperative to consult with your institution's Environmental Health and Safety (EHS) department and adhere to all local, state, and federal regulations for hazardous waste disposal.

The proper disposal of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole is critical for ensuring laboratory safety and environmental protection. Due to its chemical structure as a chlorinated benzimidazole derivative, it should be treated as a hazardous waste unless confirmed otherwise by a formal hazard assessment. Improper disposal can lead to environmental contamination and potential health risks.

Immediate Safety and Handling for Disposal

Before handling 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole for disposal, it is essential to wear appropriate Personal Protective Equipment (PPE). Based on the hazards associated with related benzimidazole compounds, the following PPE is recommended:

• Eye Protection: Wear chemical safety goggles and a face shield.

• Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).

• Body Protection: A lab coat or other protective clothing is necessary to prevent skin contact.

• Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH-approved respirator.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Step-by-Step Disposal Protocol

• Waste Identification and Collection:

  • Treat all solid waste of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole and any materials contaminated with it (e.g., weighing boats, contaminated gloves, pipette tips) as hazardous waste.

  • Collect this waste in a dedicated, sealable, and chemically compatible container. The container must be in good condition and not leak.

• Labeling of Hazardous Waste Container:

  • Clearly label the waste container with the words "Hazardous Waste."

  • The label must include the full chemical name: "2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole" and its CAS number: 154660-96-5.

  • Indicate the approximate quantity of waste in the container.

  • Include the date when the waste was first added to the container.

• Storage of Waste:

  • Store the sealed hazardous waste container in a designated Satellite Accumulation Area (SAA) or a central hazardous waste storage area.

  • Ensure the storage area is secure, well-ventilated, and away from incompatible materials, particularly strong oxidizing agents.

  • Store the container locked up.[1][2]

• Arranging for Final Disposal:

  • Contact your institution's EHS department or a licensed hazardous waste disposal contractor to arrange for the pickup and final disposal of the waste.

  • The most common and recommended method for the disposal of chlorinated organic compounds is incineration at an approved hazardous waste disposal plant.[1][2] This ensures the complete destruction of the compound.

  • Do not dispose of this chemical down the drain or in regular trash.

• Decontamination of Empty Containers:

  • Empty containers that held 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole must be treated as hazardous waste unless properly decontaminated.

  • To decontaminate, rinse the container three times with a suitable solvent (e.g., acetone or methanol).

  • Collect the rinsate as hazardous waste in a separate, appropriately labeled container.

  • After triple-rinsing, the container may be disposed of as non-hazardous waste, depending on institutional policies. It is often recommended to puncture the container to prevent reuse.

Chemical and Physical Properties

The following table summarizes the available data for 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole.

Property	Value
Molecular Formula	C₁₄H₁₀Cl₂N₂
Molecular Weight	277.15 g/mol [3]
Appearance	Solid (white to off-white powder)[4]
Boiling Point	503.1 ± 40.0 °C (Predicted)[3]
Density	1.396 g/cm³ (Predicted)[3]
Solubility in Water	Poorly soluble[4]
Storage Temperature	Room Temperature (sealed in dry conditions)[3]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole.

Caption: Logical workflow for the safe disposal of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole.

References

• 1. mmbio.byu.edu [mmbio.byu.edu]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Cas 154660-96-5,1H-Benzimidazole,2-[(2,4-dichlorophenyl)methyl]- | lookchem [lookchem.com]
• 4. 2-(2,4-Dichlorobenzyl)benzimidazole Supplier China | High Purity CAS 3564-18-9 | Uses, Safety, Price, COA [quinoline-thiophene.com]

Personal protective equipment for handling 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT PROFESSIONALS

This document provides critical safety and logistical information for the handling, use, and disposal of 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole (CAS No. 154660-96-5). The following procedures are designed to ensure the safety of laboratory personnel and to minimize environmental impact.

Hazard Identification and Personal Protective Equipment (PPE)

2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole is classified with the following hazards:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Due to these potential hazards, the following personal protective equipment is mandatory when handling this compound.

PPE Category	Required Equipment	Specifications
Eye/Face Protection	Safety glasses with side-shields or goggles	Must be worn at all times in the laboratory. A face shield is recommended when handling larger quantities or if there is a risk of splashing.
Skin Protection	Chemical-resistant gloves	Nitrile or neoprene gloves are recommended. Gloves should be inspected for integrity before each use and disposed of after handling the compound.
Laboratory coat	A full-sleeved laboratory coat must be worn and kept fastened.
Respiratory Protection	NIOSH-approved respirator	Required when handling the powder outside of a certified chemical fume hood or in case of a spill. A respirator with a particulate filter is recommended.

Operational Plan: Handling and Storage

Engineering Controls:

• All handling of solid 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole should be conducted in a certified chemical fume hood to avoid inhalation of dust.

• An eyewash station and a safety shower must be readily accessible in the work area.

Step-by-Step Handling Protocol:

• Preparation: Before handling, ensure all required PPE is correctly worn. Designate a specific area within the chemical fume hood for the procedure.

• Weighing: If weighing the solid, do so on a tared weigh boat inside the fume hood. Avoid creating dust.

• Dissolving: If preparing a solution, add the solid to the solvent slowly. Use a magnetic stirrer to aid dissolution if necessary.

• Post-Handling: After handling, decontaminate the work area with an appropriate solvent and then wash with soap and water.

Storage:

• Store in a tightly sealed, properly labeled container.

• Keep in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.

Disposal Plan

All waste containing 2-(2,4-Dichlorobenzyl)-1H-benzo[d]imidazole must be treated as hazardous waste.

• Solid Waste: Collect any solid waste, including contaminated weigh boats and gloves, in a designated, sealed hazardous waste container.

• Liquid Waste: Collect all solutions containing the compound in a labeled, sealed hazardous waste container. Do not mix with other waste streams unless compatibility is confirmed.

• Disposal: All hazardous waste must be disposed of through the institution's environmental health and safety office in accordance with local, state, and federal regulations.

Emergency Procedures

In Case of:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

• Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. If irritation persists, seek medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and give them 1-2 glasses of water to drink. Seek immediate medical attention.

• Spill: Evacuate the area. If the spill is small and you are trained to do so, contain the spill with an inert absorbent material and place it in a sealed container for disposal. For large spills, contact your institution's emergency response team.

Visual Workflow for Safe Handling

Caption: Safe handling workflow from preparation to disposal and emergency response.